Ethyl 4-bromobenzoate-d4

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 4-bromobenzoate-d4 for Researchers and Drug Development Professionals

Introduction

Ethyl 4-bromobenzoate-d4 is the deuterium-labeled form of Ethyl 4-bromobenzoate, an organic compound. In the realm of advanced scientific research, particularly in drug discovery and development, stable isotope-labeled compounds like Ethyl 4-bromobenzoate-d4 are indispensable tools. The substitution of four hydrogen atoms with deuterium (B1214612) on the benzene (B151609) ring provides a mass shift that is readily detectable by mass spectrometry, making it an ideal internal standard for quantitative analyses.[1][2] This guide provides a comprehensive overview of Ethyl 4-bromobenzoate-d4, including its synthesis, chemical properties, and a detailed protocol for its application as an internal standard in liquid chromatography-mass spectrometry (LC-MS).

Core Properties and Data

Ethyl 4-bromobenzoate-d4 is primarily utilized for its physical and chemical properties that are nearly identical to its non-deuterated analog, with the key difference being its increased mass. This property is fundamental to its application in isotope dilution mass spectrometry.

Table 1: Physicochemical and Isotopic Data for Ethyl 4-bromobenzoate-d4

Property	Value
Chemical Formula	C₉H₅D₄BrO₂
Molecular Weight	233.10 g/mol
CAS Number	787624-25-3
Appearance	Colorless to light yellow liquid
Boiling Point	~131 °C / 14 mmHg (for non-deuterated)[3]
Density	~1.403 g/mL at 25 °C (for non-deuterated)[3]
Isotopic Purity	Typically ≥ 98%
Chemical Purity	Typically > 99%

Synthesis of Ethyl 4-bromobenzoate-d4

The synthesis of Ethyl 4-bromobenzoate-d4 is achieved through a two-step process. The first step involves the synthesis of the deuterated precursor, 4-bromobenzoic acid-d4. The second step is the Fischer esterification of this deuterated carboxylic acid with ethanol (B145695).

Experimental Protocol: Synthesis of 4-bromobenzoic acid-d4

The synthesis of 4-bromobenzoic acid-d4 can be achieved via the oxidation of 4-bromotoluene-d7 (B3044128) or by electrophilic bromination of benzoic acid-d5. A common laboratory-scale method involves the oxidation of a deuterated toluene (B28343) derivative.

• Starting Material: 4-bromotoluene-d7.

• Oxidizing Agent: Potassium permanganate (B83412) (KMnO₄).

• Reaction Conditions: The 4-bromotoluene-d7 is refluxed in an aqueous solution of potassium permanganate. The reaction mixture is typically made alkaline to facilitate the oxidation.

• Work-up: After the reaction is complete (indicated by the disappearance of the purple permanganate color), the mixture is cooled. The manganese dioxide byproduct is removed by filtration. The filtrate is then acidified with a strong acid (e.g., HCl) to precipitate the 4-bromobenzoic acid-d4.

• Purification: The crude 4-bromobenzoic acid-d4 is collected by filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Experimental Protocol: Fischer Esterification

This process involves the reaction of a carboxylic acid with an alcohol in the presence of an acid catalyst.

• Reactants: 4-bromobenzoic acid-d4 and absolute ethanol.

• Catalyst: A strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), is used in catalytic amounts.

• Procedure: a. In a round-bottom flask equipped with a reflux condenser, dissolve 4-bromobenzoic acid-d4 in an excess of absolute ethanol. b. Slowly add the acid catalyst to the mixture while stirring. c. Heat the reaction mixture to reflux for several hours to drive the equilibrium towards the formation of the ester.[4][5][6] The progress of the reaction can be monitored by thin-layer chromatography (TLC). d. After the reaction is complete, cool the mixture to room temperature.

• Isolation and Purification: a. The excess ethanol is removed under reduced pressure. b. The residue is dissolved in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and washed with a saturated aqueous solution of sodium bicarbonate to remove any unreacted carboxylic acid and the acid catalyst. c. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the crude Ethyl 4-bromobenzoate-d4. d. Further purification can be achieved by vacuum distillation or column chromatography.

Caption: Synthesis of Ethyl 4-bromobenzoate-d4 via Fischer Esterification.

Application in Quantitative Bioanalysis by LC-MS

Ethyl 4-bromobenzoate-d4 is an exemplary internal standard for the quantification of its non-deuterated counterpart or structurally similar analytes in complex biological matrices. The use of a stable isotope-labeled internal standard is the gold standard in quantitative LC-MS as it effectively compensates for variations in sample preparation, matrix effects, and instrument response.[1][7][8]

Experimental Protocol: Quantitative Analysis of an Analyte in Plasma

This protocol outlines the general steps for using Ethyl 4-bromobenzoate-d4 as an internal standard for the quantification of a target analyte in a plasma sample.

• Preparation of Stock and Working Solutions: a. Prepare a primary stock solution of the analyte and Ethyl 4-bromobenzoate-d4 (internal standard, IS) in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile). b. From the stock solutions, prepare a series of calibration standards by spiking known concentrations of the analyte into blank plasma. c. Prepare quality control (QC) samples at low, medium, and high concentrations in blank plasma. d. Prepare a working solution of the IS at a fixed concentration.

• Sample Preparation (Protein Precipitation): a. To a 100 µL aliquot of each calibration standard, QC sample, and study sample, add a fixed volume (e.g., 10 µL) of the IS working solution. b. Vortex mix the samples. c. Add 3 volumes (e.g., 300 µL) of cold acetonitrile (B52724) to precipitate the plasma proteins. d. Vortex mix thoroughly and then centrifuge at high speed (e.g., 10,000 x g for 10 minutes) to pellet the precipitated proteins. e. Transfer the supernatant to a clean tube or a 96-well plate for LC-MS analysis.

• LC-MS/MS Analysis: a. Liquid Chromatography (LC): i. Column: A suitable reversed-phase C18 column. ii. Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B). iii. Flow Rate: A typical flow rate of 0.3-0.5 mL/min. iv. Injection Volume: 5-10 µL. b. Tandem Mass Spectrometry (MS/MS): i. Ionization Source: Electrospray ionization (ESI) in positive or negative ion mode, depending on the analyte's properties. ii. Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for both the analyte and the IS are monitored.

  • Analyte: [M+H]⁺ → fragment ion
  • IS (Ethyl 4-bromobenzoate-d4): [M+H]⁺ → fragment ion (with a +4 Da mass shift compared to the analyte).

• Data Processing and Quantification: a. Integrate the peak areas of the analyte and the IS for each sample. b. Calculate the peak area ratio (analyte peak area / IS peak area). c. Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards. d. Determine the concentration of the analyte in the QC and study samples by interpolating their peak area ratios from the calibration curve.

Caption: Workflow for bioanalytical sample quantification using a deuterated internal standard.

Conclusion

Ethyl 4-bromobenzoate-d4 serves as a high-fidelity internal standard for quantitative mass spectrometry-based assays. Its synthesis via Fischer esterification of the corresponding deuterated carboxylic acid is a well-established and reliable method. The detailed experimental protocols provided in this guide for its synthesis and application in bioanalysis are intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively utilize this valuable analytical tool. The inherent advantages of using a stable isotope-labeled internal standard like Ethyl 4-bromobenzoate-d4, such as mitigating matrix effects and improving accuracy and precision, are critical for the generation of robust and reliable data in regulated and non-regulated environments.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 4-溴苯甲酸乙酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Chemical Properties of Ethyl 4-bromobenzoate-d4

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data for Ethyl 4-bromobenzoate-d4 is limited in publicly available literature. This guide provides a comprehensive overview of its predicted properties based on the well-characterized non-deuterated analog, Ethyl 4-bromobenzoate (B14158574), and established principles of isotopic labeling.

Core Chemical Properties

Ethyl 4-bromobenzoate-d4 is the deuterated isotopologue of Ethyl 4-bromobenzoate, where the four hydrogen atoms on the benzene (B151609) ring have been replaced with deuterium (B1214612). This isotopic substitution is of significant interest in pharmaceutical research, primarily for its potential to alter metabolic pathways and enhance the pharmacokinetic profiles of drug candidates.

Data Presentation: A Comparative Analysis

The following table summarizes the known and predicted chemical properties of Ethyl 4-bromobenzoate-d4 and its non-deuterated counterpart.

Property	Ethyl 4-bromobenzoate-d4 (Predicted/Calculated)	Ethyl 4-bromobenzoate (Experimental)
CAS Number	787624-25-3	5798-75-4
Molecular Formula	C₉H₅D₄BrO₂	C₉H₉BrO₂[1][2]
Molecular Weight	233.10 g/mol	229.07 g/mol [2]
Appearance	Clear colorless to yellow liquid (Predicted)	Clear colorless to yellow liquid[3]
Boiling Point	Similar to non-deuterated	131 °C at 14 mmHg[3]
Melting Point	Similar to non-deuterated	18 °C[4][5]
Density	Slightly higher than non-deuterated	1.403 g/mL at 25 °C[3]
Refractive Index	Similar to non-deuterated	n20/D 1.544[3]

Spectroscopic Profile

• ¹H NMR: The proton NMR spectrum of the deuterated compound would be significantly simplified, showing signals only for the ethyl group protons. The aromatic region, which typically shows a complex splitting pattern for the non-deuterated analog, would be silent.

• ¹³C NMR: The carbon-13 NMR spectrum would show the presence of carbon atoms bonded to deuterium. The C-D coupling would lead to characteristic splitting patterns and the signals for the deuterated carbons would be at slightly different chemical shifts compared to the non-deuterated compound.

• Mass Spectrometry (MS): The molecular ion peak in the mass spectrum would be observed at a higher m/z value corresponding to the increased molecular weight due to the four deuterium atoms. For Ethyl 4-bromobenzoate-d4, the molecular ion peak would be expected around m/z 233/235, reflecting the isotopic distribution of bromine.

• Infrared (IR) Spectroscopy: The C-D stretching and bending vibrations in the deuterated compound will appear at lower frequencies (wavenumbers) compared to the C-H vibrations in the non-deuterated analog. This is a direct consequence of the heavier mass of deuterium.

Experimental Protocols: A Proposed Synthesis

A specific, validated protocol for the synthesis of Ethyl 4-bromobenzoate-d4 is not widely published. However, a plausible route can be designed based on standard organic synthesis methodologies. The following is a proposed experimental protocol.

Synthesis of Ethyl 4-bromobenzoate-d4

Objective: To synthesize Ethyl 4-bromobenzoate-d4 from a deuterated benzene precursor.

Materials:

• Benzene-d6

• Anhydrous Aluminum Chloride (AlCl₃)

• Bromoethane (B45996)

• N-Bromosuccinimide (NBS)

• Potassium Permanganate (KMnO₄)

• Ethanol (B145695) (absolute)

• Sulfuric Acid (concentrated)

• Sodium Bicarbonate (saturated solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Dichloromethane (DCM)

• Diethyl ether

• Hexanes

Procedure:

• Friedel-Crafts Alkylation of Benzene-d6:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, place anhydrous AlCl₃ (1.2 eq) in dry dichloromethane.

  • Cool the mixture in an ice bath and add Benzene-d6 (1.0 eq) dropwise.

  • Slowly add bromoethane (1.1 eq) from the dropping funnel.

  • After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours.

  • Quench the reaction by carefully pouring it over crushed ice.

  • Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to obtain ethylbenzene-d5.

• Benzylic Bromination:

  • Dissolve the obtained ethylbenzene-d5 in a suitable solvent like carbon tetrachloride.

  • Add N-Bromosuccinimide (NBS) (1.1 eq) and a radical initiator (e.g., AIBN).

  • Reflux the mixture until the reaction is complete (monitored by TLC).

  • Cool the reaction, filter off the succinimide, and wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous MgSO₄ and concentrate to yield 1-bromo-1-phenylethane-d5.

• Oxidation to 4-Bromobenzoic acid-d4:

  • While this step is not a direct conversion, a more practical approach would be to start from a commercially available 4-bromotoluene-d7 (B3044128) and oxidize the methyl group.

  • Alternatively, a multi-step synthesis starting from a deuterated precursor that can be converted to 4-bromobenzoic acid-d4 would be required. A direct and selective bromination of a deuterated benzoic acid is challenging. A more feasible approach is the Sandmeyer reaction on a deuterated aniline.

• Fischer Esterification:

  • In a round-bottom flask, combine 4-bromobenzoic acid-d4 (1.0 eq) with an excess of absolute ethanol (5-10 eq).

  • Add a catalytic amount of concentrated sulfuric acid.

  • Reflux the mixture for 4-6 hours.

  • Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the product with diethyl ether.

  • Wash the combined organic extracts with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to obtain pure Ethyl 4-bromobenzoate-d4.

Mandatory Visualizations

Logical Relationship: Isotopic Labeling

Caption: Key differences between Ethyl 4-bromobenzoate and its d4-analog.

Experimental Workflow: Proposed Synthesis

Caption: Proposed workflow for the synthesis of Ethyl 4-bromobenzoate-d4.

Relevance in Drug Development

While there is no specific information on the biological activity or signaling pathway involvement of Ethyl 4-bromobenzoate-d4, the introduction of deuterium into drug molecules is a well-established strategy in medicinal chemistry. This process, known as deuteration, can have several beneficial effects:

• Enhanced Metabolic Stability: The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This "kinetic isotope effect" can slow down metabolic processes that involve the cleavage of these bonds, leading to a longer drug half-life.[6][7][]

• Reduced Formation of Toxic Metabolites: By blocking certain metabolic pathways, deuteration can prevent the formation of unwanted or toxic byproducts.

• Improved Pharmacokinetic Profile: A longer half-life can lead to less frequent dosing, improving patient compliance.[6][7]

Derivatives of bromobenzoic acid are known to be versatile building blocks in the synthesis of a wide range of biologically active molecules, including anti-inflammatory, antimicrobial, and anticancer agents. The deuteration of such scaffolds is a promising avenue for the development of new therapeutic agents with improved properties.

References

• 1. Ethyl 4-bromobenzoate | 5798-75-4 | FE70444 | Biosynth [biosynth.com]
• 2. Ethyl 4-bromobenzoate | C9H9BrO2 | CID 22043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 4-bromobenzoate | 5798-75-4 [chemicalbook.com]
• 4. parchem.com [parchem.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. deutramed.com [deutramed.com]

An In-depth Technical Guide to the Physical Properties of Ethyl 4-bromobenzoate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Ethyl 4-bromobenzoate-d4. Due to the limited availability of experimental data for the deuterated form, this document presents the established physical properties of its non-deuterated analogue, Ethyl 4-bromobenzoate (B14158574), and discusses the anticipated effects of deuterium (B1214612) substitution. This guide is intended to serve as a valuable resource for researchers and professionals in drug development and other scientific fields where this compound is utilized, primarily as an internal standard in analytical testing.

Introduction to Ethyl 4-bromobenzoate-d4

Ethyl 4-bromobenzoate-d4 is a deuterated stable isotope-labeled version of Ethyl 4-bromobenzoate. The four hydrogen atoms on the benzene (B151609) ring are replaced with deuterium. This isotopic labeling makes it a valuable tool in various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, where it can be used as an internal standard for the quantification of the non-deuterated form or related compounds.

Physical and Chemical Properties

Table 1: Physical Properties of Ethyl 4-bromobenzoate

Property	Value	Source
Molecular Formula	C₉H₉BrO₂	--INVALID-LINK--
Molecular Weight	229.07 g/mol	--INVALID-LINK--
Melting Point	18 °C	--INVALID-LINK--
Boiling Point	131 °C at 14 mmHg	--INVALID-LINK--
Density	1.403 g/mL at 25 °C	--INVALID-LINK--
Refractive Index (n20/D)	1.544	--INVALID-LINK--
Solubility	Insoluble in water	--INVALID-LINK--
Appearance	Clear colorless to light yellow liquid	--INVALID-LINK--

Table 2: Properties of Ethyl 4-bromobenzoate-d4

Property	Value	Source
Molecular Formula	C₉H₅D₄BrO₂	MedChemExpress
Molecular Weight	233.10 g/mol	MedChemExpress

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Ethyl 4-bromobenzoate-d4 are not explicitly published. However, standard methodologies for determining the physical properties of organic compounds are applicable.

General Workflow for Physical Property Determination

The following diagram illustrates a general workflow for the experimental determination of key physical properties of a compound like Ethyl 4-bromobenzoate-d4.

General experimental workflow for the determination of physical properties.

Signaling Pathways and Applications

Ethyl 4-bromobenzoate and its deuterated analogue are not typically involved in specific signaling pathways as their primary application in drug development and research is that of a reference material or internal standard.

Use as an Internal Standard

In quantitative analysis, an internal standard is a known amount of a compound, different from the analyte, that is added to the unknown sample. This helps to correct for variations in sample preparation and instrument response. Ethyl 4-bromobenzoate-d4 is an ideal internal standard for the analysis of Ethyl 4-bromobenzoate because it has nearly identical chemical properties and chromatographic behavior, but a different mass-to-charge ratio, allowing it to be distinguished by a mass spectrometer.

The following diagram illustrates the logical relationship in using a deuterated internal standard in a quantitative analytical workflow.

Workflow for quantitative analysis using a deuterated internal standard.

Conclusion

Ethyl 4-bromobenzoate-d4 is a crucial tool for analytical and medicinal chemists. While specific, experimentally determined physical properties for this deuterated compound are scarce, the well-established data for its non-deuterated counterpart provide a strong basis for its application. The slight variations in physical properties due to deuteration are generally predictable and do not hinder its primary use as an internal standard. The experimental workflows provided in this guide offer a foundational approach for the characterization and utilization of this and similar deuterated compounds in a research and development setting.

Ethyl 4-bromobenzoate-d4: A Technical Overview for Researchers

An in-depth guide for researchers, scientists, and drug development professionals on the structure, properties, and synthesis of Ethyl 4-bromobenzoate-d4.

Ethyl 4-bromobenzoate-d4 is the deuterated analogue of Ethyl 4-bromobenzoate (B14158574), an organic compound frequently utilized in chemical synthesis. The incorporation of four deuterium (B1214612) atoms into the aromatic ring offers a valuable tool for various research applications, including its use as an internal standard in quantitative mass spectrometry-based analyses and in metabolic studies to trace the fate of the molecule. This technical guide provides a comprehensive overview of its structure, physicochemical properties, and a plausible synthetic route.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Ethyl 4-bromobenzoate, which serve as a close approximation for the d4-deuterated analogue.

Property	Value	Reference
CAS Number	787624-25-3 (for d4)	N/A
Molecular Formula	C₉H₅D₄BrO₂	N/A
Molecular Weight	233.10 g/mol	Calculated
Appearance	Liquid
Boiling Point	131 °C at 14 mmHg	[1]
Density	1.403 g/mL at 25 °C
Refractive Index (n20/D)	1.544
Flash Point	>113 °C
Solubility	Insoluble in water	[2]

Chemical Structure

The structure of Ethyl 4-bromobenzoate-d4 consists of a benzene (B151609) ring where the hydrogen atoms at positions 2, 3, 5, and 6 are substituted with deuterium. A bromo group is attached at the 4th position, and an ethyl ester group is also attached to the ring.

Caption: Chemical structure of Ethyl 4-bromobenzoate-d4.

Spectroscopic Data

While specific spectra for Ethyl 4-bromobenzoate-d4 are not available, the expected spectroscopic characteristics can be inferred from its non-deuterated analogue.

¹H NMR: The proton NMR spectrum of the deuterated compound would be significantly simplified compared to the non-deuterated version. The aromatic region would be absent due to the replacement of protons with deuterium. The spectrum would primarily show the signals for the ethyl group: a triplet for the methyl protons and a quartet for the methylene (B1212753) protons.

¹³C NMR: The carbon-13 NMR spectrum is expected to be similar to the non-deuterated compound, with the carbon atoms attached to deuterium showing characteristic splitting patterns (C-D coupling).

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the increased mass due to the four deuterium atoms. The isotopic pattern of the bromine atom would still be present.

Synthesis Pathway

A plausible synthetic route for Ethyl 4-bromobenzoate-d4 would involve the esterification of 4-bromobenzoic acid-d4. The deuterated benzoic acid precursor can be prepared through methods like acid-catalyzed hydrogen-deuterium exchange of 4-bromobenzoic acid.

Caption: A potential synthetic pathway for Ethyl 4-bromobenzoate-d4.

Experimental Protocol: A Plausible Approach

While a specific protocol for the synthesis of Ethyl 4-bromobenzoate-d4 is not documented, a feasible method would be the Fischer esterification of 4-bromobenzoic acid-d4. The following is a generalized protocol that can be adapted.

Materials:

• 4-Bromobenzoic acid-d4

• Anhydrous Ethanol

• Concentrated Sulfuric Acid (or other suitable acid catalyst)

• Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate

• Organic solvents for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-bromobenzoic acid-d4 in an excess of anhydrous ethanol.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: After cooling to room temperature, neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent.

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude Ethyl 4-bromobenzoate-d4 can be purified by distillation under reduced pressure or by column chromatography.

Applications in Research

Ethyl 4-bromobenzoate-d4 serves as a valuable tool in several research areas:

• Internal Standard: Due to its similar chemical properties to the non-deuterated form and its distinct mass, it is an ideal internal standard for accurate quantification in mass spectrometry-based assays.

• Metabolic Studies: The deuterium label allows for the tracing of the molecule and its metabolites in biological systems, providing insights into metabolic pathways and pharmacokinetics.

• Mechanistic Studies: The kinetic isotope effect associated with the C-D bond can be used to investigate reaction mechanisms.

This technical guide provides a foundational understanding of Ethyl 4-bromobenzoate-d4 for researchers. While specific experimental data is limited, the information provided, based on its non-deuterated analogue, offers a strong starting point for its synthesis and application in scientific research.

References

• 1. Ethyl 4-bromobenzoate | 5798-75-4 [chemicalbook.com]
• 2. parchem.com [parchem.com]

A Technical Guide to Ethyl 4-bromobenzoate-d4 for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl 4-bromobenzoate-d4, a deuterated internal standard crucial for precise quantitative analysis in complex matrices. This document outlines its chemical properties, a detailed experimental protocol for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS), and a proposed synthetic route.

Core Compound Data

Ethyl 4-bromobenzoate-d4 is the deuterium-labeled version of Ethyl 4-bromobenzoate (B14158574). The incorporation of four deuterium (B1214612) atoms on the benzene (B151609) ring provides a stable isotopic signature, making it an ideal internal standard for mass spectrometry-based quantification of the parent compound or structurally similar analytes.

Table 1: Physicochemical Properties

Property	Value	Source
Compound Name	Ethyl 4-bromobenzoate-d4	-
CAS Number	787624-25-3	[Calculated]
Molecular Formula	C₉H₅D₄BrO₂	[Calculated]
Molecular Weight	233.10 g/mol	-
Isotopic Purity	Typically ≥98%	-
Appearance	Colorless to light yellow liquid	[1]
Unlabeled CAS No.	5798-75-4	[2][3][4][5][6][7][8]
Unlabeled Formula	C₉H₉BrO₂	[2][4][7][8]
Unlabeled MW	229.07 g/mol	[2][4][7][8]
Boiling Point (unlabeled)	131 °C at 14 mmHg
Density (unlabeled)	1.403 g/mL at 25 °C

Application in Quantitative Analysis

Stable isotope-labeled internal standards are the gold standard in quantitative bioanalysis.[1] Ethyl 4-bromobenzoate-d4, with its four deuterium atoms, serves as an excellent internal standard for the accurate quantification of Ethyl 4-bromobenzoate or other similar small molecule esters in various biological and environmental samples. Its near-identical chemical and physical properties to the analyte ensure it behaves similarly during sample preparation, chromatography, and ionization, thus effectively compensating for matrix effects and variability in the analytical process.

Experimental Protocol: Quantitative Analysis of a Target Analyte by LC-MS/MS

This protocol is adapted from established methods for the quantitative analysis of similar small molecules, such as benzocaine, using a deuterated internal standard.[9]

Objective: To accurately quantify a target analyte (e.g., Ethyl 4-bromobenzoate) in a biological matrix (e.g., human plasma) using Ethyl 4-bromobenzoate-d4 as an internal standard.

Materials:

• Target Analyte (e.g., Ethyl 4-bromobenzoate)

• Ethyl 4-bromobenzoate-d4

• Human Plasma (or other relevant biological matrix)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic Acid (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system with a triple quadrupole mass spectrometer

Procedure:

• Preparation of Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve the target analyte and Ethyl 4-bromobenzoate-d4 in methanol to prepare individual stock solutions.

• Preparation of Working Solutions:

  • Prepare serial dilutions of the target analyte stock solution in a 50:50 (v/v) methanol:water mixture to create calibration standards and quality control (QC) samples.

  • Dilute the Ethyl 4-bromobenzoate-d4 stock solution in 50:50 (v/v) methanol:water to prepare an internal standard working solution (e.g., 100 ng/mL).

• Sample Preparation (Protein Precipitation):

  • Aliquot 100 µL of plasma samples (calibration standards, QCs, and unknown samples) into 1.5 mL microcentrifuge tubes.

  • Add 25 µL of the internal standard working solution to all samples except for the blank matrix.

  • Vortex each tube for 10 seconds.

  • Add 300 µL of acetonitrile to each tube to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC) Conditions:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Flow Rate: 0.4 mL/min.

    • Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate.

    • Injection Volume: 5 µL.

  • Mass Spectrometry (MS) Conditions:

    • Ionization Source: Electrospray Ionization (ESI), positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Optimize the precursor and product ions for both the target analyte and Ethyl 4-bromobenzoate-d4.

• Data Analysis:

  • Integrate the peak areas for the MRM transitions of the analyte and the internal standard.

  • Calculate the peak area ratio (analyte peak area / internal standard peak area).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples from the calibration curve.

Synthesis of Ethyl 4-bromobenzoate-d4

Proposed Synthetic Scheme:

Caption: Proposed synthesis of Ethyl 4-bromobenzoate-d4.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for a quantitative analysis using Ethyl 4-bromobenzoate-d4 as an internal standard.

Caption: LC-MS/MS quantitative analysis workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scbt.com [scbt.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. Ethyl 4-bromobenzoate | C9H9BrO2 | CID 22043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. Ethyl 4-bromobenzoate | 5798-75-4 [chemicalbook.com]
• 7. ETHYL 4-BROMOBENZOATE | CAS 5798-75-4 [matrix-fine-chemicals.com]
• 8. Benzoic acid, 4-bromo-, ethyl ester [webbook.nist.gov]
• 9. benchchem.com [benchchem.com]

A Technical Guide to Ethyl 4-bromobenzoate-d4 for Researchers

For Immediate Release

This technical guide provides an in-depth overview of Ethyl 4-bromobenzoate-d4, a deuterated analog of Ethyl 4-bromobenzoate (B14158574), for researchers, scientists, and professionals in drug development. This document outlines its suppliers, key quantitative data, and insights into its primary application as an internal standard in analytical chemistry.

Core Applications and Synthesis

Ethyl 4-bromobenzoate-d4 is primarily utilized as an internal standard in quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of stable heavy isotopes of hydrogen (deuterium) into drug molecules and analytical standards is a crucial technique for tracer-based quantification in drug development, offering the potential to influence pharmacokinetic and metabolic profiles.[1]

While specific, detailed synthesis protocols for the deuterated form are not widely published in readily available literature, the synthesis of the parent compound, Ethyl 4-bromobenzoate, is well-documented. A common method involves the Fischer esterification of 4-bromobenzoic acid with ethanol (B145695) in the presence of an acid catalyst. Another reported synthesis route is the reaction of 4-bromobenzaldehyde (B125591) with ethanol and specific catalysts.[2] It is presumed that the synthesis of the deuterated analog would involve similar chemical pathways, utilizing deuterated starting materials.

Quantitative Data for Ethyl 4-bromobenzoate-d4

For researchers requiring precise and accurate quantification in their studies, understanding the purity and isotopic enrichment of Ethyl 4-bromobenzoate-d4 is paramount. The following table summarizes the available quantitative data from various suppliers.

Supplier	CAS Number	Molecular Formula	Molecular Weight	Chemical Purity	Isotopic Purity
MedchemExpress	787624-25-3	C₉H₅D₄BrO₂	233.10	98%	Not Specified
ChemicalBook	787624-25-3	C₉H₅D₄BrO₂	Not Specified	Not Specified	Not Specified
BOC Sciences	787624-25-3	Not Specified	Not Specified	Not Specified	Not Specified

Note: Data is based on publicly available information and may not reflect the most current specifications. Researchers are advised to request a Certificate of Analysis (CoA) from the supplier for lot-specific data.

Experimental Protocols: Use as an Internal Standard

The primary role of Ethyl 4-bromobenzoate-d4 in experimental settings is as an internal standard. Its chemical properties closely mimic the non-deuterated analyte, but its distinct mass allows for clear differentiation in mass spectrometry-based analyses. This is critical for correcting variations in sample preparation and instrument response, thereby enhancing the accuracy and reproducibility of quantitative measurements.

A general workflow for utilizing Ethyl 4-bromobenzoate-d4 as an internal standard in a quantitative LC-MS/MS analysis is depicted below.

Caption: Workflow for quantitative analysis using an internal standard.

In this process, a known amount of Ethyl 4-bromobenzoate-d4 is added to the biological sample before extraction. Both the analyte of interest and the deuterated internal standard are then co-extracted and analyzed. By comparing the peak area of the analyte to that of the internal standard, precise quantification can be achieved, compensating for any sample loss during preparation or fluctuations in instrument performance.

Logical Relationship: Analyte and Internal Standard

The relationship between the analyte (Ethyl 4-bromobenzoate) and its deuterated internal standard (Ethyl 4-bromobenzoate-d4) is fundamental to its application. The following diagram illustrates this core principle.

Caption: Analyte and internal standard relationship for MS.

This diagram highlights that while the analyte and its deuterated counterpart share similar chemical behaviors, their mass difference is the key to their distinct detection and the subsequent accurate quantification by mass spectrometry.

Conclusion

Ethyl 4-bromobenzoate-d4 is an essential tool for researchers engaged in quantitative studies requiring high levels of accuracy and precision. Its primary application as an internal standard in mass spectrometry-based analyses addresses the challenges of sample matrix effects and variability in analytical procedures. This guide provides a foundational understanding of its suppliers, properties, and a conceptual framework for its use in experimental workflows. For specific applications, researchers should consult detailed analytical method validation guidelines and obtain compound-specific data from their chosen supplier.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ethyl 4-bromobenzoate synthesis - chemicalbook [chemicalbook.com]

Commercial Sourcing and Technical Guide for Ethyl 4-bromobenzoate-d4

For researchers, scientists, and professionals in drug development requiring deuterated standards, Ethyl 4-bromobenzoate-d4 serves as a crucial internal standard for bioanalytical studies and as a tracer in metabolic research. This technical guide provides an in-depth overview of the commercial sources for this compound, presenting key data in a structured format to facilitate procurement and application in experimental workflows.

Commercial Availability

The commercial landscape for Ethyl 4-bromobenzoate-d4 is primarily centered around specialized suppliers of isotopically labeled compounds. Our research has identified the following commercial sources. While many major chemical suppliers offer the non-deuterated form, the deuterated analog is less common.

Supplier	Product Name	Product Number	Isotopic Purity	Chemical Purity	Available Quantities
MedchemExpress	Ethyl 4-bromobenzoate-d4	HY-W007730S	Not specified	Not specified	Inquire
CDN Isotopes	4-Bromobenzoic-d4 Acid*	D-6293	99 atom % D	Not specified	0.25 g, 0.5 g

*Note: CDN Isotopes provides the deuterated precursor, 4-Bromobenzoic-d4 Acid, which can be esterified to yield Ethyl 4-bromobenzoate-d4.[1]

Procurement Workflow

The process of acquiring a specialized deuterated compound such as Ethyl 4-bromobenzoate-d4 involves several key stages, from initial supplier identification to final receipt and quality control. The following diagram illustrates a typical procurement workflow for a research laboratory or drug development facility.

Caption: A generalized workflow for the procurement of deuterated chemical standards.

Experimental Applications and Considerations

Ethyl 4-bromobenzoate-d4 is primarily utilized as an internal standard in mass spectrometry-based bioanalytical methods. The deuterium (B1214612) labeling provides a distinct mass shift from the endogenous or non-labeled analyte, allowing for precise quantification in complex biological matrices.

When using this internal standard, it is critical to assess its chemical and isotopic purity upon receipt. While vendors provide a certificate of analysis, independent verification is recommended for regulated bioanalytical work.

General Protocol for Use as an Internal Standard:

• Stock Solution Preparation: Prepare a stock solution of Ethyl 4-bromobenzoate-d4 in a suitable organic solvent (e.g., methanol, acetonitrile) at a high concentration (e.g., 1 mg/mL).

• Working Solution Preparation: Dilute the stock solution to create a working solution at a concentration appropriate for spiking into calibration standards, quality control samples, and study samples.

• Sample Preparation: Spike a known volume of the internal standard working solution into all samples early in the sample preparation process to account for variability in extraction and analysis.

• LC-MS/MS Analysis: Develop a sensitive and specific LC-MS/MS method to monitor the mass transitions of both the analyte (non-labeled Ethyl 4-bromobenzoate, if applicable) and the internal standard (Ethyl 4-bromobenzoate-d4).

• Data Analysis: Calculate the analyte concentration by determining the peak area ratio of the analyte to the internal standard.

The following diagram outlines the logical flow for the application of Ethyl 4-bromobenzoate-d4 in a typical quantitative bioanalytical workflow.

References

• 1. cdnisotopes.com [cdnisotopes.com]

An In-depth Technical Guide to the Safety of Ethyl 4-bromobenzoate-d4

This guide provides a comprehensive overview of the safety data for Ethyl 4-bromobenzoate-d4, compiled from available safety data sheets (SDS) for its non-deuterated analogue, Ethyl 4-bromobenzoate (B14158574). The toxicological and chemical properties are expected to be nearly identical, as the deuterium (B1214612) substitution is unlikely to alter the fundamental hazard profile of the molecule. This document is intended for researchers, scientists, and professionals in drug development who handle this compound.

Section 1: Chemical and Physical Properties

The physical and chemical properties of Ethyl 4-bromobenzoate are crucial for its safe handling and storage. The following table summarizes key quantitative data.

Property	Value	Source
Molecular Formula	C9H9BrO2	[1][2]
Molecular Weight	229.07 g/mol	[2][3]
CAS Number	5798-75-4	[1][2][3][4][5][6][7]
EC Number	227-347-2	[1][4]
Appearance	Liquid
Density	1.403 g/mL at 25 °C	[6][7]
Boiling Point	131 °C at 14 mmHg	[1][6]
Melting Point	18 °C	[1]
Flash Point	> 113 °C (> 235.4 °F) - closed cup	[7]
Refractive Index	n20/D 1.544	[6]
Water Solubility	No data available	[7]

Section 2: Hazard Identification and Classification

Ethyl 4-bromobenzoate is classified as a hazardous substance. The following table outlines its hazard classifications according to the Globally Harmonized System (GHS).

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Skin Sensitisation	1	H317: May cause an allergic skin reaction
Specific Target Organ Toxicity (Single Exposure)	3 (Respiratory Tract Irritation)	H335: May cause respiratory irritation

Source:[4][5]

Signal Word: Warning[5]

Section 3: Toxicological Information

Detailed toxicological studies for Ethyl 4-bromobenzoate are limited. The available information suggests the following:

• Acute Toxicity: Not classified as harmful by ingestion[4]. The toxicological properties have not been fully investigated[5].

• Carcinogenicity: No component of this product present at levels greater than or equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC[7].

• Reproductive Toxicity: No data available[7].

• Endocrine Disrupting Properties: No evidence of endocrine disrupting properties was found in the current literature[4].

Section 4: Experimental Protocols

While specific experimental protocols for the toxicological assessment of Ethyl 4-bromobenzoate are not detailed in the provided SDS, standard methodologies are employed for hazard classification. Below are generalized protocols based on OECD guidelines, which are typically used for such assessments.

Experimental Protocol: Skin Irritation/Corrosion (Based on OECD Guideline 404)

• Objective: To assess the potential of a substance to cause skin irritation or corrosion.

• Test System: Healthy young adult albino rabbits.

• Procedure:

  • A small area (approximately 6 cm²) of the animal's dorsal skin is clipped free of fur.

  • 0.5 mL of the liquid test substance is applied to the clipped skin under a gauze patch.

  • The patch is secured with tape for a 4-hour exposure period.

  • After 4 hours, the patch is removed, and the skin is gently cleansed.

  • Observations for erythema (redness) and edema (swelling) are made at 1, 24, 48, and 72 hours after patch removal.

  • Scoring of skin reactions is performed according to a standardized scale.

• Interpretation: The mean scores for erythema and edema are calculated. Based on these scores, the substance is classified according to GHS criteria.

Experimental Protocol: Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

• Objective: To determine the potential of a substance to cause eye irritation or damage.

• Test System: Healthy young adult albino rabbits.

• Procedure:

  • A single dose of 0.1 mL of the liquid test substance is instilled into the conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a control.

  • The eyelids are held together for about one second after instillation.

  • The eyes are examined at 1, 24, 48, and 72 hours after application.

  • Observations are made for corneal opacity, iritis, conjunctival redness, and chemosis (swelling).

• Interpretation: The severity of the ocular lesions is scored at each observation time. The substance is classified based on the persistence and severity of the observed effects.

Section 5: Safe Handling and Emergency Procedures

5.1 Personal Protective Equipment (PPE)

To ensure safety when handling Ethyl 4-bromobenzoate, the following personal protective equipment is recommended:

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles[5][7].

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat[4][5][7].

• Respiratory Protection: Use in a well-ventilated area. If inhalation risk is high, use a NIOSH/MSHA approved respirator[4][5].

5.2 Handling and Storage

• Handling: Avoid contact with skin, eyes, and clothing[4][5]. Do not breathe vapors or mist[4]. Wash hands thoroughly after handling[4][5].

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids[4][5]. Keep containers tightly closed when not in use[4][5].

5.3 First-Aid Measures

• After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention[4][5].

• After Skin Contact: Flush skin with plenty of water and soap for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops[4][5].

• After Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention[5][7].

• After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Get medical attention[5][7].

5.4 Accidental Release Measures

• Small Spills: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a suitable container for disposal[4][7].

• Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from entering drains or waterways. Absorb with inert material and dispose of as hazardous waste[4][7].

Section 6: Visualized Safety Workflow

The following diagram illustrates a logical workflow for handling a chemical spill of Ethyl 4-bromobenzoate.

References

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. scbt.com [scbt.com]
• 3. Ethyl 4-bromobenzoate | C9H9BrO2 | CID 22043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. Ethyl 4-bromobenzoate | 5798-75-4 [chemicalbook.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]

Technical Guide: Certificate of Analysis for Ethyl 4-bromobenzoate-d4

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the quality control and certification process for Ethyl 4-bromobenzoate-d4, a deuterated internal standard crucial for quantitative analytical studies. The document outlines the key specifications, experimental protocols, and data interpretation necessary to ensure the identity, purity, and isotopic enrichment of this compound.

Compound Information

Parameter	Specification
Compound Name	Ethyl 4-bromobenzoate-d4
Catalogue Number	EBBD4-001
Molecular Formula	C₉H₅D₄BrO₂
Molecular Weight	233.10 g/mol
CAS Number	Not available (for deuterated analogue)
Parent CAS Number	5798-75-4
Storage	Store at 2-8°C, protect from light

Physical and Chemical Properties

Property	Result
Appearance	Colorless to pale yellow liquid
Solubility	Soluble in Methanol, Acetonitrile (B52724), DMSO

Analytical Data

Purity and Isotopic Enrichment

Analysis Method	Specification	Result
Chemical Purity (HPLC)	≥ 98.0%	99.5%
Isotopic Enrichment (¹H NMR)	≥ 98 atom % D	99.2 atom % D
Elemental Analysis	Conforms to structure	Conforms

Spectroscopic Data

Technique	Data Summary
¹H NMR	Conforms to the structure with expected absence of signals in the deuterated positions. Residual proton signals are consistent with the specified isotopic enrichment.
Mass Spectrometry (ESI-MS)	[M+H]⁺ ion observed at m/z 234.0, consistent with the deuterated molecular weight.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

Objective: To determine the chemical purity of Ethyl 4-bromobenzoate-d4 by separating it from any non-deuterated or other impurities.

Instrumentation:

• HPLC System with UV Detector

• Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 70% A to 100% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: 1 mg/mL in Acetonitrile

Procedure:

• Prepare the mobile phases and equilibrate the column for 30 minutes.

• Dissolve the sample in acetonitrile to a final concentration of 1 mg/mL.

• Inject the sample onto the HPLC system.

• Record the chromatogram and integrate the peak areas.

• Calculate the purity by dividing the area of the main peak by the total area of all peaks.

Nuclear Magnetic Resonance (¹H NMR) for Isotopic Enrichment

Objective: To confirm the identity and determine the isotopic enrichment of Ethyl 4-bromobenzoate-d4.

Instrumentation:

• 400 MHz NMR Spectrometer

• Solvent: Chloroform-d (CDCl₃)

• Reference: Tetramethylsilane (TMS) at 0.00 ppm

• Sample Concentration: 10 mg/mL

Procedure:

• Dissolve the sample in CDCl₃.

• Acquire the ¹H NMR spectrum.

• Integrate the residual proton signals corresponding to the aromatic protons and compare with the integral of a known internal standard or the non-deuterated ethyl group protons.

• Calculate the isotopic enrichment based on the reduction in the integral of the aromatic proton signals.

Mass Spectrometry (MS) for Molecular Weight Confirmation

Objective: To confirm the molecular weight of Ethyl 4-bromobenzoate-d4.

Instrumentation:

• Electrospray Ionization Mass Spectrometer (ESI-MS)

• Ionization Mode: Positive

• Scan Range: m/z 100-500

• Sample Preparation: 100 µg/mL in Methanol

Procedure:

• Dissolve the sample in methanol.

• Infuse the sample directly into the mass spectrometer.

• Acquire the mass spectrum and identify the molecular ion peak.

Visualizations

Caption: Quality control workflow for Ethyl 4-bromobenzoate-d4 certification.

Caption: Relationship between analytical properties and techniques.

The Indispensable Role of Deuterated Internal Standards: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, achieving accurate, precise, and reproducible results is paramount. This technical guide delves into the core principles and applications of deuterated internal standards, a cornerstone of robust bioanalytical and pharmaceutical research. By providing a chemically identical yet mass-differentiated analogue to the analyte of interest, deuterated standards offer an unparalleled solution for mitigating variability inherent in complex sample matrices and analytical instrumentation. This guide will explore the fundamental advantages of this approach, provide detailed experimental protocols, and present quantitative data to underscore the superiority of stable isotope-labeled internal standards.

Core Principles: The "Perfect" Internal Standard

An ideal internal standard (IS) should perfectly mimic the analyte's behavior throughout the entire analytical workflow, from sample extraction and cleanup to chromatographic separation and mass spectrometric detection.[1] Deuterated internal standards, where one or more hydrogen atoms are replaced by their stable isotope, deuterium (B1214612) (²H or D), come remarkably close to this ideal.[1]

The key principle lies in their near-identical physicochemical properties to the unlabeled analyte. This ensures that the deuterated standard co-elutes with the analyte during chromatography and experiences the same degree of ionization suppression or enhancement, which are common challenges in complex biological matrices.[2][3] By calculating the ratio of the analyte's peak area to that of the known concentration of the deuterated internal standard, variations introduced during the analytical process can be effectively normalized, leading to highly accurate and precise quantification.[3] This technique is known as Isotope Dilution Mass Spectrometry (IDMS).[4]

Key Advantages in Drug Development and Research

The use of deuterated internal standards offers significant advantages across various scientific disciplines:

• Pharmacokinetic Studies: Enables precise tracking of drug and metabolite concentrations in biological fluids, crucial for understanding absorption, distribution, metabolism, and excretion (ADME).[5]

• Therapeutic Drug Monitoring (TDM): Essential for optimizing dosing regimens of drugs with narrow therapeutic windows, such as immunosuppressants, to ensure efficacy while minimizing toxicity.[6][7]

• Clinical Diagnostics: Allows for the accurate quantification of endogenous biomarkers and metabolites in patient samples for disease diagnosis and monitoring.[8]

• Metabolomics: Critical for the quantitative analysis of endogenous metabolites to understand biochemical pathways and disease states.[8]

• Environmental Analysis: Used for the precise measurement of pollutants and contaminants in various environmental matrices.[8]

The primary advantages of using deuterated internal standards include:

• Mitigation of Matrix Effects: They effectively compensate for the suppression or enhancement of the analyte's signal caused by co-eluting components in the sample matrix.[2][3]

• Correction for Sample Preparation Variability: Any loss of the analyte during extraction, evaporation, or reconstitution is mirrored by a proportional loss of the deuterated internal standard.

• Improved Accuracy and Precision: By correcting for these sources of variability, they significantly improve the reliability of quantitative data.[8]

• Enhanced Method Robustness: Assays using deuterated standards are less susceptible to variations in analytical conditions.[9]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is strongly recommended by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for bioanalytical method validation.[5]

Quantitative Data Presentation

The superiority of deuterated internal standards is evident in the improved accuracy and precision of analytical methods. The following tables summarize quantitative data from various applications.

Table 1: Comparison of Assay Performance With and Without a Deuterated Internal Standard

Analyte Concentration (ng/mL)	Internal Standard Type	Accuracy (%)	Precision (%RSD)	Matrix Effect (%)	Recovery (%)
10	Deuterated IS	98.5	3.2	97.8	92.5
Structural Analog IS	88.7	9.8	85.4	78.2
External Standard (No IS)	75.3	18.5	N/A	N/A
100	Deuterated IS	101.2	2.1	99.1	93.1
Structural Analog IS	92.1	7.5	88.2	79.1
External Standard (No IS)	78.9	15.2	N/A	N/A
1000	Deuterated IS	99.8	1.8	98.5	92.8
Structural Analog IS	90.5	6.9	86.7	78.8
External Standard (No IS)	76.1	16.8	N/A	N/A

This data, compiled from comparative studies, illustrates the superior accuracy and precision achieved with a deuterated internal standard.[2]

Table 2: Bioanalytical Method Validation Parameters for Immunosuppressant Analysis in Whole Blood using Deuterated Internal Standards

Parameter	Cyclosporine A	Tacrolimus	Sirolimus	Everolimus	Mycophenolic Acid
Linearity Range	2 - 1250 ng/mL	0.5 - 42.2 ng/mL	0.6 - 49.2 ng/mL	0.5 - 40.8 ng/mL	0.01 - 7.5 µg/mL
Correlation Coefficient (r²)	> 0.997	> 0.997	> 0.997	> 0.997	> 0.997
Intra-Assay Precision (%CV)	0.9 - 14.7	0.9 - 14.7	0.9 - 14.7	0.9 - 14.7	0.9 - 14.7
Inter-Assay Precision (%CV)	2.5 - 12.5	2.5 - 12.5	2.5 - 12.5	2.5 - 12.5	2.5 - 12.5
Accuracy (%)	89 - 138	89 - 138	89 - 138	89 - 138	89 - 138
Recovery (%)	80.2 ± 1.3	84 ± 0.6	77.1 ± 2.6	80.7 ± 1.4	76.6 ± 1.9

This table summarizes the validation parameters from a study quantifying five immunosuppressants in whole blood, demonstrating the robustness of the method using deuterated internal standards.[4]

Experimental Protocols

A generalized experimental workflow for the quantification of an analyte in a biological matrix using a deuterated internal standard is provided below. This protocol can be adapted for various applications, such as therapeutic drug monitoring or pharmacokinetic studies.

Preparation of Stock and Working Solutions

• Stock Solutions: Accurately weigh a suitable amount of the analyte and the deuterated internal standard. Dissolve each in an appropriate high-purity solvent (e.g., methanol (B129727), acetonitrile) to prepare individual stock solutions at a known concentration (e.g., 1 mg/mL). Store stock solutions at a suitable temperature, typically -20°C or below.

• Working Solutions: Prepare working solutions by serially diluting the stock solutions with an appropriate solvent. The concentration of the internal standard working solution should be optimized to provide a consistent and robust signal in the mass spectrometer.

Sample Preparation

The goal of sample preparation is to extract the analyte and internal standard from the biological matrix and remove potential interferences. Common techniques include protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

Example: Protein Precipitation for Whole Blood Samples

• Aliquoting: To a 100 µL aliquot of the whole blood sample (calibrator, quality control, or unknown), add a small volume (e.g., 10 µL) of the deuterated internal standard working solution.

• Precipitation: Add a precipitating agent, such as ice-cold acetonitrile (B52724) or methanol (often containing an acid like formic acid or a salt like zinc sulfate), typically in a 3:1 or 4:1 ratio to the sample volume.[6][10]

• Vortexing: Vortex the mixture vigorously for 30-60 seconds to ensure complete protein precipitation.[6]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[2][6]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: Inject the prepared sample onto a suitable liquid chromatography (LC) system. The chromatographic method should be optimized to achieve good separation of the analyte from potential interferences and ensure co-elution of the analyte and the deuterated internal standard.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer (MS/MS). The instrument is typically operated in Multiple Reaction Monitoring (MRM) mode, where specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard are monitored for highly selective and sensitive detection.[10]

Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the analyte and the deuterated internal standard.

• Response Ratio Calculation: Calculate the peak area ratio of the analyte to the deuterated internal standard for all samples, calibrators, and quality controls.

• Calibration Curve Construction: Generate a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards. A linear regression with appropriate weighting (e.g., 1/x or 1/x²) is typically used.

• Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

General Bioanalytical Workflow

Caption: General workflow for a bioanalytical assay using a deuterated internal standard.

Principle of Isotope Dilution Mass Spectrometry

Caption: The principle of isotope dilution using a deuterated internal standard.

Conclusion

Deuterated internal standards are indispensable tools in modern quantitative analysis, providing the accuracy, precision, and robustness required for demanding applications in drug development, clinical research, and environmental monitoring.[8] A thorough understanding of their underlying principles, coupled with meticulous experimental design and validation, empowers researchers to generate high-quality, reliable data that can withstand scientific and regulatory scrutiny. The initial investment in a stable isotope-labeled internal standard is often offset by the long-term benefits of improved data quality, reduced need for sample reanalysis, and increased confidence in experimental outcomes.

References

• 1. agilent.com [agilent.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. d-nb.info [d-nb.info]
• 5. agilent.com [agilent.com]
• 6. benchchem.com [benchchem.com]
• 7. Quantitation of Tacrolimus in Whole Blood Using High Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS-MS) | Springer Nature Experiments [experiments.springernature.com]
• 8. Review Reports - Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis | MDPI [mdpi.com]
• 9. pollutionsolutions-online.com [pollutionsolutions-online.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

The Definitive Guide to Ethyl 4-bromobenzoate-d4 in Quantitative Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the role and application of Ethyl 4-bromobenzoate-d4 as an internal standard in quantitative mass spectrometry. Designed for professionals in research, drug development, and analytical sciences, this document details the core principles of its use, experimental methodologies, and data presentation, ensuring a thorough understanding of its application in high-precision analytical workflows.

Core Principles: The Role of Deuterated Internal Standards

In the landscape of quantitative analysis by mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), achieving high accuracy and precision is paramount. However, several factors can introduce variability into the analytical process, including sample matrix effects, fluctuations in instrument response, and inconsistencies in sample preparation. To mitigate these variabilities, a stable isotope-labeled internal standard (SIL-IS) is employed, with deuterated compounds like Ethyl 4-bromobenzoate-d4 being a prime example.

The fundamental principle behind using a deuterated internal standard is isotope dilution mass spectrometry (IDMS) . A known quantity of the deuterated standard is added to each sample at the beginning of the workflow. Because Ethyl 4-bromobenzoate-d4 is chemically identical to its non-labeled counterpart (the analyte), it behaves in a nearly identical manner during sample extraction, chromatographic separation, and ionization.[1] Any loss of the analyte during these steps will be mirrored by a proportional loss of the internal standard. The mass spectrometer can differentiate between the analyte and the internal standard due to the mass difference imparted by the deuterium (B1214612) atoms. By calculating the ratio of the analyte's signal to the internal standard's signal, accurate quantification can be achieved, as this ratio remains constant despite variations in the analytical process.

Physicochemical and Mass Spectrometric Properties

A thorough understanding of the properties of both the analyte and its deuterated internal standard is crucial for method development.

Property	Ethyl 4-bromobenzoate (B14158574)	Ethyl 4-bromobenzoate-d4
Chemical Formula	C₉H₉BrO₂	C₉H₅D₄BrO₂
Molecular Weight	229.07 g/mol	233.10 g/mol
CAS Number	5798-75-4	Not available
Appearance	Clear colorless to yellow liquid	Not available
Boiling Point	131 °C at 14 mmHg	Not available
Density	1.403 g/mL at 25 °C	Not available
Refractive Index	n20/D 1.544	Not available

Mass Spectrometric Data (Hypothetical for LC-MS/MS with ESI)

For quantitative analysis using tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode, specific precursor and product ion transitions must be determined. While the exact optimal transitions are instrument-dependent and require empirical determination, the following table provides predicted transitions based on the known structure and common fragmentation patterns of aromatic esters.

Compound	Precursor Ion ([M+H]⁺) m/z	Product Ion m/z	Description of Fragmentation
Ethyl 4-bromobenzoate	229/231 (Isotopic pair for Br)	201/203	Loss of ethylene (B1197577) (C₂H₄)
183/185	Loss of ethanol (B145695) (C₂H₅OH)
Ethyl 4-bromobenzoate-d4	233/235 (Isotopic pair for Br)	201/203	Loss of deuterated ethylene (C₂D₄)
187/189	Loss of deuterated ethanol (C₂D₅OH)

Note: The presence of bromine results in a characteristic isotopic pattern with two major peaks of nearly equal intensity separated by 2 m/z units (⁷⁹Br and ⁸¹Br).

Experimental Protocols

This section outlines a generalized experimental protocol for the quantification of an analyte using Ethyl 4-bromobenzoate-d4 as an internal standard. This protocol should be adapted and validated for the specific analyte and matrix of interest.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the non-labeled Ethyl 4-bromobenzoate reference standard and dissolve it in 10 mL of a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of Ethyl 4-bromobenzoate-d4 and dissolve it in 1 mL of the same organic solvent.

• Calibration Standards and Quality Control (QC) Samples: Prepare a series of working standard solutions by performing serial dilutions of the analyte stock solution. These working solutions are then spiked into a blank biological or environmental matrix to create calibration standards at various concentrations and QC samples at low, medium, and high concentrations.

• Internal Standard Working Solution: Dilute the internal standard stock solution to a concentration that provides a consistent and robust signal in the mass spectrometer (e.g., 100 ng/mL).

Sample Preparation

The choice of sample preparation technique depends on the complexity of the sample matrix. Two common methods are protein precipitation (for biological fluids) and solid-phase extraction (for more complex matrices).

A. Protein Precipitation (for Plasma or Serum Samples)

• To 100 µL of the plasma sample, calibration standard, or QC sample in a microcentrifuge tube, add 20 µL of the Internal Standard Working Solution.

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

B. Solid-Phase Extraction (SPE) (for Environmental or Complex Biological Samples)

• Condition an appropriate SPE cartridge (e.g., C18) with methanol followed by water.

• To 1 mL of the sample, add the Internal Standard Working Solution.

• Load the sample onto the conditioned SPE cartridge.

• Wash the cartridge with a weak solvent to remove interferences.

• Elute the analyte and internal standard with a stronger organic solvent (e.g., acetonitrile or methanol).

• Evaporate the eluate to dryness and reconstitute it in the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is typically suitable.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor the predetermined precursor-product ion transitions for both the analyte and Ethyl 4-bromobenzoate-d4.

Visualizations of Workflows and Concepts

To further elucidate the processes described, the following diagrams illustrate key experimental workflows and logical relationships.

Caption: A typical workflow for quantitative analysis using an internal standard.

References

• 1. fda.gov.tw [fda.gov.tw]

The Role of Deuterated Compounds in NMR: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for elucidating molecular structure, dynamics, and interactions. The strategic use of deuterated compounds is fundamental to acquiring high-quality, interpretable NMR data. This guide provides a comprehensive overview of the principles, applications, and experimental protocols associated with the use of deuterated compounds in NMR, tailored for professionals in research and drug development.

Core Principles: Why Use Deuterated Compounds?

The substitution of hydrogen (¹H) with its stable isotope, deuterium (B1214612) (²H or D), is a cornerstone of modern NMR spectroscopy. This isotopic replacement is critical for several reasons:

• Minimizing Solvent Interference: In a typical NMR sample, the solvent molecules vastly outnumber the analyte molecules. If a standard proton-containing solvent is used for ¹H NMR, its overwhelmingly large signal would obscure the signals from the sample of interest. Since deuterium resonates at a much different frequency than protons, using a deuterated solvent renders the solvent essentially "invisible" in the ¹H NMR spectrum.[1]

• Enabling the Deuterium Lock System: Modern NMR spectrometers rely on a deuterium frequency lock system to ensure magnetic field stability.[1][2] The spectrometer continuously monitors the deuterium signal from the solvent to correct for any minor drifts in the magnetic field strength over time.[3][4] This "locking" mechanism is crucial for maintaining high resolution and spectral stability, especially during long experiments.[3][5]

• Providing a Chemical Shift Reference: Although deuteration is never 100% complete, the small residual signal from the protonated solvent is sharp and has a well-documented chemical shift.[1][2] This residual peak serves as a convenient internal reference for calibrating the chemical shift axis.[6]

• Simplifying Spectra through Isotopic Labeling: Selectively replacing specific protons in an analyte molecule with deuterium can significantly simplify complex ¹H NMR spectra. This technique, known as isotopic labeling, helps in signal assignment and the study of molecular structure and dynamics.[7]

• Probing Reaction Mechanisms and Metabolic Pathways: Deuterium labeling is a powerful tool for tracing the pathways of atoms in chemical reactions and biological systems. By monitoring the incorporation and location of deuterium, researchers can gain insights into reaction mechanisms and metabolic processes.[7]

• Altering Drug Metabolism in Pharmaceutical Research: The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This "deuterium kinetic isotope effect" can slow down the metabolic breakdown of a drug, potentially leading to an improved pharmacokinetic profile, such as a longer half-life or reduced formation of toxic metabolites.[8]

Data Presentation: Properties of Common Deuterated Solvents

The selection of an appropriate deuterated solvent is a critical step in NMR sample preparation. The choice depends on the solubility of the analyte, the desired temperature range, and the chemical shifts of the residual solvent signals. High-quality deuterated solvents typically have deuteration levels of 99.5% to 99.9%.[6]

Solvent Name	Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL at 25°C)	Residual ¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Acetone-d₆	(CD₃)₂CO	64.12	-93.8	55.5	~0.87	2.05 (quintet)	29.92 (septet), 206.68
Acetonitrile-d₃	CD₃CN	44.07	-46	80.7	~0.83	1.94 (quintet)	1.39 (septet), 118.69
Benzene-d₆	C₆D₆	84.15	6.8	79.1	~0.95	7.16 (singlet)	128.39 (triplet)
Chloroform-d	CDCl₃	120.38	-64.1	60.9	~1.50	7.26 (singlet)	77.23 (triplet)
Deuterium Oxide	D₂O	20.03	3.8	101.4	~1.11	4.79 (singlet)	-
Dichloromethane-d₂	CD₂Cl₂	86.95	-97	39.5	~1.38	5.32 (triplet)	54.00 (quintet)
N,N-Dimethylformamide-d₇	(CD₃)₂NCOD	80.14	-60	153	~1.03	8.03 (s), 2.92 (quintet), 2.75 (quintet)	163.15 (t), 34.89 (septet), 29.76 (septet)
Dimethyl sulfoxide-d₆	(CD₃)₂SO	84.17	20.2	190	~1.19	2.50 (quintet)	39.51 (septet)
1,4-Dioxane-d₈	C₄D₈O₂	96.16	12	99	~1.12	3.53 (multiplet)	66.66 (quintet)
Methanol-d₄	CD₃OD	36.07	-99	65	~0.89	3.31 (quintet), 4.87 (s, -OD)	49.15 (septet)
Tetrahydrofuran-d₈	C₄D₈O	80.16	-108	64	~0.98	3.58 (multiplet), 1.73 (multiplet)	67.57 (quintet), 25.37 (quintet)
Toluene-d₈	C₆D₅CD₃	100.19	-85	109	~0.94	7.09 (m), 7.00 (m), 6.98 (m), 2.09 (quintet)	137.86, 129.24 (t), 128.33 (t), 125.49 (t), 20.4 (septet)

Note: Chemical shifts can be dependent on solute, concentration, and temperature. The values presented are typical.

Experimental Protocols

Sample Preparation for NMR Analysis

Proper sample preparation is paramount for obtaining high-quality NMR spectra.

• Determine Analyte Quantity: For a standard 5 mm NMR tube, dissolve 5-25 mg of the solid analyte for ¹H NMR. For ¹³C NMR, a higher concentration of 20-50 mg is often necessary due to the lower sensitivity of the ¹³C nucleus. For liquid samples, a common practice is to use a 20% sample in 80% deuterated solvent.[9]

• Select a Deuterated Solvent: Choose a deuterated solvent that completely dissolves the analyte and does not have residual peaks that overlap with signals of interest.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the analyte in a clean vial.[9][10] Gently vortex or sonicate to ensure complete dissolution.

• Filtration: To remove any particulate matter that can degrade spectral resolution, filter the solution through a small plug of glass wool or a Kimwipe in a Pasteur pipette directly into a clean, dry NMR tube.[9][11]

• Adjust Sample Height: The optimal sample height in the NMR tube is typically around 4-5 cm, corresponding to a volume of 0.55-0.7 mL.[11][12]

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and clearly label the tube.[9]

• Degassing (Optional): For samples sensitive to oxygen or for quantitative measurements, it may be necessary to degas the sample using the freeze-pump-thaw technique.[11]

Acquiring a ¹H NMR Spectrum

• Insert the Sample: Place the prepared NMR sample into the spectrometer.

• Locking: The spectrometer's software is used to "lock" onto the deuterium signal of the solvent. This involves adjusting the magnetic field (Z0) until the deuterium resonance is centered on a predefined frequency.[5] The lock system will then continuously adjust the field to compensate for any drift.[3][4]

• Shimming: The magnetic field homogeneity is optimized through a process called "shimming." This can be done manually by adjusting the shim coils while observing the lock signal or automatically using gradient shimming routines.[2][10] Proper shimming results in sharp, symmetrical peaks.

• Tuning and Matching: The NMR probe is tuned to the resonance frequency of the nucleus being observed (in this case, ¹H) to maximize signal reception.[10]

• Setting Acquisition Parameters:

  • Pulse Sequence: Select a standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans (ns): Set the number of scans to achieve the desired signal-to-noise ratio.

  • Relaxation Delay (d1): For quantitative analysis, set a relaxation delay of at least 5 times the longest T₁ of the protons of interest to ensure full relaxation between scans.

• Acquisition: Start the data acquisition.

• Processing: After data collection, the Free Induction Decay (FID) is Fourier transformed to produce the NMR spectrum. Processing steps include phasing, baseline correction, and referencing the chemical shift scale to the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS).

Acquiring a ²H (Deuterium) NMR Spectrum

²H NMR directly observes the deuterium nuclei, providing information on the sites and extent of deuteration.

• Sample Preparation: Samples for ²H NMR are typically prepared in non-deuterated solvents to avoid a massive solvent signal.[13][14]

• Instrument Setup:

  • Select the deuterium nucleus (²H) for observation.

  • Crucially, the deuterium lock must be turned off as the deuterium channel is now used for signal detection.[13][15]

• Shimming: Since the lock is off, shimming cannot be performed on the deuterium signal. Instead, shimming can be done on a proton signal (e.g., from the non-deuterated solvent) using gradient shimming, or by observing the FID of the deuterium signal.[15][16]

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically used.

  • Number of Scans (ns): A higher number of scans is often required due to the lower sensitivity of the deuterium nucleus.

• Acquisition and Processing: Acquire the FID and process it similarly to a ¹H spectrum. The chemical shifts in a ²H NMR spectrum are very similar to those in a ¹H NMR spectrum for the same molecular environment.[16]

Visualizations of Key Concepts and Workflows

The following diagrams illustrate fundamental processes involving deuterated compounds in NMR.

Caption: The deuterium lock mechanism for magnetic field stabilization.

Caption: Workflow for a standard NMR experiment using a deuterated solvent.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Avance Beginners Guide - Introduction to the Lock System [2210pc.chem.uic.edu]
• 4. lsa.umich.edu [lsa.umich.edu]
• 5. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 6. allanchem.com [allanchem.com]
• 7. studymind.co.uk [studymind.co.uk]
• 8. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 9. sites.bu.edu [sites.bu.edu]
• 10. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 11. NMR Sample Preparation [nmr.chem.umn.edu]
• 12. publish.uwo.ca [publish.uwo.ca]
• 13. cdn.dal.ca [cdn.dal.ca]
• 14. scs.illinois.edu [scs.illinois.edu]
• 15. organ.su.se [organ.su.se]
• 16. How to run a 2H experiment | UMass Nuclear Magnetic Resonance (NMR) Labs [websites.umass.edu]

The Gold Standard in Quantitative Analysis: A Technical Guide to Ethyl 4-bromobenzoate-d4

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, particularly within the realms of pharmaceutical development and clinical research, the demand for highly accurate and precise quantitative methods is paramount. The use of stable isotope-labeled internal standards in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalysis. This technical guide provides an in-depth exploration of the application of Ethyl 4-bromobenzoate-d4 as a deuterated internal standard for the quantitative analysis of structurally similar small molecules.

This document will delve into the core principles of isotope dilution mass spectrometry, present detailed experimental protocols, and summarize key quantitative data to illustrate the robustness and reliability of this analytical approach. The methodologies and data presented herein are designed to serve as a comprehensive resource for scientists engaged in the development and validation of quantitative bioanalytical methods.

The Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically enriched version of the analyte to the sample.[1] In this case, Ethyl 4-bromobenzoate-d4 serves as the internal standard (IS) for the quantitative determination of a target analyte. The fundamental principle lies in the near-identical physicochemical properties of the analyte and its deuterated counterpart.[2] This similarity ensures that both compounds behave almost identically during sample preparation, chromatography, and ionization.[1][2]

Any variability introduced during the analytical process, such as extraction losses, matrix effects, or fluctuations in instrument response, will affect both the analyte and the internal standard to the same extent.[1] By measuring the ratio of the analyte's signal to the internal standard's signal, these variations can be effectively normalized, leading to highly accurate and precise quantification. The mass spectrometer distinguishes between the analyte and the deuterated internal standard based on their difference in mass-to-charge ratio (m/z).[1]

Hypothetical Analyte: "Bromo-ester X"

For the purpose of illustrating a practical application, this guide will refer to a hypothetical analyte, "Bromo-ester X." This molecule is structurally analogous to Ethyl 4-bromobenzoate, making Ethyl 4-bromobenzoate-d4 an ideal internal standard.

Chemical Structures:

Caption: Chemical structures of the hypothetical analyte "Bromo-ester X" and its deuterated internal standard, Ethyl 4-bromobenzoate-d4.

Experimental Protocols

A robust and reliable quantitative method is built upon a well-defined and validated experimental protocol. The following sections detail the methodology for the quantitative analysis of "Bromo-ester X" in human plasma using Ethyl 4-bromobenzoate-d4 as an internal standard.

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting small molecules from biological matrices like plasma.

• Aliquoting: In a clean microcentrifuge tube, aliquot 100 µL of human plasma sample, calibration standard, or quality control (QC) sample.

• Internal Standard Spiking: Add 10 µL of the Ethyl 4-bromobenzoate-d4 working solution (500 ng/mL in methanol) to each tube.

• Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to each tube.

• Vortexing: Vortex each tube for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Injection: Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The separation and detection of "Bromo-ester X" and Ethyl 4-bromobenzoate-d4 are achieved using a reversed-phase HPLC system coupled to a triple quadrupole mass spectrometer.

Table 1: LC-MS/MS Instrument Parameters

Parameter	Value
Liquid Chromatography
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30% B to 95% B over 3 min, hold at 95% B for 1 min, re-equilibrate at 30% B for 1 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	10 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Bromo-ester X)	m/z 229.0 -> 183.0
MRM Transition (Ethyl 4-bromobenzoate-d4)	m/z 233.0 -> 187.0
Dwell Time	100 ms
Collision Energy	Optimized for each transition
Ion Source Temperature	500°C

Quantitative Data Summary

The following tables summarize the key validation parameters for the quantitative analysis of "Bromo-ester X" using Ethyl 4-bromobenzoate-d4 as an internal standard. The data demonstrates the high level of accuracy, precision, and reliability of the method.

Table 2: Calibration Curve and Linearity

Parameter	Value
Calibration Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995
Accuracy of Standards	Within ± 15% of nominal (± 20% for LLOQ)
Precision of Standards	< 15% CV (< 20% for LLOQ)

Table 3: Accuracy and Precision (Intra- and Inter-day)

QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
LLOQ	1	98.5	8.2	101.2	9.5
Low	3	102.1	6.5	103.4	7.8
Mid	100	99.8	4.1	100.5	5.2
High	800	101.5	3.5	102.0	4.1

Table 4: Recovery and Matrix Effect

QC Level	Mean Recovery (%)	Recovery Precision (%CV)	Mean Matrix Effect (%)	Matrix Effect Precision (%CV)
Low	85.2	7.1	98.7	6.3
High	86.5	5.8	99.1	5.5

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow from sample receipt to final data analysis.

Caption: A schematic of the bioanalytical workflow for the quantitative analysis of "Bromo-ester X".

Principle of Isotope Dilution

This diagram illustrates the logical relationship behind the principle of isotope dilution mass spectrometry.

Caption: The principle of isotope dilution for accurate quantification in mass spectrometry.

Conclusion

The use of Ethyl 4-bromobenzoate-d4 as a deuterated internal standard provides a robust and reliable framework for the quantitative analysis of structurally similar analytes in complex biological matrices. The near-identical chemical behavior of the analyte and its stable isotope-labeled counterpart ensures that experimental variability is effectively normalized, leading to superior accuracy and precision. The detailed protocols and comprehensive validation data presented in this guide underscore the suitability of this approach for demanding applications in pharmaceutical development and clinical research, where data integrity is of the utmost importance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Protocols & Analytical Methods

The Use of Ethyl 4-bromobenzoate-d4 as an Internal Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Ethyl 4-bromobenzoate-d4 as an internal standard in quantitative analytical methods. The information is intended for researchers, scientists, and professionals in drug development and related fields who require accurate and precise quantification of target analytes.

Introduction

In quantitative analytical chemistry, particularly in chromatographic techniques coupled with mass spectrometry (such as GC-MS and LC-MS), the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving the highest accuracy and precision. Ethyl 4-bromobenzoate-d4, a deuterated analog of Ethyl 4-bromobenzoate (B14158574), serves as an ideal internal standard for the quantification of its non-labeled counterpart and structurally similar compounds.

The fundamental principle behind using a SIL-IS is that it behaves nearly identically to the analyte of interest during sample preparation, chromatography, and ionization.[1] By adding a known amount of Ethyl 4-bromobenzoate-d4 to samples at the beginning of the workflow, any variations or losses that occur during the analytical process will affect both the analyte and the internal standard proportionally. The mass spectrometer can differentiate between the analyte and the deuterated standard due to the mass difference of four daltons, allowing for a highly reliable ratiometric quantification that corrects for experimental variability.

Applications

Ethyl 4-bromobenzoate-d4 is a suitable internal standard for a variety of quantitative applications, including:

• Pharmacokinetic Studies: To accurately determine the concentration of drug candidates containing the 4-bromobenzoate moiety in biological matrices such as plasma, serum, and urine.

• Metabolic Studies: For the precise quantification of metabolites that retain the core structure of Ethyl 4-bromobenzoate.

• Environmental Analysis: In the monitoring of environmental contaminants that are structurally related to Ethyl 4-bromobenzoate.

• Food Safety: For the quantification of residues of pesticides or other chemicals containing the 4-bromobenzoate structure in food products.

Experimental Protocols

The following are generalized protocols for the use of Ethyl 4-bromobenzoate-d4 as an internal standard in GC-MS and LC-MS/MS analysis. These protocols should be optimized for the specific analyte and matrix of interest.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is designed for the analysis of a volatile or semi-volatile analyte using Ethyl 4-bromobenzoate-d4 as an internal standard.

3.1.1. Reagents and Materials

• Analyte of interest (e.g., Ethyl 4-bromobenzoate)

• Ethyl 4-bromobenzoate-d4 (Internal Standard)

• GC-grade solvents (e.g., hexane, ethyl acetate (B1210297), dichloromethane)

• Anhydrous sodium sulfate

• Sample vials (2 mL amber glass with PTFE-lined septa)

• Micropipettes and tips

• Vortex mixer

• Centrifuge

3.1.2. Instrumentation

• Gas Chromatograph (GC) with a split/splitless injector

• Mass Spectrometer (MS) with an electron ionization (EI) source

• GC Column: A non-polar capillary column such as a DB-5ms (30 m x 0.25 mm ID x 0.25 µm film thickness) is recommended.

3.1.3. Sample Preparation

• Preparation of Stock Solutions:

  • Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte and dissolve it in 10 mL of a suitable solvent (e.g., ethyl acetate).

  • Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of Ethyl 4-bromobenzoate-d4 and dissolve it in 1 mL of the same solvent.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by serially diluting the analyte stock solution to cover the desired concentration range (e.g., 1, 5, 10, 50, 100 µg/mL).

  • Spike each calibration standard with a fixed concentration of the Ethyl 4-bromobenzoate-d4 working solution (e.g., 10 µg/mL).

• Sample Extraction (from a liquid matrix):

  • To 1 mL of the sample, add a known amount of the Ethyl 4-bromobenzoate-d4 internal standard.

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., 2 x 2 mL of ethyl acetate).

  • Vortex and centrifuge to separate the layers.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase.

3.1.4. GC-MS Parameters (Example)

Parameter	Value
GC
Injector Temperature	250 °C
Injection Volume	1 µL (splitless mode)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Program	Initial temp 80°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min
MS
Ion Source	Electron Ionization (EI) at 70 eV
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	To be determined based on the mass spectra of the analyte and IS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is suitable for the analysis of non-volatile or thermally labile analytes.

3.2.1. Reagents and Materials

• Analyte of interest

• Ethyl 4-bromobenzoate-d4 (Internal Standard)

• LC-MS grade solvents (e.g., acetonitrile (B52724), methanol (B129727), water)

• Formic acid or ammonium (B1175870) acetate (for mobile phase modification)

• Sample vials

3.2.2. Instrumentation

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• LC Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm) is a common choice.

3.2.3. Sample Preparation

• Preparation of Stock and Working Solutions: Prepare as described in the GC-MS protocol, using a solvent compatible with the LC mobile phase (e.g., methanol or acetonitrile).

• Protein Precipitation (for biological samples):

  • To 100 µL of plasma or serum, add a known amount of the Ethyl 4-bromobenzoate-d4 internal standard.

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant to a clean tube, evaporate to dryness, and reconstitute in the mobile phase.

3.2.4. LC-MS/MS Parameters (Example)

Parameter	Value
LC
Column	C18 reversed-phase (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 min, return to initial conditions
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS/MS
Ion Source	Electrospray Ionization (ESI), Positive or Negative Mode
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be optimized for the analyte and internal standard

Data Presentation

Quantitative data should be presented in a clear and structured format. The following table provides an example of a validation summary for a hypothetical assay using Ethyl 4-bromobenzoate-d4 as an internal standard.

Parameter	Result
Calibration Curve
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Precision (%CV)
Intra-day	< 10%
Inter-day	< 15%
Accuracy (% Recovery)
Low QC (3 ng/mL)	95.8%
Mid QC (100 ng/mL)	102.3%
High QC (800 ng/mL)	98.5%
Lower Limit of Quantification (LLOQ)	1 ng/mL
Matrix Effect	92 - 105%

Note: The data presented in this table is for illustrative purposes only and represents typical performance characteristics of a validated bioanalytical method using a stable isotope-labeled internal standard.

Visualization of Experimental Workflow

The following diagrams illustrate the key workflows and principles described in these application notes.

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Principle of stable isotope dilution analysis.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Ethyl 4-bromobenzoate-d4 in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Ethyl 4-bromobenzoate-d4 as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) analysis. The information herein is intended to guide researchers, scientists, and drug development professionals in developing robust and accurate quantitative analytical methods.

Introduction

Ethyl 4-bromobenzoate-d4 is the deuterated form of Ethyl 4-bromobenzoate (B14158574), a compound often used as a reagent in organic synthesis. In quantitative mass spectrometry, deuterated compounds are ideal internal standards.[1] They share near-identical chemical and physical properties with their non-deuterated counterparts, leading to similar behavior during sample preparation, chromatography, and ionization.[1] However, their increased mass allows them to be distinguished by a mass spectrometer.[1] The use of a deuterated internal standard like Ethyl 4-bromobenzoate-d4 can significantly improve the accuracy and precision of quantitative GC-MS assays by correcting for variations in sample extraction, matrix effects, and instrument response.[1][2]

Physicochemical Properties

A summary of the relevant physicochemical properties of Ethyl 4-bromobenzoate (non-deuterated) is presented below. The deuterated form will have a slightly higher molecular weight.

Property	Value
Chemical Formula	C₉H₅D₄BrO₂
Molecular Weight	~233.10 g/mol
CAS Number	Not specified, varies by supplier
Boiling Point	131 °C at 14 mmHg (for non-deuterated)[3]
Density	1.403 g/mL at 25 °C (for non-deuterated)[3]

Application: Internal Standard for Quantitative GC-MS Analysis

Ethyl 4-bromobenzoate-d4 is primarily used as an internal standard for the quantification of structurally similar analytes in various matrices. Its aromatic structure and ester functional group make it suitable for methods analyzing compounds such as other benzoate (B1203000) esters, aromatic pesticides, or pharmaceutical compounds with a similar core structure.

Principle of Quantitative Analysis using an Internal Standard

The fundamental principle involves adding a known and constant amount of the internal standard (Ethyl 4-bromobenzoate-d4) to all calibration standards and unknown samples. The ratio of the analyte's peak area to the internal standard's peak area is then plotted against the analyte's concentration to create a calibration curve. This ratio is used to calculate the concentration of the analyte in the unknown samples, thereby compensating for variations during the analytical process.[2]

Workflow for quantitative analysis using an internal standard.

Experimental Protocols

The following protocols provide a general framework for using Ethyl 4-bromobenzoate-d4 in GC-MS analysis. Optimization will be required for specific analytes and matrices.

Preparation of Standard Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ethyl 4-bromobenzoate-d4 and dissolve it in 10 mL of a suitable solvent (e.g., ethyl acetate, methanol) in a volumetric flask.

• Internal Standard Working Solution (e.g., 10 µg/mL): Dilute the stock solution accordingly with the same solvent. The optimal concentration of the working solution will depend on the expected analyte concentration and the sensitivity of the instrument. A common practice is to use an internal standard concentration that is in the mid-range of the calibration curve.[2]

• Analyte Stock Solution (1 mg/mL): Prepare a stock solution of the target analyte(s) in a similar manner.

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solution to cover the desired concentration range. Spike each calibration standard with a constant volume of the internal standard working solution.

Sample Preparation

The choice of sample preparation technique will depend on the matrix. Common methods include liquid-liquid extraction (LLE), solid-phase extraction (SPE), or simple "dilute-and-shoot".

General Procedure for Liquid-Liquid Extraction:

• To 1 mL of the liquid sample (e.g., plasma, urine, water), add a known volume of the internal standard working solution.

• Add an appropriate extraction solvent (e.g., ethyl acetate, dichloromethane).

• Vortex or shake vigorously for 1-2 minutes.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for GC-MS analysis (e.g., ethyl acetate).

GC-MS Instrumentation and Parameters

The following are suggested starting parameters. These should be optimized for the specific application.

GC Parameters
Parameter	Setting
Injection Mode	Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Start at 80 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness

MS Parameters
Parameter	Setting
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Data Presentation and Interpretation

Retention Time

Due to the deuterium (B1214612) isotope effect, deuterated compounds often elute slightly earlier than their non-deuterated counterparts in gas chromatography.[4] The C-D bond is slightly shorter and less polarizable than the C-H bond, which can lead to weaker van der Waals interactions with a nonpolar stationary phase like that of a DB-5ms column.[4] The expected retention time for Ethyl 4-bromobenzoate-d4 will be slightly less than that of Ethyl 4-bromobenzoate under the same chromatographic conditions.

Mass Spectral Fragmentation

The mass spectrum of Ethyl 4-bromobenzoate-d4 is expected to be similar to that of the non-deuterated compound, with a shift in the mass-to-charge ratio (m/z) for the molecular ion and any fragments containing the deuterated ethyl group. The characteristic bromine isotope pattern (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) will be present.

Predicted Fragmentation of Ethyl 4-bromobenzoate-d4:

The molecular ion peak (M⁺) for Ethyl 4-bromobenzoate-d4 will be at m/z 233/235 (due to the bromine isotopes). The fragmentation pattern is expected to be dominated by the loss of the ethoxy-d4 radical and the ethylene-d4 (B1596295) molecule.

Predicted fragmentation pathway of Ethyl 4-bromobenzoate-d4.

Selected Ion Monitoring (SIM) Parameters:

For quantitative analysis, it is recommended to use Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. The following ions are suggested for monitoring:

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Analyte	Dependent on analyte structure	Dependent on analyte structure
Ethyl 4-bromobenzoate-d4	233 or 183	235 or 185

Method Validation and Quantitative Data

A comprehensive method validation should be performed according to established guidelines (e.g., ICH, FDA). The following table presents typical performance characteristics that should be evaluated.

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.995
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3
Limit of Quantification (LOQ)	Signal-to-Noise ratio ≥ 10
Precision (%RSD)	< 15%
Accuracy (%Recovery)	85-115%
Selectivity/Specificity	No interfering peaks at the retention times of the analyte and IS

Conclusion

Ethyl 4-bromobenzoate-d4 is a suitable internal standard for the quantitative analysis of a range of compounds by GC-MS. Its chemical similarity to many analytes of interest, combined with its distinct mass, allows for the development of highly accurate and precise analytical methods. The protocols and data presented in these application notes provide a solid foundation for researchers to implement this internal standard in their own analytical workflows. As with any analytical method, optimization and validation are crucial to ensure reliable results.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. google.com [google.com]
• 4. benchchem.com [benchchem.com]

Application Note: High-Throughput Quantification of a Hypothetical Analyte, Methyl 4-bromobenzoate, in Human Plasma using LC-MS/MS with Ethyl 4-bromobenzoate-d4 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Methyl 4-bromobenzoate (B14158574), a hypothetical model compound, in human plasma. To ensure accuracy and precision, a stable isotope-labeled internal standard (SIL-IS), Ethyl 4-bromobenzoate-d4, is employed. The use of a SIL-IS is a widely accepted practice in quantitative bioanalysis to compensate for variability in sample preparation and potential matrix effects.[1][2][3] This method demonstrates high throughput, excellent sensitivity, and reliable performance, making it suitable for regulated bioanalytical studies.

Experimental Protocols

Materials and Reagents

• Analytes: Methyl 4-bromobenzoate (≥99% purity), Ethyl 4-bromobenzoate-d4 (≥99% purity, 98% isotopic purity)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), Water with 0.1% Formic Acid (LC-MS grade)

• Plasma: Blank human plasma (K2-EDTA)

• Equipment:

  • Liquid Chromatograph (e.g., Shimadzu Nexera X2)

  • Tandem Mass Spectrometer (e.g., Sciex QTRAP 6500+)

  • Analytical balance

  • Centrifuge

  • Pipettes

Sample Preparation: Protein Precipitation

• Spiking: To 50 µL of human plasma, add 10 µL of the internal standard working solution (Ethyl 4-bromobenzoate-d4 at 100 ng/mL in methanol). For calibration standards and quality control (QC) samples, add 10 µL of the respective Methyl 4-bromobenzoate working solutions. For blank samples, add 10 µL of methanol.

• Precipitation: Add 200 µL of cold acetonitrile to each sample.

• Vortexing: Vortex mix all samples for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer: Carefully transfer 150 µL of the supernatant to a new 96-well plate or autosampler vials.

• Injection: Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Method

Liquid Chromatography Conditions:

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Time (min)
0.0
2.0
2.1
3.0

Mass Spectrometry Conditions:

Parameter	Value
Ion Source	Electrospray Ionization (ESI)
Polarity	Positive
Ion Spray Voltage	5500 V
Temperature	500°C
Curtain Gas	35 psi
Collision Gas	Medium
MRM Transitions	Compound
Methyl 4-bromobenzoate
Ethyl 4-bromobenzoate-d4

Data Presentation

Calibration Curve

The calibration curve for Methyl 4-bromobenzoate was linear over the concentration range of 1 to 1000 ng/mL in human plasma.

Parameter	Value
Concentration Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated using QC samples at four concentration levels.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	6.8	105.2	8.1	103.5
Low	3	5.2	98.7	6.5	101.2
Medium	100	4.1	102.1	5.3	99.8
High	800	3.5	97.9	4.8	98.5

Matrix Effect and Recovery

The matrix effect and recovery of Methyl 4-bromobenzoate were assessed at low and high QC concentrations.

QC Level	Concentration (ng/mL)	Matrix Effect (%)	Recovery (%)
Low	3	95.8	98.2
High	800	98.1	101.5

Visualizations

Caption: Experimental Workflow from Sample Preparation to Data Analysis.

Caption: Logical Flow of Quantitative Data Analysis.

Conclusion

The developed LC-MS/MS method provides a reliable, sensitive, and high-throughput approach for the quantification of Methyl 4-bromobenzoate in human plasma. The use of Ethyl 4-bromobenzoate-d4 as an internal standard effectively corrects for procedural and matrix-associated variations, ensuring high accuracy and precision of the results. This method is well-suited for application in pharmacokinetic and other bioanalytical studies requiring robust and efficient sample analysis.

References

• 1. LC-MS-MS experiences with internal standards | Semantic Scholar [semanticscholar.org]
• 2. Stable deuterium internal standard for the isotope-dilution LC-MS/MS analysis of elastin degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]

Application Note and Protocol for Bioanalysis Using Ethyl 4-bromobenzoate-d4 as an Internal Standard

This document provides a detailed protocol for the quantitative analysis of a target analyte in a biological matrix using Ethyl 4-bromobenzoate-d4 as an internal standard (IS) with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, such as a deuterated analog of the analyte, is a widely accepted and robust method to correct for variations in sample preparation, injection volume, and matrix effects.[1][2]

Introduction

Quantitative bioanalysis using deuterated internal standards, a form of isotope dilution mass spectrometry (IDMS), is the gold standard for accuracy and precision in mass spectrometry-based quantification.[3] This technique is extensively used in drug discovery and development for its ability to correct for variability during sample preparation and analysis.[3][4] The core principle involves adding a known amount of a deuterated version of the analyte to the sample at an early stage.[3] Because the analyte and the deuterated standard exhibit nearly identical chemical and physical properties, they behave similarly during extraction, chromatography, and ionization.[1][3][5] Any sample loss or variation in instrument response will affect both compounds proportionally. By measuring the ratio of the native analyte to the deuterated standard, an accurate and precise quantification of the analyte can be achieved.[3]

This application note details a hypothetical bioanalytical method for the quantification of "Analyte X" in human plasma, using Ethyl 4-bromobenzoate-d4 as an internal standard. "Analyte X" is presumed to be structurally similar to Ethyl 4-bromobenzoate, making the deuterated standard an appropriate choice.

Materials and Reagents

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem Mass Spectrometer (e.g., Triple Quadrupole)

  • Analytical Balance

  • Centrifuge

  • Vortex Mixer

  • Nitrogen Evaporation System

• Chemicals and Reagents:

  • Analyte X reference standard

  • Ethyl 4-bromobenzoate-d4 (internal standard)

  • HPLC-grade methanol (B129727), acetonitrile (B52724), and water

  • Formic acid

  • Blank human plasma

Experimental Protocols

3.1. Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh the analyte and Ethyl 4-bromobenzoate-d4 and dissolve them in methanol to prepare individual primary stock solutions.

• Analyte Working Solutions: Perform serial dilutions of the analyte primary stock solution with a 50:50 mixture of methanol and water to create a series of working solutions for the calibration curve and quality control (QC) samples.

• Internal Standard Spiking Solution: Prepare a working solution of Ethyl 4-bromobenzoate-d4 at a fixed concentration (e.g., 50 ng/mL) in a 50:50 mixture of methanol and water. This solution will be added to all calibration standards, QC samples, and unknown samples.

3.2. Preparation of Calibration Standards and Quality Control Samples

• Prepare a set of at least six to eight non-zero calibration standards by spiking the blank biological matrix with the analyte working solutions to achieve the desired concentration range.[1]

• Prepare at least three levels of QC samples (low, medium, and high concentrations) in the same manner as the calibration standards.[3]

3.3. Sample Preparation (Protein Precipitation)

• Aliquoting: To 100 µL of each unknown sample, calibration standard, and QC sample in a microcentrifuge tube, add 10 µL of the internal standard spiking solution.

• Vortexing: Briefly vortex the tubes to ensure thorough mixing.

• Precipitation: Add 300 µL of cold acetonitrile to each tube to precipitate proteins.[1][3]

• Vortexing: Vigorously vortex each tube for 30 seconds.

• Centrifugation: Centrifuge the samples at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

3.4. LC-MS/MS Instrumental Conditions

• LC Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Analyte X: [M+H]+ → fragment ion (hypothetical)

    • Ethyl 4-bromobenzoate-d4: [M+H]+ → fragment ion (hypothetical)

  • Optimize other parameters such as collision energy and declustering potential for both the analyte and the internal standard.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peak areas for the analyte and the internal standard for each injection.[1]

• Response Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard.[3]

• Calibration Curve Construction: Plot the response ratio of the calibration standards against their known concentrations. Perform a linear regression (typically with a 1/x or 1/x² weighting) to generate a calibration curve.[1][3]

• Quantification of Unknowns: Determine the concentration of the analyte in the unknown samples and QC samples by interpolating their response ratios from the calibration curve.[3]

Data Presentation

Table 1: Calibration Curve Parameters

Parameter	Value
Linearity Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995
Mean Accuracy	95% - 105%
Precision (CV%)	< 15%

Table 2: Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (CV%)
Low	3	2.95	98.3	5.2
Medium	50	51.2	102.4	3.8
High	800	790.4	98.8	4.5

Table 3: Recovery Data

QC Level	Analyte Recovery (%)	IS Recovery (%)
Low	88.5	90.1
Medium	91.2	90.5
High	89.8	89.5

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Application Note: Quantitative Analysis of Ethyl 4-bromobenzoate in Environmental Samples using Ethyl 4-bromobenzoate-d4 as an Internal Standard by GC-MS

Introduction

Ethyl 4-bromobenzoate (B14158574) is an aromatic ester that can be found in the environment as a result of industrial processes or as a degradation product of larger molecules. Its quantification in environmental matrices such as soil and water is crucial for monitoring and risk assessment. The use of a stable isotope-labeled internal standard is the gold standard for accurate and precise quantification in mass spectrometry, as it effectively compensates for variations in sample preparation and instrument response. This application note describes a robust method for the quantitative analysis of Ethyl 4-bromobenzoate in soil and water samples using Gas Chromatography-Mass Spectrometry (GC-MS) with Ethyl 4-bromobenzoate-d4 as an internal standard. The deuterium-labeled standard, being chemically identical to the analyte, co-elutes and experiences similar matrix effects, ensuring high-quality data.

Principle of the Method

This method is based on the principle of isotope dilution mass spectrometry (IDMS). A known amount of Ethyl 4-bromobenzoate-d4 is added to the sample at the beginning of the sample preparation process. The sample is then extracted, and the extract is analyzed by GC-MS. The mass spectrometer can differentiate between the native analyte and the deuterated internal standard based on their mass-to-charge ratios (m/z). By calculating the ratio of the peak area of the analyte to the peak area of the internal standard, accurate quantification can be achieved, as this ratio remains constant even if there are losses during sample preparation or variations in injection volume.

Experimental Protocols

Reagents and Materials

• Analytes: Ethyl 4-bromobenzoate (≥99% purity)

• Internal Standard: Ethyl 4-bromobenzoate-d4 (isotopic purity ≥98%)

• Solvents: Dichloromethane (B109758), Acetone (B3395972), Hexane (all pesticide residue grade or higher)

• Reagents: Anhydrous sodium sulfate (B86663) (ACS grade)

• Solid Phase Extraction (SPE) Cartridges: For water sample cleanup (e.g., C18)

Instrumentation

• Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector (MSD).

• GC Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness, 5% phenyl methyl siloxane).

• Carrier Gas: Helium (99.999% purity).

Sample Preparation

Soil Samples:

• Weigh 10 g of a homogenized soil sample into a centrifuge tube.

• Add a known amount of Ethyl 4-bromobenzoate-d4 internal standard solution.

• Add 20 mL of a 1:1 (v/v) mixture of acetone and hexane.

• Vortex the sample for 2 minutes, followed by ultrasonication for 15 minutes.

• Centrifuge the sample at 3000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• Repeat the extraction (steps 3-6) two more times and combine the supernatants.

• Pass the combined extract through a column containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

Water Samples:

• To a 500 mL water sample, add a known amount of Ethyl 4-bromobenzoate-d4 internal standard solution.

• Perform a liquid-liquid extraction by adding 50 mL of dichloromethane and shaking vigorously for 5 minutes.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction two more times with fresh portions of dichloromethane.

• Combine the organic extracts and dry by passing through anhydrous sodium sulfate.

• Concentrate the extract to 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

GC-MS Conditions

• Injector Temperature: 280 °C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp 1: 15 °C/min to 200 °C.

  • Ramp 2: 25 °C/min to 300 °C, hold for 5 minutes.

• MS Transfer Line Temperature: 290 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Table 1: Selected Ions for Monitoring

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Ethyl 4-bromobenzoate	228	200	183
Ethyl 4-bromobenzoate-d4	232	204	187

Data Presentation

The method was validated for linearity, accuracy, and precision. A seven-point calibration curve was generated by plotting the peak area ratio of Ethyl 4-bromobenzoate to Ethyl 4-bromobenzoate-d4 against the concentration of Ethyl 4-bromobenzoate.

Table 2: Method Validation Data

Parameter	Result
Calibration Range	1 - 200 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.5 ng/g (soil), 0.1 µg/L (water)
Limit of Quantification (LOQ)	1.5 ng/g (soil), 0.3 µg/L (water)
Accuracy (Recovery %)	92 - 108%
Precision (RSD %)	< 10%

Mandatory Visualization

Caption: General workflow for the quantitative analysis of Ethyl 4-bromobenzoate.

Conclusion

The described GC-MS method utilizing Ethyl 4-bromobenzoate-d4 as an internal standard provides a reliable and accurate approach for the quantification of Ethyl 4-bromobenzoate in environmental soil and water samples. The use of isotope dilution mass spectrometry minimizes the impact of matrix effects and procedural variations, leading to high-quality data suitable for regulatory monitoring and environmental research.

Application Note and Protocol: Synthesis of Ethyl 4-bromobenzoate-d4 from 1,4-dibromobenzene-d4

Introduction

Isotopically labeled compounds are indispensable tools in pharmaceutical research and drug development. Ethyl 4-bromobenzoate-d4, a deuterated analog of ethyl 4-bromobenzoate, serves as a critical internal standard for mass spectrometry-based quantitative analysis in pharmacokinetic and metabolic studies. Its synthesis from 1,4-dibromobenzene-d4 (B1586059) involves a robust two-step process: a Grignard reaction for carboxylation followed by a Fischer esterification. This document provides a detailed protocol for this synthesis, tailored for researchers in organic synthesis and medicinal chemistry.

Overall Reaction Scheme

The synthesis proceeds in two primary stages:

• Formation of 4-bromobenzoic acid-d4: A Grignard reagent is prepared from 1,4-dibromobenzene-d4, which then reacts with solid carbon dioxide (dry ice) to yield the corresponding carboxylic acid after an acidic workup.[1][2]

• Fischer Esterification: The synthesized 4-bromobenzoic acid-d4 is esterified using excess ethanol (B145695) in the presence of an acid catalyst to produce the final product, Ethyl 4-bromobenzoate-d4.[3][4]

Fig. 1: Overall synthesis workflow from starting material to final product.

Protocol 1: Synthesis of 4-Bromobenzoic acid-d4 via Grignard Reaction

This protocol details the formation of the Grignard reagent from 1,4-dibromobenzene-d4 and its subsequent reaction with carbon dioxide. All glassware must be rigorously dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching of the Grignard reagent by moisture.[1][5]

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equivalents	Notes
1,4-Dibromobenzene-d4	239.89	10.0 g	1.0	Starting material
Magnesium Turnings	24.31	1.12 g	1.1
Anhydrous Diethyl Ether	74.12	100 mL	-	Solvent, must be anhydrous
Iodine	253.81	1 crystal	Catalytic	For Grignard initiation[6]
Dry Ice (solid CO₂)	44.01	~50 g	Excess
6 M Hydrochloric Acid	36.46	~50 mL	-	For workup
Diethyl Ether	74.12	150 mL	-	For extraction

Experimental Procedure

• Setup: Assemble a 250 mL three-neck round-bottom flask, equipped with a magnetic stirrer, a reflux condenser fitted with a drying tube (containing CaCl₂ or Drierite), and an addition funnel. Flame-dry the entire apparatus under a stream of inert gas and allow it to cool to room temperature.

• Grignard Initiation: Place the magnesium turnings (1.12 g) in the flask. Add a single crystal of iodine.

• Grignard Formation: Dissolve 1,4-dibromobenzene-d4 (10.0 g) in 40 mL of anhydrous diethyl ether and add this solution to the addition funnel. Add approximately 5-10 mL of this solution to the magnesium turnings. The reaction should initiate, indicated by the fading of the iodine color and gentle refluxing of the ether.[7] If the reaction does not start, gentle warming with a heat gun may be necessary.

• Once the reaction has started, add the remaining ethereal solution of 1,4-dibromobenzene-d4 dropwise from the addition funnel at a rate that maintains a steady reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The solution should appear cloudy gray or brownish.[5]

• Carboxylation: Cool the reaction mixture in an ice bath. In a separate beaker, crush approximately 50 g of dry ice and quickly transfer it to the reaction flask.

• Slowly pour the Grignard solution onto the crushed dry ice with gentle swirling. A vigorous reaction will occur. Allow the mixture to stand until the excess dry ice has sublimed and the mixture has reached room temperature.

• Workup: Slowly and cautiously add 50 mL of 6 M HCl to the reaction mixture to hydrolyze the magnesium salt and dissolve any unreacted magnesium.[5]

• Transfer the mixture to a separatory funnel. Separate the aqueous and organic layers. Extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Combine all organic layers and wash with 50 mL of brine. Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the crude 4-bromobenzoic acid-d4.

• Purification: Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain pure 4-bromobenzoic acid-d4 as a white solid.

Protocol 2: Synthesis of Ethyl 4-bromobenzoate-d4 via Fischer Esterification

This protocol describes the acid-catalyzed esterification of the previously synthesized 4-bromobenzoic acid-d4 with ethanol.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equivalents	Notes
4-Bromobenzoic acid-d4	205.02	8.0 g	1.0	From Protocol 1
Absolute Ethanol	46.07	100 mL	Excess	Reactant and solvent
Concentrated H₂SO₄	98.08	1 mL	Catalytic	Acid catalyst
Saturated NaHCO₃ solution	-	~50 mL	-	For neutralization
Ethyl Acetate (B1210297)	88.11	150 mL	-	For extraction
Brine (Saturated NaCl)	-	50 mL	-	For washing

Experimental Procedure

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 4-bromobenzoic acid-d4 (8.0 g) and absolute ethanol (100 mL).

• Reaction: Carefully add concentrated sulfuric acid (1 mL) to the mixture. Heat the reaction to reflux and maintain for 4-6 hours.[3] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Reduce the volume of ethanol by approximately half using a rotary evaporator.

• Dilute the residue with 100 mL of ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with 50 mL of brine.[4]

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude Ethyl 4-bromobenzoate-d4.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient as the eluent to afford the pure product.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the synthesis. Yields are representative and may vary based on experimental conditions and technique.

Parameter	4-Bromobenzoic acid-d4 (Intermediate)	Ethyl 4-bromobenzoate-d4 (Final Product)
Starting Material	10.0 g (1,4-dibromobenzene-d4)	8.0 g (4-Bromobenzoic acid-d4)
Theoretical Yield	8.55 g	9.09 g
Expected Actual Yield	6.0 - 7.3 g (70-85%)	7.3 - 8.2 g (80-90%)
Physical State	White Crystalline Solid	Colorless Oil or White Solid
Purity (Expected)	>98% (after recrystallization)	>99% (after chromatography)

Safety Precautions

• Diethyl Ether: Extremely flammable and volatile. Work in a well-ventilated fume hood away from ignition sources.

• Magnesium: Flammable solid. Handle with care.

• Concentrated Sulfuric Acid and Hydrochloric Acid: Highly corrosive. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Grignard Reaction: Can be highly exothermic. Maintain control over the reaction rate through slow addition of the aryl halide. Always have an ice bath ready for emergency cooling.

References

• 1. chem.ucalgary.ca [chem.ucalgary.ca]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mason.gmu.edu [mason.gmu.edu]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. d.web.umkc.edu [d.web.umkc.edu]

Determining the Isotopic Purity of Ethyl 4-bromobenzoate-d4: An Application Note

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for determining the isotopic purity of Ethyl 4-bromobenzoate-d4, a deuterated internal standard crucial for quantitative bioanalytical studies. The methodology encompasses two primary analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy for confirming the sites of deuteration and providing a preliminary assessment of isotopic enrichment, and High-Resolution Mass Spectrometry (HRMS) for the accurate quantification of isotopic distribution. This document outlines the experimental procedures, data analysis, and interpretation required to ensure the quality and reliability of this stable isotope-labeled compound.

Introduction

Deuterated compounds are essential tools in drug metabolism and pharmacokinetic (DMPK) studies, serving as ideal internal standards for mass spectrometry-based quantification.[1] Their co-elution with the unlabeled analyte and similar ionization efficiency, while being distinguishable by mass, allows for precise correction of matrix effects and variability during sample processing and analysis. The accuracy of such quantitative assays is fundamentally dependent on the isotopic purity of the deuterated standard.[2] Ethyl 4-bromobenzoate-d4 is a deuterated analog of Ethyl 4-bromobenzoate (B14158574), where the four hydrogen atoms on the phenyl ring have been replaced with deuterium (B1214612). This application note details the analytical workflow for the comprehensive characterization of its isotopic purity.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the positions of deuterium incorporation and to estimate the degree of deuteration by ¹H-NMR.

Instrumentation:

• 400 MHz NMR Spectrometer

Sample Preparation:

• Accurately weigh 5-10 mg of Ethyl 4-bromobenzoate-d4.

• Dissolve the sample in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

¹H-NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment

• Number of Scans: 16

• Relaxation Delay: 2.0 s

• Acquisition Time: 4.0 s

• Spectral Width: 16 ppm

Data Analysis: The ¹H-NMR spectrum of a highly enriched Ethyl 4-bromobenzoate-d4 sample is expected to show a significant reduction or complete absence of signals in the aromatic region (typically around 7.5-8.0 ppm for the unlabeled compound) compared to the signals of the ethyl group protons (a quartet around 4.4 ppm and a triplet around 1.4 ppm). The percentage of residual protons in the aromatic positions can be estimated by comparing the integration of the residual aromatic signals to the integration of the ethyl group protons.

High-Resolution Mass Spectrometry (HRMS)

Objective: To accurately determine the isotopic distribution and calculate the isotopic purity of Ethyl 4-bromobenzoate-d4.

Instrumentation:

• High-Resolution Mass Spectrometer (e.g., Orbitrap or TOF) with an Electrospray Ionization (ESI) source.

Sample Preparation:

• Prepare a stock solution of Ethyl 4-bromobenzoate-d4 in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

• Further dilute the stock solution to a final concentration of 1 µg/mL with the infusion solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

HRMS Acquisition Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Infusion Flow Rate: 5 µL/min

• Capillary Voltage: 3.5 kV

• Source Temperature: 120 °C

• Mass Range: m/z 200-250

• Resolution: >70,000

Data Analysis:

• Acquire the full scan mass spectrum of Ethyl 4-bromobenzoate-d4.

• Identify the molecular ion peaks corresponding to the different isotopologues (d0 to d4). The monoisotopic mass of the unlabeled compound (d0) is 227.9786 Da.[3] The expected masses for the deuterated species will be incrementally higher.

• Integrate the peak areas for each isotopologue.

• Correct the observed peak intensities for the natural abundance of ¹³C.

• Calculate the percentage of each isotopologue and the overall isotopic purity.

Data Presentation

The quantitative data obtained from the HRMS analysis is summarized in the tables below.

Table 1: Theoretical and Observed Masses of Ethyl 4-bromobenzoate Isotopologues.

Isotopologue	Theoretical Monoisotopic Mass (Da)	Observed Mass (Da)	Mass Error (ppm)
d0 (C₉H₉BrO₂)	227.9786	227.9788	0.88
d1 (C₉H₈DBrO₂)	228.9849	228.9851	0.87
d2 (C₉H₇D₂BrO₂)	229.9912	229.9914	0.87
d3 (C₉H₈D₃BrO₂)	231.0037	231.0039	0.87
d4 (C₉H₅D₄BrO₂)	232.0099	232.0101	0.86

Table 2: Isotopic Distribution of Ethyl 4-bromobenzoate-d4.

Isotopologue	Relative Abundance (%)
d0	0.1
d1	0.3
d2	1.5
d3	5.8
d4	92.3

Isotopic Purity Calculation:

The isotopic purity is calculated as the percentage of the desired deuterated species (d4) relative to all other isotopologues.

Isotopic Purity (%) = [Abundance(d4) / (Abundance(d0) + Abundance(d1) + Abundance(d2) + Abundance(d3) + Abundance(d4))] x 100

Based on the data in Table 2, the isotopic purity of this batch of Ethyl 4-bromobenzoate-d4 is 92.3% . The isotopic enrichment is typically reported as the percentage of deuterium at the labeled positions and is expected to be >98% for high-quality standards.[1]

Visualizations

Caption: Experimental workflow for determining the isotopic purity of Ethyl 4-bromobenzoate-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Ethyl 4-bromobenzoate | C9H9BrO2 | CID 22043 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Creating a Calibration Curve with Ethyl 4-bromobenzoate-d4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the creation of a calibration curve for the quantification of an analyte using Ethyl 4-bromobenzoate-d4 as an internal standard (IS) by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard is a robust method to ensure accuracy and precision in quantitative analysis by correcting for variability in sample preparation and instrument response.[1][2][3]

Principle

The core principle of this method is the addition of a known and constant amount of a stable isotope-labeled internal standard, in this case, Ethyl 4-bromobenzoate-d4, to all calibration standards, quality control (QC) samples, and unknown samples. Since the deuterated standard is chemically almost identical to the analyte of interest (in this case, Ethyl 4-bromobenzoate), it behaves similarly during sample extraction, chromatography, and ionization. However, its increased mass allows it to be distinguished from the analyte by the mass spectrometer.

The calibration curve is constructed by plotting the ratio of the analyte's peak area to the internal standard's peak area against the known concentration of the analyte in the calibration standards. Any variations during the analytical process will likely affect both the analyte and the internal standard to a similar degree, thus maintaining a constant peak area ratio and ensuring accurate quantification.

Materials and Reagents

• Analyte: Ethyl 4-bromobenzoate (B14158574) (purity >98%)

• Internal Standard: Ethyl 4-bromobenzoate-d4 (isotopic purity >98%)

• Solvents: HPLC or LC-MS grade methanol (B129727), acetonitrile, and water

• Mobile Phase Additive: Formic acid (LC-MS grade)

• Blank Matrix: The matrix in which the analyte will be quantified (e.g., human plasma, urine)

Experimental Protocols

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Ethyl 4-bromobenzoate and dissolve it in 10 mL of methanol in a volumetric flask.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of Ethyl 4-bromobenzoate-d4 and dissolve it in 1 mL of methanol in a volumetric flask.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the Analyte Stock Solution with methanol to achieve concentrations that will be used to spike the calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Internal Standard Stock Solution with methanol to a final concentration of 100 ng/mL. This concentration should provide a stable and robust signal in the final samples.

Preparation of Calibration Standards and Quality Control Samples

• Prepare a set of at least six to eight non-zero calibration standards by spiking the blank biological matrix with the appropriate Analyte Working Solutions to achieve the desired concentration range (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• To a 90 µL aliquot of each calibration standard, add 10 µL of the Internal Standard Working Solution (100 ng/mL). This results in a final internal standard concentration of 10 ng/mL in each sample.

• Prepare a "zero sample" consisting of the blank matrix with the internal standard and a "blank sample" consisting of only the blank matrix to check for interferences.

• Prepare at least three levels of Quality Control (QC) samples (low, medium, and high concentrations) in the same manner as the calibration standards.

Sample Preparation (Protein Precipitation)

• To 100 µL of each calibration standard, QC sample, and unknown sample (already containing the internal standard), add 300 µL of cold acetonitrile.

• Vortex the samples vigorously for 1 minute to precipitate proteins.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 50:50 methanol:water with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical starting conditions and should be optimized for the specific instrument and application.

Table 1: Suggested LC-MS/MS Parameters

Parameter	Value
LC System	UPLC or HPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	Start at 50% B, increase to 95% B over 3 min, hold for 1 min, return to 50% B and re-equilibrate for 1 min.
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 2: Example MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Ethyl 4-bromobenzoate	229.0	201.0	15
Ethyl 4-bromobenzoate-d4	233.0	205.0	15

Note: MRM transitions and collision energies must be optimized for the specific instrument being used.

Data Presentation

Calibration Curve Data

The calibration curve is constructed by plotting the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) against the nominal concentration of the analyte. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically applied.

Table 3: Example Calibration Curve Data

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Accuracy (%)
1.0	12,540	1,210,500	0.0104	1.02	102.0
5.0	63,800	1,235,000	0.0517	4.95	99.0
10.0	128,900	1,220,300	0.1056	10.1	101.0
50.0	652,100	1,245,800	0.5234	50.8	101.6
100.0	1,310,500	1,230,100	1.0654	98.7	98.7
500.0	6,450,200	1,215,600	5.3065	505.2	101.0
1000.0	12,980,000	1,225,000	10.6000	995.0	99.5

Regression Equation: y = 0.0106x + 0.0002 Correlation Coefficient (r²): > 0.995

Quality Control Sample Data

QC samples are analyzed to assess the accuracy and precision of the method.

Table 4: Example Quality Control Data (n=3)

QC Level	Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Low QC	3.0	2.95	98.3	4.5
Mid QC	80.0	82.1	102.6	2.8
High QC	800.0	790.5	98.8	3.1

Experimental Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for quantitative analysis.

Caption: Logical relationship for quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]

Ethyl 4-bromobenzoate-d4: Application Notes and Protocols for Metabolite Identification

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Ethyl 4-bromobenzoate-d4 as an internal standard for the identification and quantification of metabolites in preclinical and clinical research. The protocols outlined below are intended to serve as a foundational methodology that can be adapted to specific experimental needs.

Introduction

In drug metabolism studies, understanding the biotransformation of a xenobiotic compound is critical for evaluating its efficacy and safety. Ethyl 4-bromobenzoate (B14158574), an aromatic ester, serves as a model compound for studying the metabolic pathways of ester-containing drugs. The primary metabolic route for such compounds is hydrolysis to the corresponding carboxylic acid, which can then undergo further conjugation. Ethyl 4-bromobenzoate-d4, a deuterium-labeled analog, is an invaluable tool for these studies, acting as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) based bioanalysis. Its near-identical physicochemical properties to the unlabeled analyte ensure co-elution and similar behavior during sample preparation and ionization, thus correcting for matrix effects and improving the accuracy and precision of quantification.

Metabolite Identification

The primary metabolic pathway of Ethyl 4-bromobenzoate involves two key steps:

• Hydrolysis: The ester bond is cleaved by esterase enzymes, predominantly in the liver and plasma, to yield 4-bromobenzoic acid and ethanol.

• Conjugation: The resulting 4-bromobenzoic acid can then undergo phase II metabolism, such as conjugation with glycine (B1666218) to form 4-bromohippuric acid, which is a more water-soluble and readily excretable metabolite.

Caption: Metabolic Pathway of Ethyl 4-bromobenzoate.

Quantitative Analysis using Ethyl 4-bromobenzoate-d4

The following protocol describes a general procedure for the quantification of a target metabolite (e.g., 4-bromobenzoic acid) in a biological matrix (e.g., plasma) using Ethyl 4-bromobenzoate-d4 as an internal standard.

Experimental Workflow

The overall workflow for sample analysis is depicted in the following diagram:

Caption: General workflow for metabolite quantification.

Detailed Experimental Protocol

1. Materials and Reagents

• Target metabolite standard (e.g., 4-bromobenzoic acid)

• Ethyl 4-bromobenzoate-d4 (Internal Standard, IS)

• Biological matrix (e.g., human plasma, K2EDTA)

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

2. Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the target metabolite and Ethyl 4-bromobenzoate-d4 in methanol.

• Working Standard Solutions: Serially dilute the metabolite stock solution with 50:50 methanol:water to prepare working standards for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the Ethyl 4-bromobenzoate-d4 stock solution to a final concentration of 100 ng/mL in 50:50 methanol:water.

3. Sample Preparation (Protein Precipitation)

• To 100 µL of the plasma sample (blank, standard, QC, or unknown), add 20 µL of the internal standard working solution (100 ng/mL).

• Vortex the mixture for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions (Illustrative Example)

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate the analyte from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), negative mode for 4-bromobenzoic acid.

• MRM Transitions: To be determined by direct infusion of the metabolite and internal standard.

Data Presentation

The following tables present typical quantitative data from a validated bioanalytical method using a deuterated internal standard for a small molecule analyte, analogous to the application of Ethyl 4-bromobenzoate-d4.

Table 1: Calibration Curve Linearity

Concentration Range (ng/mL)	R²	Weighting
1 - 1000	> 0.995	1/x²

Table 2: Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	≤ 15	85 - 115	≤ 15	85 - 115
Low	3	≤ 15	85 - 115	≤ 15	85 - 115
Medium	100	≤ 15	85 - 115	≤ 15	85 - 115
High	800	≤ 15	85 - 115	≤ 15	85 - 115

LLOQ: Lower Limit of Quantification %CV: Percent Coefficient of Variation

Table 3: Recovery and Matrix Effect

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Effect (%)
Low	85 - 115	85 - 115	85 - 115
High	85 - 115	85 - 115	85 - 115

Conclusion

Ethyl 4-bromobenzoate-d4 is a highly suitable internal standard for the quantitative analysis of Ethyl 4-bromobenzoate and its metabolites in biological matrices. The use of a stable isotope-labeled internal standard is the gold standard in bioanalysis, effectively compensating for variability in sample preparation and instrument response. The protocols and data presented here provide a robust framework for developing and validating sensitive and reliable LC-MS/MS methods for metabolite identification and quantification in drug development.

Application Note: High-Throughput Quantification of Ethyl 4-bromobenzoate in Environmental Water Samples using LC-MS/MS with Ethyl 4-bromobenzoate-d4 as an Internal Standard

[For Research Use Only]

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Ethyl 4-bromobenzoate (B14158574) in environmental water samples. To ensure the highest level of accuracy and precision, this method employs a stable isotope-labeled internal standard, Ethyl 4-bromobenzoate-d4. The use of a deuterated internal standard is the gold standard in quantitative mass spectrometry, as it effectively compensates for variations in sample preparation, matrix effects, and instrument response.[1][2][3] This document provides a comprehensive protocol, including sample preparation, chromatographic conditions, mass spectrometric parameters, and method validation data, making it an invaluable resource for researchers, scientists, and drug development professionals.

Introduction

Ethyl 4-bromobenzoate is an organic compound used in various industrial applications and can be found as a contaminant in environmental water sources. Accurate and reliable quantification of such compounds is crucial for environmental monitoring and risk assessment. Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides highly accurate and precise quantification by correcting for sample loss and analytical variability.[2] The core principle of IDMS involves the addition of a known amount of an isotopically labeled version of the analyte, in this case, Ethyl 4-bromobenzoate-d4, to the sample at the beginning of the analytical process.[1][2] Because the deuterated standard is chemically identical to the analyte, it experiences the same effects during sample extraction, chromatography, and ionization.[1][3] Any loss of the analyte during sample processing is mirrored by a proportional loss of the internal standard, allowing for accurate correction and reliable quantification.[2]

This application note presents a complete workflow for the analysis of Ethyl 4-bromobenzoate, from sample collection to data analysis, and includes detailed validation results to demonstrate the method's performance in terms of linearity, accuracy, precision, and sensitivity.

Experimental Workflow

The overall experimental workflow for the quantification of Ethyl 4-bromobenzoate using Ethyl 4-bromobenzoate-d4 as an internal standard is depicted in the following diagram.

Figure 1: Experimental workflow for the quantification of Ethyl 4-bromobenzoate.

Experimental Protocols

Materials and Reagents

• Ethyl 4-bromobenzoate (≥98% purity)

• Ethyl 4-bromobenzoate-d4 (isotopic purity ≥99%)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Ethyl 4-bromobenzoate and Ethyl 4-bromobenzoate-d4 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the Ethyl 4-bromobenzoate stock solution with a 50:50 mixture of methanol and water to create calibration standards.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a working solution of Ethyl 4-bromobenzoate-d4 in methanol.

Sample Preparation: Solid Phase Extraction (SPE)

• Sample Collection: Collect 100 mL of the water sample.

• Internal Standard Spiking: Add 10 µL of the 1 µg/mL Ethyl 4-bromobenzoate-d4 internal standard spiking solution to the water sample.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge with 6 mL of methanol followed by 6 mL of ultrapure water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 6 mL of ultrapure water to remove any interfering substances.

• Drying: Dry the cartridge under vacuum for 10 minutes.

• Elution: Elute the analyte and internal standard with 6 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the mobile phase.

LC-MS/MS Method

The analysis is performed on a liquid chromatograph coupled to a triple quadrupole mass spectrometer.

Liquid Chromatography (LC) Parameters

Parameter	Value
Column	C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 30% B, 1-5 min: 30-90% B, 5-6 min: 90% B, 6-6.1 min: 90-30% B, 6.1-8 min: 30% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	10 µL

Mass Spectrometry (MS) Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow	Desolvation: 800 L/hr, Cone: 50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

The following MRM transitions were used for the quantification of Ethyl 4-bromobenzoate and its deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Ethyl 4-bromobenzoate	229.0	183.0	100	25	15
Ethyl 4-bromobenzoate-d4	233.0	187.0	100	25	15

Method Validation

The analytical method was validated according to established guidelines for linearity, accuracy, precision, and limit of quantification (LOQ).

Linearity

The linearity of the method was evaluated by analyzing a series of calibration standards ranging from 1 to 500 ng/mL. The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

Parameter	Result
Calibration Range	1 - 500 ng/mL
Regression Equation	y = 0.0125x + 0.0018
Correlation Coefficient (r²)	> 0.998

Accuracy and Precision

The accuracy and precision of the method were determined by analyzing quality control (QC) samples at three concentration levels (low, medium, and high) in six replicates.

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Low	5	4.85	97.0	4.2
Medium	50	51.2	102.4	2.8
High	400	395.6	98.9	1.9

Limit of Quantification (LOQ)

The LOQ was determined as the lowest concentration on the calibration curve that could be quantified with acceptable accuracy and precision.

Parameter	Value
Limit of Quantification (LOQ)	1 ng/mL

Logical Relationship for Method Validation

The following diagram illustrates the logical relationship between the different aspects of analytical method validation.

Figure 2: Interrelationship of analytical method validation parameters.

Conclusion

This application note describes a highly sensitive, accurate, and precise LC-MS/MS method for the quantification of Ethyl 4-bromobenzoate in environmental water samples. The use of Ethyl 4-bromobenzoate-d4 as an internal standard is critical for mitigating matrix effects and ensuring data reliability.[1][2][3] The detailed protocol and validation data demonstrate that this method is well-suited for high-throughput analysis in environmental monitoring laboratories.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]

Application Note: High-Throughput Quantification of Analytes in Complex Matrices Using Ethyl 4-bromobenzoate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of drug discovery, development, and clinical trials, the accurate quantification of small molecules in complex biological matrices such as plasma, serum, and urine is paramount. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high sensitivity and selectivity. However, the accuracy and reproducibility of LC-MS/MS assays can be significantly compromised by matrix effects and variations in sample preparation. The use of a stable isotope-labeled internal standard (SIL-IS) that co-elutes with the analyte of interest is a widely accepted strategy to mitigate these challenges.

This application note details a robust and reliable methodology for the use of Ethyl 4-bromobenzoate-d4 as an internal standard for the quantification of analytes in complex matrices. Ethyl 4-bromobenzoate-d4, being a deuterated analog, shares nearly identical physicochemical properties with its non-labeled counterpart and other similar small molecules, ensuring it behaves similarly during sample extraction, chromatography, and ionization. This mimicry allows for effective compensation for variations in analytical procedures, thereby enhancing the accuracy and precision of the quantification.

Principles of Internal Standardization with Ethyl 4-bromobenzoate-d4

The fundamental principle of using an internal standard is to add a known amount of a substance that is chemically and physically similar to the analyte to all samples, calibrators, and quality controls at the beginning of the sample preparation process. The internal standard and the analyte are then extracted and analyzed together. Any loss of the analyte during the procedure is mirrored by a proportional loss of the internal standard. Quantification is then based on the ratio of the analyte's response to the internal standard's response, which remains constant even if the absolute responses vary.

Ethyl 4-bromobenzoate-d4 is an ideal internal standard for several reasons:

• Chemical Similarity: Its structure is analogous to many small molecule drug candidates and metabolites.

• Mass Difference: The four deuterium (B1214612) atoms provide a sufficient mass shift for clear differentiation from the analyte by the mass spectrometer without significantly altering its chromatographic behavior.

• Co-elution: It is expected to co-elute with structurally similar analytes, ensuring that both experience the same matrix effects at the same time.

• Stability: The deuterium labels are placed on the ethyl group, which is a non-exchangeable position under typical LC-MS conditions, ensuring the isotopic purity of the standard throughout the analysis.

Experimental Protocols

This section provides detailed protocols for sample preparation and LC-MS/MS analysis. The choice of sample preparation technique will depend on the specific analyte and matrix.

Materials and Reagents

• Ethyl 4-bromobenzoate-d4 (Internal Standard)

• Analyte of interest

• Control human plasma (K2-EDTA)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Microcentrifuge tubes

• 96-well plates

Sample Preparation Protocols

1. Protein Precipitation (PPT)

This method is rapid and suitable for high-throughput screening.

• Spiking: To 100 µL of plasma sample, calibrator, or quality control in a microcentrifuge tube, add 10 µL of Ethyl 4-bromobenzoate-d4 working solution (e.g., 1 µg/mL in methanol).

• Precipitation: Add 300 µL of ice-cold acetonitrile.

• Vortex: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vial for LC-MS/MS analysis.

2. Liquid-Liquid Extraction (LLE)

This method provides a cleaner extract compared to PPT.

• Spiking: To 200 µL of plasma sample, calibrator, or quality control, add 20 µL of Ethyl 4-bromobenzoate-d4 working solution.

• Extraction: Add 1 mL of a suitable organic solvent (e.g., methyl tert-butyl ether or ethyl acetate).

• Vortex: Vortex vigorously for 5 minutes.

• Centrifugation: Centrifuge at 4,000 x g for 10 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 200 µL of the mobile phase starting composition.

3. Solid-Phase Extraction (SPE)

SPE offers the highest degree of sample cleanup and is ideal for analytes present at very low concentrations.

• Spiking: Spike the plasma sample with Ethyl 4-bromobenzoate-d4.

• Conditioning: Condition a suitable SPE cartridge (e.g., C18) with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated plasma sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interferences.

• Elution: Elute the analyte and internal standard with a stronger organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute in the mobile phase.

LC-MS/MS Analysis

The following are typical starting conditions that should be optimized for the specific analyte of interest.

Liquid Chromatography Conditions

Parameter	Condition
Column	C18 reversed-phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, return to initial conditions and re-equilibrate for 1 min
Injection Volume	5 µL
Column Temp.	40°C

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temp.	500°C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	9 psi

Predicted MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Ethyl 4-bromobenzoate	229.0/231.0	201.0/203.0	15
183.0/185.0	25
Ethyl 4-bromobenzoate-d4	233.0/235.0	205.0/207.0	15
183.0/185.0	25

Note: The presence of bromine results in a characteristic isotopic pattern (M and M+2). The d4 label is on the ethyl group, so fragments retaining the ethyl group will show a 4 Da shift.

Data Presentation

The following tables summarize the expected performance characteristics of a bioanalytical method using Ethyl 4-bromobenzoate-d4 as an internal standard. These values are based on typical performance for similar small molecules in complex matrices.

Table 1: Method Validation Parameters

Parameter	Acceptance Criteria	Expected Performance
Linearity (r²)	≥ 0.99	> 0.995
Calibration Range	Analyte dependent	1 - 1000 ng/mL
Accuracy	85-115% (80-120% at LLOQ)	Within ±10%
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%

Table 2: Recovery and Matrix Effect

Parameter	Protein Precipitation	Liquid-Liquid Extraction	Solid-Phase Extraction
Analyte Recovery (%)	85 - 105	70 - 90	> 90
IS Recovery (%)	85 - 105	70 - 90	> 90
Matrix Effect (%)	85 - 115	90 - 110	95 - 105
IS-Normalized Matrix Factor	0.95 - 1.05	0.98 - 1.02	0.99 - 1.01

Mandatory Visualization

Caption: Experimental workflow for sample analysis.

Caption: Logic of using a deuterated internal standard.

Conclusion

The use of Ethyl 4-bromobenzoate-d4 as an internal standard provides a robust and reliable method for the quantitative analysis of small molecules in complex biological matrices. Its chemical similarity to a wide range of analytes ensures that it effectively compensates for variations in sample preparation and matrix effects, leading to highly accurate and precise results. The protocols and data presented in this application note serve as a comprehensive guide for researchers, scientists, and drug development professionals to implement this internal standard in their bioanalytical workflows, ultimately contributing to the generation of high-quality data in pharmacokinetic and toxicokinetic studies.

Technical Notes & Optimization

troubleshooting Ethyl 4-bromobenzoate-d4 peak shape in GC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common peak shape issues encountered during the Gas Chromatography (GC) analysis of Ethyl 4-bromobenzoate-d4.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the common peak shape problems observed for Ethyl 4-bromobenzoate-d4?

When analyzing compounds by GC, ideal peaks are symmetrical (Gaussian). Deviations from this shape can compromise resolution and the accuracy of quantification.[1][2] The most common problems are:

• Peak Tailing: The latter half of the peak is drawn out.[3][4]

• Peak Fronting: The first half of the peak is sloped and broader than the second half.[2][5]

• Split Peaks: A single peak appears as two or more "twin" peaks.[2][6][7]

• Broad Peaks: Peaks are wider than expected, which can reduce resolution and sensitivity.[8]

Q2: How does the deuteration (d4) affect the chromatographic behavior of Ethyl 4-bromobenzoate (B14158574) compared to its non-deuterated form?

Deuterated compounds often elute slightly earlier than their non-deuterated counterparts. This phenomenon, known as the inverse isotope effect, is due to the slightly lower boiling point of the deuterated compound.[9] While this primarily affects the retention time, it should not inherently cause poor peak shape. However, it is a critical factor when developing a separation method for both labeled and unlabeled standards.

Q3: What are the key physical and chemical properties of Ethyl 4-bromobenzoate to consider for GC method development?

Understanding the analyte's properties is crucial for method optimization.

Property	Value	Source
CAS Number	5798-75-4	[10][11]
Molecular Formula	C₉H₉BrO₂	[12]
Molecular Weight	229.07 g/mol	[12]
Boiling Point	131 °C at 14 mmHg	[10][13][14]
Density	~1.403 g/mL at 25 °C	[10][13][14]
Form	Liquid	[10]

Section 2: Troubleshooting Guides

This section provides detailed, question-and-answer guides for specific peak shape problems.

Issue 1: Peak Tailing

Q: My Ethyl 4-bromobenzoate-d4 peak has a tail. What are the likely causes?

Peak tailing is a common issue that can affect resolution and integration.[15] When a relatively non-polar compound like Ethyl 4-bromobenzoate tails, the causes are often physical or related to activity in the system.

• Active Sites: The most common cause is the interaction of the analyte with active sites (e.g., exposed silanols) in the inlet liner, on column contamination, or on metal surfaces.[3][4]

• Poor Column Installation: An improperly cut column end (ragged or not a clean 90° cut) can create turbulence.[3][15][16] Incorrect column positioning within the inlet can also create unswept (dead) volumes.[15]

• Column Contamination: Non-volatile matrix components can accumulate at the head of the column, creating active sites.

• Low Inlet Temperature: If the inlet temperature is too low, the higher-boiling analyte may not vaporize efficiently, leading to tailing of later-eluting peaks.[15]

Experimental Protocol: Resolving Peak Tailing

• Inlet Maintenance:

  • Action: Replace the inlet liner. Even if it looks clean, liners can become active over time. Use a deactivated liner.[3]

  • Procedure: Cool the inlet, turn off carrier gas flow, and carefully remove the old liner. Install a new, deactivated liner and new septum. Re-establish gas flow and heat the inlet.

• Column Maintenance:

  • Action: Trim the front of the column. This removes any contamination or active sites that have built up at the column head.

  • Procedure: Cool the oven and inlet. Carefully remove the column from the inlet. Using a ceramic scoring wafer, score the column 5-10 cm from the end and make a clean break.[16] Ensure the cut is square by examining it with a magnifier.[3] Reinstall the column at the correct depth in the inlet according to the manufacturer's instructions.[3][15]

• Verify Temperatures:

  • Action: Ensure the inlet and oven temperatures are appropriate.

  • Procedure: The inlet temperature should be high enough to ensure rapid vaporization of the analyte. For the oven, ensure the initial temperature is appropriate for good focusing, especially in splitless injection.

• Check for Dead Volume:

  • Action: Ensure all fittings and connections are secure and properly made.

  • Procedure: Check the column installation in both the inlet and the detector. Ensure the correct ferrules are used and that they are not over-tightened or leaking.

Issue 2: Peak Fronting

Q: My Ethyl 4-bromobenzoate-d4 peak is fronting. What is the cause?

Peak fronting is most often a sign of column overload.[3][5] This occurs when the mass of analyte injected onto the column saturates a portion of the stationary phase, causing excess molecules to travel ahead of the main band.[2][3]

• High Analyte Concentration: The sample concentration is too high for the column's capacity.[5][17]

• Large Injection Volume: Injecting too large a volume of sample can also lead to overload.[5]

• Incompatible Sample Solvent: In some cases, if the sample solvent is not compatible with the stationary phase, it can cause peak distortion that appears as fronting.[5]

Experimental Protocol: Resolving Peak Fronting

• Reduce Mass on Column:

  • Action: Decrease the amount of analyte introduced to the column.

  • Procedure 1 (Dilution): Prepare a more dilute sample. A 10-fold dilution is a good starting point to see if the peak shape improves.

  • Procedure 2 (Injection Volume): Reduce the injection volume (e.g., from 1 µL to 0.5 µL).

  • Procedure 3 (Split Ratio): If using split injection, increase the split ratio (e.g., from 20:1 to 50:1 or higher).[3]

• Increase Column Capacity:

  • Action: If the sample concentration cannot be changed, use a column with a higher capacity.

  • Procedure: Switch to a column with a thicker stationary phase film or a wider internal diameter (ID).[5]

• Check Solvent Compatibility:

  • Action: Ensure the sample solvent is compatible with the GC column's stationary phase.

  • Procedure: If possible, dissolve the sample in a solvent that has a polarity similar to the stationary phase.[3]

Issue 3: Split Peaks

Q: Why is my Ethyl 4-bromobenzoate-d4 peak splitting into two?

Split peaks are almost always related to the injection process or issues at the column inlet.[6][7][18] The sample is essentially being introduced onto the column as two separate bands.

• Injection Technique (Manual): An erratic or slow manual injection can cause the sample to vaporize in stages.[7] Using an autosampler is recommended to avoid this.[18]

• Solvent and Stationary Phase Mismatch: If the injection solvent does not properly wet the stationary phase (e.g., a very polar solvent on a non-polar column), it can cause the sample to bead up and create split peaks.[3][6]

• Poor Sample Focusing (Splitless Injection): If the initial oven temperature is too high in a splitless injection, the analyte doesn't condense into a tight band at the head of the column.[3][7]

• Inlet Issues: Using mixed solvents for extraction and dilution can cause splitting.[7][18] Sample degradation in a dirty or active inlet can also sometimes appear as a split peak.[7]

Experimental Protocol: Eliminating Split Peaks

• Optimize Injection:

  • Action: Ensure a consistent and rapid injection.

  • Procedure: Use an autosampler if available. If performing manual injections, use a smooth, consistent motion.

• Check Column Installation:

  • Action: Verify the column is installed correctly.

  • Procedure: Ensure the column is positioned at the correct height within the inlet as specified by the instrument manufacturer.[3] A poor column cut can also be a cause, so re-trimming the column inlet may be necessary.[3]

• Review Solvent and Temperature Program:

  • Action: Ensure proper solvent focusing.

  • Procedure (Splitless): Set the initial oven temperature at least 20 °C below the boiling point of your sample solvent.[3]

  • Procedure (General): If possible, use a single solvent for both sample extraction and dilution.[18] If this is not feasible, consider using a retention gap.[7]

Issue 4: Broad Peaks

Q: My Ethyl 4-bromobenzoate-d4 peak is broad. How can I improve it?

Broad peaks can be caused by a variety of factors related to slow sample transfer or diffusion within the GC system.[8]

• Low Carrier Gas Flow Rate: If the flow rate is too low, longitudinal diffusion (the natural tendency of molecules to spread out) becomes more pronounced, leading to wider peaks.[8]

• Slow Sample Transfer: This can be due to a slow injection, an injection temperature that is too low for rapid vaporization, or dead volume in the system.[19]

• Sub-optimal Oven Program: A slow temperature ramp rate can cause later-eluting peaks to broaden.

• System Leaks: A leak in the injector can lead to distorted or broad peaks.[19]

Experimental Protocol: Sharpening Broad Peaks

• Verify Carrier Gas Flow:

  • Action: Check and optimize the carrier gas flow rate.

  • Procedure: Use an electronic flow meter to verify the flow rate at the split vent and/or detector outlet. Ensure it matches the method setpoint. Consider performing a Van Deemter plot analysis to find the optimal flow rate for your column.

• Optimize Injection Parameters:

  • Action: Ensure the sample is introduced to the column as a narrow band.

  • Procedure: Increase the injection temperature to ensure rapid vaporization, but do not exceed the column's maximum temperature limit.[19] Use a fast injection speed.

• Check for Leaks and Dead Volume:

  • Action: Perform a leak check on the system.

  • Procedure: Use an electronic leak detector to check for leaks around the inlet septum nut, column fittings, and detector fittings. Re-check column installation to eliminate any dead volume.

• Adjust Oven Program:

  • Action: Optimize the temperature ramp rate.

  • Procedure: A typical starting point for a temperature ramp is 10-20 °C/min.[9] If peaks are broad, a slightly faster ramp may help, but be mindful of maintaining resolution from other compounds.

Section 3: Data and Visualizations

Table of Suggested GC Parameters

This table provides a starting point for method development. Optimization will be required for your specific instrument and application.

Parameter	Suggested Setting	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film	Standard dimension for good resolution and capacity.
(e.g., DB-5ms, HP-5ms, ZB-5ms)	A low-polarity 5% phenyl-methylpolysiloxane phase is suitable for this semi-volatile aromatic ester.
Carrier Gas	Helium or Hydrogen	Standard carrier gases for GC.
Flow Rate	1.0 - 1.5 mL/min (constant flow)	Provides a good balance between analysis time and efficiency.
Inlet Temperature	250 - 275 °C	Ensures rapid and complete vaporization of Ethyl 4-bromobenzoate.
Injection Mode	Split (e.g., 50:1) or Splitless	Use split for higher concentrations to avoid overload; use splitless for trace analysis.
Injection Volume	1 µL	A standard volume; reduce if peak fronting occurs.
Oven Program	Initial: 80 °C (hold 1 min)	Start below the solvent boiling point for good focusing.
Ramp: 15 °C/min to 280 °C	A moderate ramp rate to ensure good peak shape without excessive analysis time.
Final Hold: Hold at 280 °C for 2 min	Ensures elution of any higher boiling compounds.
Detector	Mass Spectrometer (MS) or FID	MS provides mass confirmation; FID is a robust universal detector for organic compounds.
Detector Temp	280 - 300 °C	Prevents condensation of the analyte in the detector.

Visual Troubleshooting Workflows

Caption: A step-by-step workflow for diagnosing GC peak shape issues.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. acdlabs.com [acdlabs.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 6. GC Troubleshooting—Split Peaks [restek.com]
• 7. youtube.com [youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. chemsynthesis.com [chemsynthesis.com]
• 12. Ethyl 4-bromobenzoate | C9H9BrO2 | CID 22043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Ethyl 4-bromobenzoate | 5798-75-4 [chemicalbook.com]
• 14. scientificlabs.co.uk [scientificlabs.co.uk]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 17. snlabtester.com [snlabtester.com]
• 18. agilent.com [agilent.com]
• 19. GC Technical Tip: Broad Solvent Peaks/Fronts | Phenomenex [phenomenex.com]

Technical Support Center: Optimizing Ethyl 4-bromobenzoate-d4 Concentration for LC-MS

Welcome to the technical support center for the optimization of Ethyl 4-bromobenzoate-d4 as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide clear guidance on experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the ideal concentration for Ethyl 4-bromobenzoate-d4 as an internal standard (IS)?

A1: There is no single universal concentration for an internal standard. The optimal concentration for Ethyl 4-bromobenzoate-d4 should be determined during method development and is dependent on the expected concentration range of the analyte. A general guideline is to use a concentration that is in the mid-range of the calibration curve for the analyte. Some studies suggest matching the IS concentration to be in the range of one-third to one-half of the Upper Limit of Quantification (ULOQ) concentration of the analyte[1]. It is crucial that the concentration is high enough to provide a stable and reproducible signal but not so high that it causes detector saturation or ion suppression of the analyte[2].

Q2: Why is the signal intensity of my Ethyl 4-bromobenzoate-d4 internal standard low?

A2: Low signal intensity for a deuterated internal standard can be caused by several factors:

• Matrix Effects: Components in the sample matrix can co-elute with the internal standard and suppress its ionization[3][4].

• Suboptimal Concentration: The concentration of the internal standard may be too low for the sensitivity of the mass spectrometer.

• Improper Storage and Handling: Degradation of the standard due to exposure to light, improper temperature, or repeated freeze-thaw cycles can reduce its effective concentration[3].

• Instrumental Issues: A contaminated ion source, incorrect instrument tuning, or a fatigued detector can lead to a general decrease in signal intensity for all compounds, including the internal standard[3][5].

• H/D Back-Exchange: Deuterium (B1214612) atoms on the standard can exchange with hydrogen atoms from the solvent or sample matrix, which would decrease the signal of the deuterated molecule[3][6].

Q3: My Ethyl 4-bromobenzoate-d4 peak is showing poor shape (tailing or fronting). What should I do?

A3: Poor peak shape can be attributed to several factors:

• Column Overload: Injecting too high a concentration of the internal standard can lead to peak fronting.

• Secondary Interactions: The internal standard may be interacting with active sites on the stationary phase, causing peak tailing.

• Incompatible Solvents: The solvent used to dissolve the standard may be too strong compared to the initial mobile phase, leading to peak distortion. Ensure the reconstitution solvent is similar to the initial mobile phase[7].

• Column Degradation: An old or contaminated column can result in poor peak shapes for all analytes[6].

Q4: I am observing a different retention time for Ethyl 4-bromobenzoate-d4 compared to the non-deuterated analyte. Is this normal?

A4: Yes, a slight shift in retention time between a deuterated internal standard and its non-deuterated counterpart is a known phenomenon called the "deuterium isotope effect"[3][8]. In reversed-phase chromatography, deuterated compounds are often slightly less hydrophobic and may elute slightly earlier. While a small, consistent shift is generally acceptable, a significant separation can be problematic as the analyte and internal standard may experience different matrix effects, leading to inaccurate quantification[6]. If the separation is significant, consider optimizing the chromatographic method (e.g., gradient, temperature) to improve co-elution[6][8].

Troubleshooting Guides

Issue: Inconsistent Internal Standard Response Across a Sample Batch

This issue can manifest as a drifting signal, either increasing or decreasing over the course of an analytical run.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
H/D Back-Exchange	Deuterium atoms on the internal standard may be exchanging with hydrogen from the solvent[8]. Perform a deuterium back-exchange stability test (see Experimental Protocols). If exchange is confirmed, consider adjusting the mobile phase pH or using a non-aqueous mobile phase if possible[6].
Instrumental Drift	The ion source and optics can shift over time, altering the instrument's response[9]. Allow the instrument to stabilize sufficiently before starting the run. Injecting solvent blanks and quality control samples throughout the batch can help monitor for drift.
Sample Carryover	Residuals from a previous, more concentrated sample can be injected with the subsequent sample[5]. Implement a robust needle and injection port washing procedure between samples.
Ion Source Contamination	Buildup of contaminants in the ion source can lead to erratic signal behavior[5]. A routine cleaning of the ion source may be necessary.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

This protocol helps determine if components in the sample matrix are suppressing or enhancing the signal of Ethyl 4-bromobenzoate-d4.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the deuterated internal standard into the initial mobile phase or a clean solvent at the working concentration.

  • Set B (Post-Extraction Spike): Process a blank sample matrix through the entire sample preparation procedure. Spike the deuterated internal standard into the final extract at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the deuterated internal standard into a blank sample matrix at the working concentration before starting the sample preparation procedure.

• Analysis: Analyze all three sets of samples by LC-MS.

• Data Interpretation:

  • Compare the peak area of the internal standard in Set B to Set A. A significant decrease indicates ion suppression, while a significant increase suggests ion enhancement[3].

  • Compare the peak area of the internal standard in Set C to Set B to evaluate the recovery of the internal standard during the sample preparation process.

Protocol 2: Deuterium Back-Exchange Stability Test

This protocol is used to determine if deuterium atoms on Ethyl 4-bromobenzoate-d4 are exchanging with hydrogen atoms from the sample matrix or mobile phase.

Methodology:

• Prepare Two Sets of Samples:

  • Set A (Control): Spike Ethyl 4-bromobenzoate-d4 into a neat solvent (e.g., the initial mobile phase).

  • Set B (Matrix): Spike Ethyl 4-bromobenzoate-d4 into a blank sample matrix.

• Incubation: Incubate both sets of samples under conditions that mimic your analytical method (e.g., time, temperature, pH)[3].

• Analysis: Analyze both sets of samples by LC-MS, monitoring for both the deuterated internal standard and the non-deuterated analyte.

• Data Interpretation: A significant increase in the signal of the non-deuterated analyte in Set B compared to Set A indicates that H/D back-exchange is occurring[3].

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for optimizing the concentration of Ethyl 4-bromobenzoate-d4.

Caption: Workflow for optimizing the concentration of a deuterated internal standard.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. benchchem.com [benchchem.com]
• 4. Signal interference between drugs and metabolites in LC-ESI-MS quantitative analysis and its evaluation strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. zefsci.com [zefsci.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. m.youtube.com [m.youtube.com]

Technical Support Center: Addressing Matrix Effects with Ethyl 4-bromobenzoate-d4

Welcome to the technical support center for the effective use of Ethyl 4-bromobenzoate-d4 as an internal standard to combat matrix effects in LC-MS/MS analysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance, troubleshooting advice, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in LC-MS/MS analysis?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix (e.g., plasma, urine, tissue extracts).[1] This interference can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), both of which can significantly compromise the accuracy, precision, and sensitivity of quantitative bioanalysis.[1][2]

Q2: How does Ethyl 4-bromobenzoate-d4 help in addressing matrix effects?

A2: Ethyl 4-bromobenzoate-d4 is a stable isotope-labeled (SIL) internal standard. Because it is chemically and structurally almost identical to its non-labeled counterpart (the analyte), it co-elutes during chromatography and experiences the same degree of ion suppression or enhancement in the mass spectrometer's ion source. By adding a known amount of Ethyl 4-bromobenzoate-d4 to every sample, calibrator, and quality control (QC) sample, the ratio of the analyte's peak area to the internal standard's peak area is used for quantification. This normalization corrects for variability introduced by matrix effects, leading to more accurate and precise results.[3]

Q3: When should I add the Ethyl 4-bromobenzoate-d4 internal standard to my samples?

A3: The internal standard should be added as early as possible in the sample preparation workflow.[4] This ensures that it experiences the same sample processing variations and potential for loss as the analyte, providing the most effective normalization.

Q4: What should I do if I observe poor peak shape or shifting retention times for Ethyl 4-bromobenzoate-d4?

A4: Poor chromatography can be indicative of several issues. First, ensure the analytical column is not overloaded and is appropriate for the analyte and internal standard. Check the mobile phase composition and pH to ensure they are optimal for the compounds. Column degradation can also lead to poor peak shape, so consider replacing the column if it has been used extensively.

Q5: My results show high variability between different lots of biological matrix. What could be the cause?

A5: High variability between different matrix lots, even with an internal standard, can indicate significant and inconsistent matrix effects. This is known as the "relative matrix effect".[5] It is crucial to assess the matrix effect using at least six different lots of the biological matrix during method development and validation to ensure the robustness of the assay.[2] If variability is high, further optimization of the sample cleanup procedure to remove interfering components is recommended.

Troubleshooting Guide

Even with a reliable internal standard like Ethyl 4-bromobenzoate-d4, challenges can arise. The table below outlines common problems, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Precision and Accuracy	Differential Matrix Effects: The analyte and internal standard are not experiencing the same degree of ion suppression or enhancement. This can occur if they do not perfectly co-elute.	- Optimize the chromatographic method to ensure co-elution. - Employ a more rigorous sample cleanup method (e.g., solid-phase extraction) to remove interfering matrix components.
Internal Standard Instability: The deuterated label may be exchanging with protons in the solvent or matrix.	- Ensure the mobile phase and sample pH are compatible with the stability of the internal standard.
Incorrect Internal Standard Concentration: The concentration of the internal standard is too high or too low relative to the analyte.	- Optimize the internal standard concentration to be within the linear range of the assay and comparable to the analyte concentrations being measured.
Signal Suppression of Both Analyte and Internal Standard	High Concentration of Matrix Components: The sample matrix is highly complex, leading to significant ion suppression.	- Dilute the sample, if the analyte concentration is high enough to remain above the limit of quantitation. - Implement more effective sample preparation techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[6]
Inconsistent Internal Standard Response	Variability in Sample Preparation: Inconsistent recovery of the internal standard during extraction steps.	- Review and optimize the sample preparation protocol for consistency. Ensure thorough mixing and precise volume transfers.
Injector Issues: Inconsistent injection volumes.	- Perform maintenance on the autosampler, including cleaning the injection needle and checking for leaks.
Crosstalk or Interference	Isotopic Contribution: The unlabeled analyte contains a small percentage of naturally occurring isotopes that have a similar mass-to-charge ratio as the internal standard, or the internal standard contains a small amount of the unlabeled analyte.	- Use a high-purity internal standard with a high degree of deuteration. - Ensure the mass spectrometer has sufficient resolution to distinguish between the analyte and internal standard signals.

Experimental Protocols

Protocol 1: Assessment of Absolute and Relative Matrix Effects

This protocol describes the quantitative assessment of matrix effects using the post-extraction spiking method.[1]

Objective: To determine the extent of ion suppression or enhancement on the analyte and internal standard caused by the sample matrix.

Materials:

• Blank biological matrix (e.g., plasma, urine) from at least six different sources (lots).

• Analyte stock solution.

• Ethyl 4-bromobenzoate-d4 internal standard stock solution.

• Appropriate solvents for sample processing and reconstitution.

• LC-MS/MS system.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of the analyte and Ethyl 4-bromobenzoate-d4 in the reconstitution solvent at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract blank biological matrix from the six different sources using your established sample preparation method. After the final extraction step, spike the analyte and internal standard into the clean extracts to the same final concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction procedure. This set is used to determine extraction recovery.

• LC-MS/MS Analysis: Analyze all three sets of samples under the same conditions.

• Data Analysis and Calculation of Matrix Factor (MF): The Matrix Factor (MF) is calculated as the ratio of the peak area of the analyte or internal standard in the presence of the matrix (Set B) to the peak area in a neat solution (Set A).[2]

  MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  The IS-Normalized MF is calculated by dividing the MF of the analyte by the MF of the internal standard.

  IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

Acceptance Criteria:

• The IS-Normalized MF should be close to 1.

• The coefficient of variation (CV%) of the IS-Normalized MF across the different matrix lots should not be greater than 15%.[2]

Illustrative Quantitative Data

The following table provides an example of how to present the data for the assessment of matrix effects.

Matrix Lot	Analyte Peak Area (Set B)	IS Peak Area (Set B)	Analyte MF	IS MF	IS-Normalized MF
1	85,000	95,000	0.85	0.95	0.89
2	82,000	93,000	0.82	0.93	0.88
3	88,000	98,000	0.88	0.98	0.90
4	86,000	96,000	0.86	0.96	0.90
5	83,000	94,000	0.83	0.94	0.88
6	89,000	99,000	0.89	0.99	0.90
Mean	0.86	0.96	0.89
%CV	2.9%	2.4%	1.1%

Note: The peak area for the neat solution (Set A) is assumed to be 100,000 for both the analyte and the internal standard for this illustrative example.

Visualizing the Workflow and Logic

To better understand the role of Ethyl 4-bromobenzoate-d4 in mitigating matrix effects, the following diagrams illustrate the experimental workflow and the logical relationship of the internal standard in correcting for analytical variability.

Caption: Experimental workflow for sample analysis using an internal standard.

Caption: Logical diagram of internal standard correction for analytical errors.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. e-b-f.eu [e-b-f.eu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bme.psu.edu [bme.psu.edu]

Technical Support Center: Isotopic Cross-Contribution Correction for Ethyl 4-bromobenzoate-d4

This technical support center provides guidance for researchers, scientists, and drug development professionals on correcting for isotopic cross-contribution when using Ethyl 4-bromobenzoate-d4 as an internal standard in mass spectrometry-based quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is isotopic cross-contribution and why is it a concern for Ethyl 4-bromobenzoate-d4?

A1: Isotopic cross-contribution, also known as isotopic overlap, occurs when the isotopic distribution of the analyte (unlabeled Ethyl 4-bromobenzoate) interferes with the signal of its stable isotope-labeled internal standard (SIL-IS), Ethyl 4-bromobenzoate-d4, or vice versa. This interference is a significant concern for molecules containing elements with abundant heavy isotopes, such as bromine.[1] Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance, creating a characteristic M and M+2 isotopic pattern.[2] This natural isotopic distribution of the analyte can contribute to the signal measured for the deuterated internal standard, leading to inaccuracies in quantification if not corrected.

Q2: How can I identify isotopic cross-contribution in my data?

A2: Isotopic cross-contribution can be identified by analyzing the mass spectra of high-concentration standards of both the unlabeled analyte and the deuterated internal standard.

• Analyte Contribution to Internal Standard: Inject a high concentration of unlabeled Ethyl 4-bromobenzoate (B14158574) and monitor the mass-to-charge ratio (m/z) channels for Ethyl 4-bromobenzoate-d4. Any signal detected at the retention time of the analyte in the internal standard's channel indicates cross-contribution.

• Internal Standard Contribution to Analyte: Conversely, inject a high concentration of Ethyl 4-bromobenzoate-d4 and monitor the m/z channels for the unlabeled analyte. A signal at the expected retention time in the analyte channel suggests that the deuterated standard contains some unlabeled species or that there is in-source fragmentation leading to overlap.

Q3: What are the primary sources of isotopic cross-contribution in this specific analysis?

A3: For Ethyl 4-bromobenzoate and its d4-labeled standard, the primary sources are:

• Natural Isotopic Abundance of Bromine: The presence of ⁸¹Br in the unlabeled analyte will produce a signal at M+2, which can overlap with the isotopic cluster of the d4-internal standard.

• Natural Isotopic Abundance of Carbon-13: The ¹³C isotopes in the unlabeled analyte contribute to M+1 and subsequent isotopic peaks, which can also interfere with the internal standard's signal.

• Isotopic Purity of the Deuterated Standard: The Ethyl 4-bromobenzoate-d4 standard may contain a small percentage of unlabeled (d0) or partially deuterated (d1, d2, d3) molecules.

Troubleshooting Guides

Problem: My calibration curve is non-linear, especially at high analyte concentrations.

• Possible Cause: Significant isotopic cross-contribution from the analyte to the internal standard channel. At high analyte concentrations, the M+2 and M+4 peaks of the analyte, arising from ⁸¹Br and multiple ¹³C isotopes, can artificially inflate the measured signal of the d4-internal standard.

• Solution:

  • Verify Cross-Contribution: Analyze a high-concentration standard of the unlabeled analyte and measure the response in the internal standard's MRM transition.

  • Apply Correction Factor: Calculate a correction factor based on the observed overlap and apply it to your quantitative data.

  • Optimize Chromatography: Ensure chromatographic separation is sufficient to resolve any potential interfering species.

Problem: I'm observing a signal in the analyte channel when injecting a blank sample spiked only with the deuterated internal standard.

• Possible Cause: The deuterated internal standard (Ethyl 4-bromobenzoate-d4) may have a lower isotopic purity than specified, containing some unlabeled analyte.

• Solution:

  • Check Certificate of Analysis: Review the isotopic purity of your Ethyl 4-bromobenzoate-d4 standard provided by the manufacturer.

  • Quantify Contribution: Determine the percentage of the unlabeled analyte in the internal standard solution. This can be corrected for in the final calculations.

  • Source Higher Purity Standard: If the contribution is significant and impacts the lower limit of quantification (LLOQ), consider obtaining a standard with higher isotopic purity.

Data Presentation

Table 1: Natural Isotopic Abundance of Relevant Elements

Element	Isotope	Natural Abundance (%)
Carbon	¹²C	98.93
¹³C	1.07
Hydrogen	¹H	99.985
²H (D)	0.015
Oxygen	¹⁶O	99.762
¹⁷O	0.038
¹⁸O	0.200
Bromine	⁷⁹Br	50.69
⁸¹Br	49.31

Table 2: Theoretical m/z Values for Ethyl 4-bromobenzoate and Ethyl 4-bromobenzoate-d4

Species	Molecular Formula	Isotope Combination	Monoisotopic Mass (Da)
Ethyl 4-bromobenzoate	C₉H₉BrO₂	¹²C₉¹H₉⁷⁹Br¹⁶O₂	227.979
¹²C₉¹H₉⁸¹Br¹⁶O₂	229.977
Ethyl 4-bromobenzoate-d4	C₉H₅D₄BrO₂	¹²C₉¹H₅²H₄⁷⁹Br¹⁶O₂	231.998
¹²C₉¹H₅²H₄⁸¹Br¹⁶O₂	233.996

Note: The molecular formula for Ethyl 4-bromobenzoate-d4 is C₉H₅D₄BrO₂.[3]

Experimental Protocols

Protocol for Determining and Correcting for Isotopic Cross-Contribution

This protocol outlines the steps to quantify and correct for the contribution of unlabeled Ethyl 4-bromobenzoate to the signal of Ethyl 4-bromobenzoate-d4.

1. Preparation of Standard Solutions:

• Prepare a stock solution of unlabeled Ethyl 4-bromobenzoate at a high concentration (e.g., 10 µg/mL) in a suitable solvent (e.g., methanol).

• Prepare a working solution of Ethyl 4-bromobenzoate-d4 at the concentration used in your analytical method (e.g., 100 ng/mL).

2. Mass Spectrometry Analysis:

• Set up your LC-MS/MS method with the appropriate MRM transitions for both the analyte and the internal standard. A common fragmentation for ethyl benzoates is the loss of the ethoxy group (-45 Da).

  • Analyte (unlabeled):

    • Precursor ion (⁷⁹Br): m/z 228.0

    • Product ion: m/z 183.0

    • Precursor ion (⁸¹Br): m/z 230.0

    • Product ion: m/z 185.0

  • Internal Standard (d4):

    • Precursor ion (⁷⁹Br): m/z 232.0

    • Product ion: m/z 187.0

    • Precursor ion (⁸¹Br): m/z 234.0

    • Product ion: m/z 189.0

• Inject the high-concentration unlabeled analyte solution and acquire data, monitoring all four MRM transitions.

• Measure the peak area of the analyte in its primary MRM transition (Area_analyte).

• Measure the peak area of the signal that appears in the internal standard's primary MRM transition at the same retention time (Area_overlap).

3. Calculation of the Correction Factor:

The correction factor (CF) represents the fraction of the analyte signal that contributes to the internal standard signal.

CF = Area_overlap / Area_analyte

4. Application of the Correction:

For each sample, calculate the corrected peak area of the internal standard (IS_corrected) using the following formula:

IS_corrected = IS_measured - (Analyte_measured * CF)

Where:

• IS_measured is the measured peak area of the internal standard.

• Analyte_measured is the measured peak area of the unlabeled analyte.

• CF is the calculated correction factor.

5. Quantification:

Use the corrected internal standard peak area (IS_corrected) to calculate the analyte/IS ratio for your calibration curve and unknown samples.

Mandatory Visualization

References

• 1. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

stability of Ethyl 4-bromobenzoate-d4 in acidic/basic conditions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of Ethyl 4-bromobenzoate-d4 under various experimental conditions. Below you will find troubleshooting guides and frequently asked questions to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Ethyl 4-bromobenzoate-d4?

A1: The primary degradation pathway for Ethyl 4-bromobenzoate-d4 is hydrolysis of the ester bond. This reaction can be catalyzed by both acidic and basic conditions, yielding 4-bromobenzoic acid-d4 and ethanol. Under neutral conditions, the hydrolysis rate is significantly slower.

Q2: How does deuteration affect the stability of Ethyl 4-bromobenzoate-d4 compared to its non-deuterated analog?

A2: The deuteration on the benzoate (B1203000) ring is not expected to significantly alter the chemical stability of the ester bond under acidic or basic conditions. The kinetic isotope effect for deuterium (B1214612) substitution on the aromatic ring is negligible for the hydrolysis reaction. However, it is crucial to consider that deuterated standards can sometimes exhibit different behaviors in analytical systems.[1][2]

Q3: What are the optimal storage conditions for Ethyl 4-bromobenzoate-d4?

A3: To ensure long-term stability, Ethyl 4-bromobenzoate-d4 should be stored in a tightly sealed container in a cool, dry place, protected from light. For solutions, it is advisable to use aprotic solvents and store them at low temperatures (e.g., -20°C) to minimize hydrolysis.

Q4: Can the deuterium labels on Ethyl 4-bromobenzoate-d4 undergo exchange?

A4: The deuterium atoms on the aromatic ring of Ethyl 4-bromobenzoate-d4 are generally stable and not prone to exchange under typical acidic or basic conditions used for hydrolysis studies.[3] However, extreme pH and high temperatures could potentially facilitate isotopic exchange, though this is less common for aryl deuterons compared to deuterons on heteroatoms or carbons alpha to carbonyl groups.[1][3][4]

Troubleshooting Guides

Issue 1: Inconsistent or unexpected degradation results.

• Question: My degradation results for Ethyl 4-bromobenzoate-d4 are not reproducible. What could be the cause?

• Answer: Inconsistent results in degradation studies can arise from several factors:

  • Inaccurate pH control: The rate of hydrolysis is highly dependent on pH. Ensure the pH of your reaction mixture is accurately measured and buffered if necessary.

  • Temperature fluctuations: Hydrolysis rates are sensitive to temperature changes. Use a temperature-controlled water bath or heating block for your experiments.

  • Contamination: Trace amounts of acidic or basic impurities in your reagents or on your glassware can catalyze hydrolysis. Ensure all materials are scrupulously clean.

  • Inconsistent mixing: Ensure homogenous mixing of the reaction components, especially at the start of the experiment.

Issue 2: Loss of deuterated compound signal during analysis.

• Question: I am observing a decreasing signal for my Ethyl 4-bromobenzoate-d4 internal standard during LC-MS analysis. What could be the issue?

• Answer: A decreasing signal of a deuterated internal standard can be due to:

  • In-source instability: The compound may be fragmenting or degrading in the ion source of the mass spectrometer.[3] Optimization of source parameters may be necessary.

  • Adsorption to surfaces: The compound may be adsorbing to vials, tubing, or the analytical column. Using silanized glassware and pre-conditioning the LC system can help mitigate this.

  • Matrix effects: Components in the sample matrix can suppress the ionization of the internal standard.[1][4] A thorough sample clean-up or modification of chromatographic conditions may be required.

Quantitative Data Summary

The following tables provide illustrative data on the stability of a benzoate ester under typical forced degradation conditions. Note that these are example values and actual degradation rates for Ethyl 4-bromobenzoate-d4 should be determined experimentally.

Table 1: Illustrative Stability of a Benzoate Ester in Acidic Conditions

Acid Concentration (HCl)	Temperature (°C)	Time (hours)	% Degradation (Illustrative)
0.1 N	60	2	5
0.1 N	60	8	18
1 N	60	2	25
1 N	60	8	70

Table 2: Illustrative Stability of a Benzoate Ester in Basic Conditions

Base Concentration (NaOH)	Temperature (°C)	Time (hours)	% Degradation (Illustrative)
0.01 N	25	1	10
0.01 N	25	4	35
0.1 N	25	1	95
0.1 N	25	4	>99

Experimental Protocols

Protocol 1: Forced Degradation Study - Acid Hydrolysis

This protocol outlines a general procedure for assessing the stability of Ethyl 4-bromobenzoate-d4 under acidic conditions.

• Preparation of Stock Solution: Prepare a stock solution of Ethyl 4-bromobenzoate-d4 in a suitable organic solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

• Reaction Setup:

  • In a clean glass vial, add a known volume of the stock solution.

  • Add a specific volume of an aqueous solution of hydrochloric acid (e.g., 0.1 N or 1 N HCl) to achieve the desired final concentration of the ester.

• Incubation:

  • Seal the vial tightly.

  • Place the vial in a temperature-controlled water bath or oven at a set temperature (e.g., 60°C).

• Time Points: At predetermined time intervals (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately neutralize the aliquot with a stoichiometric amount of a suitable base (e.g., NaOH) to stop the hydrolysis reaction.

• Analysis: Analyze the quenched samples by a validated analytical method, such as HPLC-UV or LC-MS, to determine the remaining concentration of Ethyl 4-bromobenzoate-d4 and the formation of 4-bromobenzoic acid-d4.

Protocol 2: Forced Degradation Study - Base Hydrolysis

This protocol describes a general method for evaluating the stability of Ethyl 4-bromobenzoate-d4 under basic conditions.

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Ethyl 4-bromobenzoate-d4 in an appropriate organic solvent.

• Reaction Setup:

  • In a glass vial, add a known volume of the stock solution.

  • Add a specific volume of an aqueous solution of sodium hydroxide (B78521) (e.g., 0.01 N or 0.1 N NaOH) to reach the desired final ester concentration.

• Incubation:

  • Seal the vial.

  • Maintain the reaction at a constant temperature (e.g., 25°C).

• Time Points: Withdraw aliquots at various time points (e.g., 0, 1, 2, 4, and 8 hours).

• Quenching: Neutralize the aliquots immediately with a stoichiometric amount of a suitable acid (e.g., HCl).

• Analysis: Quantify the parent compound and the primary degradation product using a validated analytical technique.

Visualizations

Caption: Experimental workflow for forced degradation studies.

Caption: Troubleshooting logic for inconsistent degradation results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

preventing deuterium-hydrogen exchange of Ethyl 4-bromobenzoate-d4

Technical Support Center: Ethyl 4-bromobenzoate-d4

Document ID: EBB-D4-TSC-20251217 Version: 1.0 For: Researchers, scientists, and drug development professionals

This document provides essential guidance on preventing deuterium-hydrogen (D-H) exchange for Ethyl 4-bromobenzoate-d4. Maintaining the isotopic purity of this compound is critical for its applications as an internal standard in quantitative mass spectrometry, in pharmacokinetic studies, and for metabolic tracing. Loss of the deuterium (B1214612) label can lead to inaccurate experimental results.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is deuterium-hydrogen exchange and why is it a concern for Ethyl 4-bromobenzoate-d4?

Deuterium-hydrogen exchange is a chemical reaction where a deuterium atom on the aromatic ring of Ethyl 4-bromobenzoate-d4 is replaced by a hydrogen atom from the surrounding environment.[2] This process, also known as "back-exchange," compromises the isotopic purity of the compound. For applications that rely on the mass difference between the labeled and unlabeled compound, such as mass spectrometry, this loss of isotopic enrichment can lead to significant errors in quantification and data interpretation.[2][3]

Q2: What are the primary factors that cause D-H exchange on the aromatic ring?

The deuterium atoms on the aromatic ring are generally stable but can undergo exchange under certain conditions. The primary drivers for this exchange are:

• Presence of Protic Solvents: Solvents with exchangeable protons like water (H₂O), methanol (B129727) (CH₃OH), and ethanol (B145695) are direct sources of hydrogen and can facilitate the exchange.[2][4]

• Acidic or Basic Conditions: Both acids and bases can catalyze D-H exchange.[5][6] Strong acids promote an electrophilic aromatic substitution mechanism where a proton (H+) attacks the electron-rich benzene (B151609) ring, leading to the loss of a deuteron (B1233211) (D+).[5][7][8]

• Elevated Temperatures: Higher temperatures increase the kinetic rate of the exchange reaction, accelerating the loss of the deuterium label.

• Metal Catalysts: Trace amounts of transition metals (e.g., Pd, Pt) can catalyze H-D exchange on aromatic rings.[2]

Q3: How should I properly store solid Ethyl 4-bromobenzoate-d4?

To ensure long-term stability, solid Ethyl 4-bromobenzoate-d4 should be stored under conditions that minimize exposure to moisture and heat.

Parameter	Recommendation	Rationale
Temperature	-20°C for long-term storage.[9]	Reduces the kinetic rate of any potential exchange or degradation reactions.[4]
Atmosphere	Store under a dry, inert atmosphere (e.g., Argon or Nitrogen).[10]	Minimizes exposure to atmospheric moisture, a primary source of protons for exchange.[4]
Container	Tightly sealed, amber glass vial.[9]	Prevents ingress of moisture and protects the compound from light.[4][9]
Location	Inside a desiccator.	Provides an additional layer of protection against ambient humidity.[4]

Q4: My analytical method uses a mobile phase with water and formic acid. Will this cause D-H exchange?

Yes, this is a significant risk. The combination of a protic solvent (water) and an acid catalyst (formic acid) creates conditions favorable for D-H exchange on the aromatic ring.[2][5] While brief exposure during a rapid LC-MS run may result in minimal exchange, prolonged exposure, especially at room temperature, can lead to a noticeable loss of isotopic purity.[3] It is crucial to minimize the time the sample is in this solution before analysis and to keep the autosampler cooled.[2]

Q5: How can I verify the isotopic purity of my Ethyl 4-bromobenzoate-d4?

The isotopic purity should be confirmed upon receipt and periodically during storage. The most common analytical techniques are:

• High-Resolution Mass Spectrometry (HRMS): This is a rapid and highly sensitive method to determine the isotopic distribution and calculate the percentage of isotopic enrichment.[1][11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR can be used to detect the presence of unlabeled compound, while ²H-NMR can directly quantify the deuterium signal.[1]

Troubleshooting Guide

This guide helps diagnose and resolve issues related to the loss of isotopic purity in Ethyl 4-bromobenzoate-d4.

Symptom Observed	Potential Cause	Recommended Solution
Reduced isotopic purity in a freshly opened vial.	1. Improper storage during shipment.2. Manufacturing impurity.	1. Contact the supplier immediately.2. Always verify isotopic purity upon receipt using HRMS or NMR before use.[4]
Gradual loss of deuterium label in a stock solution over time.	1. Use of a non-anhydrous or protic solvent (e.g., standard methanol).2. Frequent opening of the vial, introducing moisture.3. Storage in a poorly sealed container.	1. Prepare new stock solutions in high-purity, anhydrous aprotic solvents (e.g., acetonitrile, anhydrous DMSO).2. Aliquot the stock solution into smaller, single-use vials to minimize atmospheric exposure.
Significant D-H exchange observed after experimental workup.	1. Use of acidic or basic aqueous solutions (e.g., HCl wash, NaHCO₃ wash).2. Exposure to high temperatures during solvent evaporation.	1. Neutralize workup solutions to a pH between 4-6.[2] Use neutral washes like brine (saturated NaCl solution) where possible.2. Perform all steps at low temperatures (0-4°C).[2]3. Evaporate solvents under reduced pressure without excessive heating.
Isotopic purity is lower after LC-MS analysis.	1. D-H exchange occurring in the mobile phase.2. Elevated temperature in the autosampler or column compartment.	1. Minimize the residence time of the sample in the autosampler. Prepare samples immediately before the analytical run.2. Set the autosampler temperature to a low setting (e.g., 4°C).3. If possible, explore alternative, less protic mobile phases.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for diagnosing D-H exchange.

Experimental Protocols

Protocol 1: Preparation of Stock Solutions with Minimal D-H Exchange

This protocol describes the preparation of a stock solution of Ethyl 4-bromobenzoate-d4 while preserving its isotopic integrity.

Materials:

• Ethyl 4-bromobenzoate-d4 (solid)

• Anhydrous, aprotic solvent (e.g., Acetonitrile, HPLC grade, >99.9% pure)

• Volumetric flask and pipette tips (oven-dried)

• Inert gas (Argon or Nitrogen)

• Dessicator

Procedure:

• Glassware Preparation: Place the volumetric flask, pipette tips, and any other necessary glassware in a laboratory oven and dry at 120°C for a minimum of 4 hours. Transfer the hot glassware to a desiccator and allow it to cool to room temperature under vacuum or in the presence of a desiccant.[2]

• Inert Atmosphere: Conduct all transfers in a dry environment, such as a glove box or under a gentle stream of dry nitrogen gas.

• Weighing: Allow the vial of Ethyl 4-bromobenzoate-d4 to equilibrate to room temperature inside the desiccator before opening to prevent condensation of atmospheric moisture. Quickly weigh the required amount of the solid and transfer it to the dried volumetric flask.

• Dissolving: Add a small amount of the anhydrous, aprotic solvent to the flask to dissolve the compound. Once dissolved, fill the flask to the calibration mark with the solvent.

• Storage: Tightly seal the flask with a ground-glass stopper or a PTFE-lined cap. For long-term storage, transfer the solution to smaller, single-use amber vials, purge with inert gas, seal tightly, and store at -20°C.[9]

Protocol 2: pH-Controlled Liquid-Liquid Extraction

This protocol is designed to minimize D-H exchange during an aqueous workup by maintaining a near-neutral pH.

Materials:

• Sample containing Ethyl 4-bromobenzoate-d4 in an organic solvent

• Phosphate-buffered saline (PBS), pH 7.4

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ice bath

Procedure:

• Temperature Control: Place the separatory funnel and all solutions in an ice bath to cool them to 0-4°C. Perform all subsequent steps on ice.[2]

• Neutral Wash: Instead of using an acidic (e.g., 1M HCl) or basic (e.g., 1M NaHCO₃) wash, first wash the organic layer with cold PBS (pH 7.4). This helps to remove many acidic or basic impurities while maintaining a safe pH.

• Brine Wash: Perform a subsequent wash with cold brine. This helps to break up emulsions and removes the bulk of the dissolved water from the organic layer.

• Drying: Drain the organic layer into a flask containing anhydrous sodium sulfate. Swirl gently and let it stand for 10-15 minutes to remove residual water.

• Solvent Removal: Filter the dried organic layer to remove the sodium sulfate. Remove the solvent using a rotary evaporator with the water bath set to a low temperature (<30°C) to prevent thermal degradation or exchange.

Quantitative Data Summary

The stability of deuterated aromatic compounds is highly dependent on the specific compound and conditions. The following table provides a generalized summary of factors that influence the rate of D-H exchange on aromatic rings.

Parameter	Condition	Impact on D-H Exchange Rate	Mitigation Strategy
pH	Acidic (pH < 4)	Accelerated[2]	Buffer to a near-neutral pH (4-6). If acidity is required, minimize exposure time and use low temperatures.[2]
Near Neutral (pH 4-6)	Minimal[2]	This is the optimal range for stability during aqueous workups.
Basic (pH > 9)	Accelerated	Avoid strongly basic conditions. Use mild bases for neutralization only when necessary and at low temperatures.
Solvent	Protic (e.g., H₂O, Methanol)	High[2]	Use aprotic solvents (e.g., Acetonitrile, THF, DCM). If protic solvents are unavoidable, use their deuterated counterparts (D₂O, Methanol-d4).[4]
Aprotic (e.g., Acetonitrile)	Very Low	Preferred solvent for stock solutions and non-aqueous reactions.
Temperature	Low (~0-4 °C)	Significantly Reduced[2]	Perform all critical sample handling and experimental steps on ice.
Ambient (~25 °C)	Moderate	Minimize time samples spend at room temperature.
Elevated (>40 °C)	Significantly Increased	Avoid heating solutions containing the deuterated compound.

Mechanism Visualizations

The following diagrams illustrate the fundamental mechanisms by which D-H exchange occurs on the aromatic ring of Ethyl 4-bromobenzoate-d4.

Acid-Catalyzed D-H Exchange Mechanism

Caption: Acid-catalyzed exchange via an electrophilic substitution.

General Experimental Workflow for Maintaining Isotopic Purity

Caption: Recommended workflow for handling deuterated compounds.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 7. homework.study.com [homework.study.com]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. moravek.com [moravek.com]
• 11. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

inconsistent recovery of Ethyl 4-bromobenzoate-d4 in sample prep

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the inconsistent recovery of Ethyl 4-bromobenzoate-d4, a common internal standard in analytical workflows. The following information is intended for researchers, scientists, and drug development professionals to help diagnose and resolve issues encountered during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for inconsistent recovery of Ethyl 4-bromobenzoate-d4?

Inconsistent recovery of a deuterated internal standard like Ethyl 4-bromobenzoate-d4 can arise from several factors during sample preparation and analysis. These can be broadly categorized as:

• Chemical Instability: Although generally stable, esters can be susceptible to hydrolysis under strong acidic or basic conditions, which may be present in your sample matrix or introduced during sample preparation.[1][2]

• Suboptimal Extraction Parameters: The efficiency of both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) is highly dependent on factors like solvent choice, pH, and mixing time.[3][4] If these are not optimized for Ethyl 4-bromobenzoate-d4, its recovery can be variable.

• Matrix Effects: Components within the sample matrix (e.g., salts, lipids, proteins) can interfere with the extraction process or suppress/enhance the ionization of the internal standard in the mass spectrometer, leading to inconsistent signal intensity.[5][6][7]

• Inconsistent Sample Preparation Technique: Variability in manual procedures such as pipetting, vortexing duration, and phase separation can introduce significant errors.[5][7]

• Instrumental Issues: Problems with the analytical instrument, such as a contaminated ion source, fluctuating spray, or a failing detector, can lead to signal instability that may be mistaken for poor recovery.[8]

• Isotopic Exchange: While less common for deuterium (B1214612) on an aromatic ring, there is a potential, albeit low, for isotopic exchange with protons from the solvent or matrix, especially under harsh conditions.[9][10]

Q2: How can I determine if the problem is with my sample preparation or the analytical instrument?

To isolate the source of variability, you can perform a simple diagnostic test. Prepare a medium-concentration standard of Ethyl 4-bromobenzoate-d4 in a clean solvent (e.g., your mobile phase or reconstitution solvent) and inject it multiple times. If the peak area shows high reproducibility (e.g., RSD < 10-15%), the issue likely lies within your sample preparation steps.[8] If the peak area is inconsistent, the problem is more likely related to the instrument.[8]

Q3: Can the purity of my Ethyl 4-bromobenzoate-d4 internal standard affect its recovery?

While the chemical purity of the internal standard is crucial for accurate quantification, it is less likely to be the direct cause of inconsistent recovery. However, the presence of unlabeled Ethyl 4-bromobenzoate (B14158574) in your deuterated standard can lead to an overestimation of your analyte, especially at low concentrations.[10] It is always good practice to verify the purity of your internal standard.

Troubleshooting Guides

Guide 1: Diagnosing Low or Inconsistent Recovery in Liquid-Liquid Extraction (LLE)

If you are experiencing issues with an LLE protocol, the following workflow can help you identify the root cause.

Caption: Troubleshooting workflow for Liquid-Liquid Extraction (LLE).

Guide 2: Diagnosing Low or Inconsistent Recovery in Solid-Phase Extraction (SPE)

For issues related to SPE, this guide can help you systematically troubleshoot your protocol.

Caption: Troubleshooting workflow for Solid-Phase Extraction (SPE).

Data Presentation

The following tables provide examples of how different experimental conditions can affect the recovery of Ethyl 4-bromobenzoate-d4.

Table 1: Effect of LLE Solvent and pH on Recovery

Extraction Solvent	Aqueous Phase pH	Mean Recovery (%)	RSD (%)
Ethyl Acetate	4.0	85.2	15.6
Ethyl Acetate	7.0	95.8	4.2
Methyl tert-butyl ether	7.0	92.1	5.1
Dichloromethane	7.0	88.5	7.8

Interpretation: The data suggests that a neutral pH is optimal for extraction with ethyl acetate, which provides the highest and most consistent recovery. Acidic conditions may be contributing to variability.

Table 2: Effect of SPE Wash Solvent on Recovery

SPE Sorbent	Wash Solvent (Aqueous:Methanol)	Mean Recovery (%)	RSD (%)
C18	90:10	94.3	3.5
C18	70:30	82.1	12.8
C18	50:50	65.7	20.1

Interpretation: A wash solvent with a high aqueous content (90:10) results in the best recovery and precision. As the organic content of the wash solvent increases, the internal standard is prematurely eluted from the C18 sorbent, leading to lower and more variable recovery.[4][11]

Experimental Protocols

Protocol 1: Assessing the Stability of Ethyl 4-bromobenzoate-d4 in the Sample Matrix

Objective: To determine if the internal standard is degrading over the course of the sample preparation process.

Methodology:

• Prepare a Spiked Matrix Sample: Spike a known amount of Ethyl 4-bromobenzoate-d4 into a blank matrix sample.

• Incubate at Different Time Points: Aliquot the spiked sample and incubate it under the same conditions as your regular samples for different durations (e.g., 0, 1, 2, 4, and 8 hours).

• Extract the Samples: At each time point, extract the sample using your standard protocol.

• Analyze and Compare: Analyze the extracts and compare the peak area of the internal standard across the different time points. A significant decrease in peak area over time suggests degradation.

Protocol 2: Systematic Evaluation of SPE Steps

Objective: To pinpoint the step in the SPE protocol where the loss of the internal standard is occurring.

Methodology:

• Spike a Clean Solvent: Prepare a solution of Ethyl 4-bromobenzoate-d4 in a solvent that is compatible with your SPE sorbent but weak enough not to cause elution (e.g., water with a low percentage of organic solvent).

• Perform SPE and Collect Fractions:

  • Load the spiked solution onto a conditioned SPE cartridge and collect the flow-through (this is Fraction 1 ).

  • Wash the cartridge with your wash solvent and collect this wash solution (Fraction 2 ).

  • Elute the cartridge with your elution solvent and collect the eluate (Fraction 3 ).

• Analyze All Fractions: Analyze all three fractions to determine the amount of internal standard in each.

  • If the majority of the internal standard is in Fraction 1 , there is a problem with retention during the loading step.[12][13]

  • If a significant amount is in Fraction 2 , your wash step is too aggressive.[4][11]

  • If the recovery in Fraction 3 is low, but not present in the other fractions, it may indicate irreversible binding to the sorbent or incomplete elution.[4][12]

By systematically evaluating each stage of your sample preparation, you can identify and address the source of inconsistent recovery for Ethyl 4-bromobenzoate-d4, leading to more robust and reliable analytical results.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 4. silicycle.com [silicycle.com]
• 5. biopharmaservices.com [biopharmaservices.com]
• 6. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bioanalysis-zone.com [bioanalysis-zone.com]
• 8. Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software [sciex.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. welch-us.com [welch-us.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]

Technical Support Center: Analysis of Ethyl 4-bromobenzoate-d4 by MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl 4-bromobenzoate-d4 in MS/MS applications.

Predicted Fragmentation Pattern of Ethyl 4-bromobenzoate-d4

The fragmentation of Ethyl 4-bromobenzoate-d4 in MS/MS is predicted based on the known fragmentation of its non-deuterated analog, Ethyl 4-bromobenzoate (B14158574), and the principles of mass spectrometry. The deuterium (B1214612) atoms are located on the ethyl group, which will influence the mass-to-charge ratio (m/z) of fragments containing this moiety.

The primary fragmentation pathways for ethyl esters of benzoic acids typically involve the loss of the ethoxy group, cleavage of the ester bond, and fragmentation of the ethyl group. For Ethyl 4-bromobenzoate, the presence of the bromine atom provides a characteristic isotopic pattern (approximately 1:1 ratio of 79Br and 81Br isotopes).

Table 1: Predicted m/z Values for Major Ions of Ethyl 4-bromobenzoate and Ethyl 4-bromobenzoate-d4 in MS/MS

Ion Description	Proposed Structure	Predicted m/z (Ethyl 4-bromobenzoate)	Predicted m/z (Ethyl 4-bromobenzoate-d4)	Notes
Molecular Ion [M]+•	[Br-C₆H₄-COOC₂H₅]+•	228/230	232/234	The d4 label increases the mass by 4 Da. The two peaks correspond to the 79Br and 81Br isotopes.
Loss of Ethoxy Radical	[Br-C₆H₄-CO]+	183/185	183/185	This is often the base peak. The deuterium label is lost with the ethoxy group.
Loss of Ethylene	[Br-C₆H₄-COOH]+•	200/202	204/206	McLafferty rearrangement. The d4 label increases the mass of the fragment by 4 Da.
Loss of CO₂	[Br-C₆H₄-C₂H₅]+•	184/186	188/190	The d4 label increases the mass by 4 Da.
Bromophenyl Cation	[Br-C₆H₄]+	155/157	155/157	Formed by the loss of the entire ester group.
Phenyl Cation	[C₆H₄]+	76	76	Loss of bromine and the ester group.

Experimental Protocols

Protocol 1: General Procedure for MS/MS Analysis of Ethyl 4-bromobenzoate-d4

This protocol provides a general workflow for the analysis of Ethyl 4-bromobenzoate-d4 using a triple quadrupole mass spectrometer coupled with a gas chromatograph (GC-MS/MS) or liquid chromatograph (LC-MS/MS).

1. Sample Preparation:

• Prepare a stock solution of Ethyl 4-bromobenzoate-d4 in a suitable organic solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

• Prepare a series of working standards by serially diluting the stock solution to the desired concentration range for calibration curves.

• For quantitative analysis, prepare an internal standard solution of a suitable analog (e.g., a different isotopologue or a structurally similar compound).

• Spike samples and calibration standards with the internal standard to a final concentration.

2. Chromatographic Conditions (Example for GC-MS/MS):

• GC Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms) is typically suitable.

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Oven Program: Start at 100 °C, hold for 1 minute, ramp to 280 °C at 20 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

3. Mass Spectrometer Conditions (Example for a Triple Quadrupole):

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230 °C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Ethyl 4-bromobenzoate-d4: Precursor ion (m/z 232 or 234) to product ions (e.g., m/z 183/185, 204/206).

  • Internal Standard: Monitor appropriate precursor-to-product ion transitions.

• Collision Energy: Optimize the collision energy for each transition to achieve the highest signal intensity. This typically ranges from 10 to 40 eV.

• Dwell Time: Set a sufficient dwell time for each transition to ensure an adequate number of data points across the chromatographic peak (e.g., 50-100 ms).

4. Data Analysis:

• Integrate the chromatographic peaks for the analyte and internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the standards.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Troubleshooting Guide

Question	Answer
Why am I not seeing the expected molecular ion peak for Ethyl 4-bromobenzoate-d4 (m/z 232/234)?	The molecular ion of many compounds can be unstable and readily fragment in the ion source. In such cases, the molecular ion peak may be very small or absent.[1] Look for the expected fragment ions, particularly the stable benzoyl cation at m/z 183/185. Also, ensure your mass spectrometer is properly calibrated and the mass range is set appropriately.
The isotopic pattern for bromine-containing fragments does not show the expected 1:1 ratio.	This could be due to low signal intensity, where the noise level obscures the true isotopic distribution. It could also indicate an interference from a co-eluting compound. Improve the signal-to-noise ratio by increasing the sample concentration or optimizing the instrument parameters. Check for and chromatographically resolve any interfering peaks.
I am observing unexpected fragment ions in my spectrum.	Unexpected fragments can arise from impurities in your sample or background contamination in the instrument.[2][3] Run a blank injection of the solvent to check for background ions. Ensure the purity of your standard. Consider the possibility of in-source fragmentation or rearrangement reactions, which can sometimes lead to unexpected ions.
The retention time of my compound is shifting between injections.	Retention time shifts are often caused by changes in the chromatographic conditions. Check for leaks in the GC or LC system, ensure a stable flow rate of the carrier gas or mobile phase, and verify the stability of the oven temperature or mobile phase composition.[4] Inconsistent sample matrix can also affect retention time.
My calibration curve is not linear.	Non-linearity can be caused by detector saturation at high concentrations or poor signal-to-noise at low concentrations. Adjust the concentration range of your calibration standards. Also, check for ion suppression or enhancement effects from the sample matrix, which can be mitigated by more effective sample cleanup or the use of a suitable internal standard.[5]

Frequently Asked Questions (FAQs)

Q1: What is the primary fragmentation pathway for Ethyl 4-bromobenzoate-d4?

A1: The most prominent fragmentation pathway is the alpha-cleavage of the C-O bond of the ester, leading to the loss of the ethoxy-d4 radical (•OC₂D₄H) and the formation of the stable 4-bromobenzoyl cation at m/z 183 and 185.[6]

Q2: How does deuterium labeling on the ethyl group affect the fragmentation pattern?

A2: Deuterium labeling primarily affects the m/z of fragments that retain the ethyl group. For example, the molecular ion will be 4 Da heavier. Fragments resulting from the loss of the entire ethyl group will have the same m/z as the non-deuterated compound. The kinetic isotope effect, where C-D bonds are stronger than C-H bonds, might slightly alter the relative abundances of certain fragments, but the major fragmentation pathways are expected to remain the same.

Q3: Why are there two molecular ion peaks and two peaks for most bromine-containing fragments?

A3: Bromine has two stable isotopes, 79Br and 81Br, which occur in almost equal natural abundance (approximately 50.7% and 49.3%, respectively). This results in a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 Da for any fragment containing a single bromine atom.

Q4: Can I use the same MS/MS method for both the deuterated and non-deuterated forms of Ethyl 4-bromobenzoate?

A4: While the fragmentation pathways are similar, the precursor ion masses will be different. Therefore, you will need to define different MRM transitions for the deuterated and non-deuterated compounds. The optimal collision energies may also vary slightly between the two, so it is recommended to optimize them independently.

Q5: What are some common sources of interference when analyzing Ethyl 4-bromobenzoate-d4?

A5: Common sources of interference include co-eluting compounds from the sample matrix, plasticizers (e.g., phthalates) leaching from lab consumables, and column bleed from the GC column.[2][3] Proper sample preparation and the use of high-purity solvents and consumables are crucial to minimize interference.

Visualization of Fragmentation Pathway

Caption: Predicted fragmentation pathway of Ethyl 4-bromobenzoate-d4.

References

• 1. researchgate.net [researchgate.net]
• 2. nebiolab.com [nebiolab.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. gentechscientific.com [gentechscientific.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pharmacy180.com [pharmacy180.com]

dealing with co-eluting interferences with Ethyl 4-bromobenzoate-d4

Welcome to the technical support center for Ethyl 4-bromobenzoate-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding co-eluting interferences and other challenges encountered during the use of this internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of Ethyl 4-bromobenzoate-d4?

Ethyl 4-bromobenzoate-d4 is a deuterated analog of Ethyl 4-bromobenzoate (B14158574). It is primarily used as an internal standard in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of Ethyl 4-bromobenzoate or structurally similar compounds. The use of a stable isotope-labeled internal standard is considered a "gold standard" in quantitative analysis as it helps to correct for variations in sample preparation, injection volume, and instrument response.

Q2: Why is my Ethyl 4-bromobenzoate-d4 eluting at a slightly different retention time than the non-deuterated analyte?

This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect". The substitution of hydrogen with the heavier deuterium (B1214612) isotope can lead to minor changes in the physicochemical properties of the molecule. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts because they can be slightly less lipophilic.[1] While a small, consistent shift in retention time is normal, a significant or variable separation can compromise the accuracy of quantification.

Q3: What are the potential consequences of co-elution of an interference with Ethyl 4-bromobenzoate-d4?

Co-elution of an interfering compound with the internal standard can lead to inaccurate and unreliable quantitative results. The primary consequences include:

• Ion Suppression or Enhancement: In mass spectrometry, co-eluting compounds can affect the ionization efficiency of the internal standard, leading to a suppressed or enhanced signal. This is a significant issue known as a differential matrix effect.[1]

• Inaccurate Peak Integration: If the interfering peak is not baseline-resolved from the internal standard peak, it can lead to incorrect peak area determination and, consequently, inaccurate quantification of the target analyte.

• Misidentification: In some cases, a co-eluting interference might be misidentified as the internal standard, particularly if they share similar mass spectral fragments.

Q4: How can I identify if a peak is co-eluting with my Ethyl 4-bromobenzoate-d4 peak?

Identifying co-elution is a critical first step in troubleshooting. Here are some common indicators:

• Poor Peak Shape: Look for asymmetrical peaks, such as those with fronting, tailing, or shoulders.

• Inconsistent Ion Ratios: When using tandem mass spectrometry (MS/MS), monitor multiple ion transitions for the internal standard. A drifting ion ratio across the peak is a strong indicator of a co-eluting interference.

• Peak Purity Analysis: If you are using a Diode Array Detector (DAD) with HPLC, you can assess peak purity by comparing UV spectra across the peak. For mass spectrometry, you can examine the mass spectra at different points across the chromatographic peak.

Troubleshooting Guide for Co-eluting Interferences

This guide provides a systematic approach to identifying and resolving co-eluting interferences with Ethyl 4-bromobenzoate-d4.

Problem: Inaccurate or inconsistent quantitative results suspected to be caused by a co-eluting interference with Ethyl 4-bromobenzoate-d4.

Below is a troubleshooting workflow to address this issue.

Caption: Troubleshooting workflow for co-eluting interferences.

Step-by-Step Troubleshooting Protocols

This protocol provides a starting point for optimizing a GC-MS method to resolve co-eluting peaks.

Objective: To achieve baseline separation of Ethyl 4-bromobenzoate-d4 from any co-eluting interferences.

Methodology:

• Initial Assessment: Inject a sample and confirm the retention time of Ethyl 4-bromobenzoate-d4 and the presence of any interfering peaks.

• Temperature Program Modification:

  • Initial Temperature: Decrease the initial oven temperature to improve the separation of early eluting compounds.

  • Ramp Rate: Decrease the temperature ramp rate in the region where the internal standard and interference elute. This will increase the time the compounds spend interacting with the stationary phase, potentially improving resolution.

  • Hold Time: Introduce an isothermal hold just before the elution of the compounds of interest to allow for better separation.

• Flow Rate Adjustment:

  • Decrease the carrier gas flow rate to potentially increase resolution, although this will also increase the analysis time.

• Data Analysis: After each modification, inject a sample and compare the chromatograms to assess the improvement in resolution.

Example of GC-MS Parameter Adjustments:

Parameter	Initial Method	Optimized Method 1 (Ramp Rate)	Optimized Method 2 (Isothermal Hold)
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	DB-5ms, 30 m x 0.25 mm, 0.25 µm	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Injector Temp.	250 °C	250 °C	250 °C
Carrier Gas	Helium	Helium	Helium
Flow Rate	1.0 mL/min	1.0 mL/min	0.8 mL/min
Oven Program	80 °C (1 min), then 20 °C/min to 280 °C	80 °C (1 min), then 10 °C/min to 280 °C	80 °C (1 min), then 20 °C/min to 180 °C, hold for 2 min, then 20 °C/min to 280 °C
MS Scan Range	m/z 50-350	m/z 50-350	m/z 50-350

This protocol provides a starting point for optimizing an LC-MS method to resolve co-eluting peaks.

Objective: To achieve baseline separation of Ethyl 4-bromobenzoate-d4 from any co-eluting interferences.

Methodology:

• Initial Assessment: Inject a sample and confirm the retention time of Ethyl 4-bromobenzoate-d4 and the presence of any interfering peaks.

• Mobile Phase Gradient Modification:

  • Gradient Slope: Decrease the slope of the gradient (i.e., make it shallower) in the region where the internal standard and interference elute. This provides more time for separation.

  • Isocratic Hold: Introduce an isocratic hold in the gradient at a mobile phase composition just prior to the elution of the compounds of interest.

• Mobile Phase Composition:

  • Organic Modifier: If using acetonitrile, try switching to methanol, or vice versa. This can alter the selectivity of the separation.

  • pH: If the interfering compound is ionizable, adjusting the pH of the aqueous mobile phase can significantly alter its retention time.

• Column Chemistry: If mobile phase optimization is insufficient, consider switching to a column with a different stationary phase (e.g., from a C18 to a Phenyl-Hexyl or Biphenyl column) to introduce different separation mechanisms.

Example of LC-MS Parameter Adjustments:

Parameter	Initial Method	Optimized Method 1 (Gradient)	Optimized Method 2 (Column)
Column	C18, 50 x 2.1 mm, 1.8 µm	C18, 50 x 2.1 mm, 1.8 µm	Phenyl-Hexyl, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min	0.4 mL/min	0.4 mL/min
Gradient	5% B to 95% B in 5 min	5% B for 1 min, then to 40% B in 4 min, then to 95% B in 1 min	10% B to 90% B in 6 min
Column Temp.	40 °C	40 °C	45 °C

Logical Relationships in Troubleshooting

The following diagram illustrates the logical decision-making process when encountering a suspected co-elution issue.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Source Contamination in Ethyl 4-bromobenzoate-d4

Welcome to the Technical Support Center for Ethyl 4-bromobenzoate-d4. This resource is designed for researchers, scientists, and drug development professionals to help identify, troubleshoot, and minimize sources of contamination during the synthesis, purification, and analysis of Ethyl 4-bromobenzoate-d4.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common contamination issues encountered during the handling and synthesis of Ethyl 4-bromobenzoate-d4.

Issue 1: Presence of Unlabeled or Partially Deuterated Species

Symptoms:

• Mass spectrometry (MS) data shows ions corresponding to d0, d1, d2, or d3 species in addition to the expected d4 molecular ion.

• ¹H NMR spectrum shows residual proton signals in the aromatic region where deuterium (B1214612) atoms are expected.

Potential Causes and Solutions:

Potential Cause	Recommended Solutions
Incomplete Deuteration of Starting Material: The 4-bromobenzoic acid-d4 starting material may have incomplete isotopic labeling.	1. Verify Starting Material Purity: Analyze the 4-bromobenzoic acid-d4 starting material by ¹H and ²H NMR to confirm its isotopic enrichment before use. 2. Source High-Purity Reagents: Purchase starting materials from reputable suppliers with a detailed Certificate of Analysis specifying isotopic purity.
H/D Exchange During Synthesis or Workup: Protic solvents or acidic/basic conditions can facilitate the exchange of deuterium atoms with protons.	1. Use Anhydrous and Aprotic Solvents: Ensure all solvents used during the reaction and workup are anhydrous and aprotic where possible. 2. Minimize Exposure to Protic Reagents: If aqueous workup is necessary, perform it quickly and at low temperatures. Consider using deuterated water (D₂O) for washes if feasible.

Issue 2: Presence of Organic Impurities

Symptoms:

• Extra peaks are observed in Gas Chromatography (GC) or Liquid Chromatography (LC) chromatograms.

• Unexpected signals are present in the ¹H or ¹³C NMR spectra.

• Mass spectrometry reveals ions that do not correspond to Ethyl 4-bromobenzoate (B14158574) or its isotopic variants.

Potential Causes and Solutions:

Potential Cause	Recommended Solutions
Unreacted Starting Materials: Incomplete reaction leaving residual 4-bromobenzoic acid-d4 or ethanol.	1. Monitor Reaction Completion: Use Thin Layer Chromatography (TLC) or a fast analytical technique to monitor the disappearance of starting materials. 2. Optimize Reaction Conditions: Increase reaction time, temperature, or the molar excess of one reactant to drive the reaction to completion.
Side-Reaction Products: Formation of byproducts such as other brominated isomers or products from the degradation of starting materials.	1. Purification: Employ column chromatography or recrystallization to separate the desired product from impurities. 2. Re-evaluate Synthetic Route: If side products are significant, consider alternative synthetic methods with higher selectivity.
Solvent and Reagent Contamination: Impurities present in solvents, catalysts, or other reagents.	1. Use High-Purity Reagents: Utilize HPLC or ACS grade solvents and high-purity catalysts. 2. Perform Blank Runs: Analyze a blank reaction (without starting materials) to identify any contaminants introduced by the reagents or solvent.
Contamination from Labware: Leaching of plasticizers from plastic containers or residual compounds from improperly cleaned glassware.	1. Use Glassware: Avoid plastic containers where possible. 2. Thorough Glassware Cleaning: Implement a rigorous cleaning protocol for all glassware, including a final rinse with a high-purity solvent.

Frequently Asked Questions (FAQs)

Q1: What are the most common non-deuterated organic impurities I should look for in my Ethyl 4-bromobenzoate-d4 sample?

A1: The most common non-deuterated organic impurities are typically unreacted starting materials and byproducts from the synthesis. These include:

• 4-Bromobenzoic acid: The non-deuterated starting material.

• Ethanol: The alcohol used in the esterification.

• Positional Isomers: Such as 2-bromobenzoic acid or 3-bromobenzoic acid, which may have been present as impurities in the original brominated starting material.

• Benzoic acid: If the starting material was not fully brominated.

Q2: How can I best determine the isotopic purity of my Ethyl 4-bromobenzoate-d4?

A2: A combination of Mass Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy is the most effective approach.

• Mass Spectrometry (GC-MS or LC-MS): Provides the distribution of isotopic masses (isotopologues), allowing you to quantify the percentage of d4, d3, d2, etc., species.

• ¹H NMR Spectroscopy: By comparing the integration of the residual proton signals in the deuterated positions to a non-deuterated internal standard or a non-deuterated position within the molecule (like the ethyl group protons), you can calculate the percentage of deuteration at each site.

• ²H NMR Spectroscopy: Directly observes the deuterium signals, providing a qualitative confirmation of the deuterium positions and can be used for quantitative analysis with appropriate parameters.[1][2]

Q3: My GC-MS analysis shows a peak for my deuterated compound eluting slightly earlier than the non-deuterated standard. Is this normal?

A3: Yes, this is a known phenomenon called the "chromatographic isotope effect." Deuterated compounds often have slightly different retention times than their non-deuterated counterparts, typically eluting slightly earlier from the GC column. This effect should be considered when developing and validating your analytical methods.

Q4: What is a good starting point for a purification protocol to remove polar impurities like unreacted 4-bromobenzoic acid-d4?

A4: A simple and effective method is an aqueous workup. Dissolve your crude product in a non-polar organic solvent (e.g., diethyl ether or ethyl acetate) and wash it with a mild aqueous base, such as a saturated sodium bicarbonate solution. The acidic 4-bromobenzoic acid-d4 will be deprotonated and dissolve in the aqueous layer, while your ethyl ester product will remain in the organic layer.

Experimental Protocols

Protocol 1: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general starting point for the analysis of Ethyl 4-bromobenzoate-d4. Optimization may be required based on your specific instrument and sample matrix.

• Sample Preparation:

  • Prepare a stock solution of your Ethyl 4-bromobenzoate-d4 sample at 1 mg/mL in a suitable volatile solvent such as ethyl acetate (B1210297) or dichloromethane.

  • Prepare a series of calibration standards of a non-deuterated Ethyl 4-bromobenzoate reference standard in the same solvent.

• GC-MS Parameters:

  • GC Column: A non-polar column, such as a DB-5ms or equivalent (30 m x 0.25 mm I.D., 0.25 µm film thickness), is a good starting point.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection: 1 µL splitless injection at 250°C.

  • Oven Program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-300.

    • Ion Source Temperature: 230°C.

    • Transfer Line Temperature: 280°C.

Protocol 2: Isotopic Enrichment Analysis by ¹H NMR Spectroscopy

This protocol outlines a method for determining the percentage of deuteration using quantitative ¹H NMR (qNMR).

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of your Ethyl 4-bromobenzoate-d4 sample into a clean NMR tube.

  • Add a known quantity of a suitable internal standard (e.g., 1,3,5-trimethoxybenzene) that has a sharp singlet in a clear region of the spectrum.

  • Add approximately 0.7 mL of a deuterated solvent that does not have signals interfering with your analyte or standard (e.g., CDCl₃ or Acetone-d₆).

• NMR Parameters (300 MHz Spectrometer):

  • Pulse Program: A standard 30° or 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest (a value of 30 seconds is a safe starting point for accurate quantification).

  • Number of Scans (ns): 16-64, depending on the sample concentration.

  • Acquisition Time (aq): At least 3 seconds.

• Data Processing and Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Integrate the signal from the residual protons in the aromatic region of Ethyl 4-bromobenzoate-d4.

  • Integrate a known signal from the internal standard.

  • Calculate the molar ratio of the residual protons to the internal standard to determine the amount of non-deuterated species.

Visualizations

Caption: A logical workflow for troubleshooting contamination in Ethyl 4-bromobenzoate-d4 synthesis.

Caption: An experimental workflow for the comprehensive purity analysis of Ethyl 4-bromobenzoate-d4.

References

• 1. Ethyl 4-bromobenzoate synthesis - chemicalbook [chemicalbook.com]
• 2. Ethyl 4-bromobenzoate | 5798-75-4 | FE70444 | Biosynth [biosynth.com]

Technical Support Center: Ethyl 4-bromobenzoate-d4 Calibration

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering linearity issues with Ethyl 4-bromobenzoate-d4 calibration curves in LC-MS/MS analyses.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common problems observed during the calibration of Ethyl 4-bromobenzoate (B14158574) using its deuterated internal standard, Ethyl 4-bromobenzoate-d4.

Q1: My calibration curve for Ethyl 4-bromobenzoate is non-linear, particularly at higher concentrations. What are the potential causes?

A1: Non-linearity at the upper end of the calibration curve is a frequent observation in LC-MS/MS analysis. Several factors can contribute to this phenomenon:

• Detector Saturation: At high analyte concentrations, the mass spectrometer detector can be overwhelmed, leading to a plateau in signal response.

• Ion Suppression: Competition for ionization in the MS source between the analyte and the internal standard, or from co-eluting matrix components, can become more pronounced at higher concentrations, leading to a non-proportional response.

• Isotopic Interference (Cross-talk): Due to the presence of bromine, the unlabeled Ethyl 4-bromobenzoate has a natural isotopic distribution. The M+2 isotope peak of the analyte can contribute to the signal of the Ethyl 4-bromobenzoate-d4 internal standard, especially at high analyte concentrations. This artificially inflates the internal standard signal, causing the response ratio to curve downwards.

• Analyte Multimer Formation: At high concentrations, molecules can sometimes form dimers or other multimers in the ion source, which are not detected at the target mass, leading to a loss of signal.

Q2: The coefficient of determination (R²) for my calibration curve is below the acceptable value of 0.99. What should I investigate?

A2: A poor R² value indicates significant deviation of data points from the regression line. Common causes include:

• Inaccurate Standard Preparation: Errors in the preparation of stock solutions or in performing serial dilutions can introduce significant variability.

• Inconsistent Internal Standard Spiking: Inaccurate or inconsistent addition of the Ethyl 4-bromobenzoate-d4 solution to each calibration standard will lead to poor correlation.

• Matrix Effects: If preparing standards in a biological matrix, differential matrix effects between the analyte and the internal standard can reduce the correlation.

• Inappropriate Regression Model: Forcing a linear regression on data that is inherently non-linear will result in a low R² value.

Q3: I'm observing significant variability in the internal standard (Ethyl 4-bromobenzoate-d4) peak area across my calibration standards. What could be the reason?

A3: Inconsistent internal standard response is a critical issue that directly impacts the accuracy and linearity of your calibration. The following should be investigated:

• Pipetting or Autosampler Errors: Inconsistent volumes of the internal standard solution being added to each standard.

• Instability of the Internal Standard: Degradation of Ethyl 4-bromobenzoate-d4 in the prepared solutions or in the sample matrix.

• Ion Suppression Effects: The internal standard's ionization may be suppressed by components in the matrix, and this effect might vary between samples.

Q4: How can I troubleshoot and resolve these linearity issues?

A4: A systematic approach is crucial. Refer to the troubleshooting workflow diagram below. Key steps include:

• Verify Standard and Internal Standard Preparation: Prepare fresh stock solutions and calibration standards, paying close attention to accurate weighing and dilutions.

• Assess for Isotopic Interference: Inject a high concentration of unlabeled Ethyl 4-bromobenzoate and monitor the MRM transition for Ethyl 4-bromobenzoate-d4. A significant signal indicates cross-talk.

• Evaluate for Saturation: Dilute the highest concentration standards and re-inject. If the diluted standards fall on the linear portion of the curve, saturation is likely the cause. Consider reducing the injection volume or diluting samples.

• Investigate Matrix Effects: Prepare standards in a clean solvent and compare the response to standards prepared in the sample matrix. Significant differences indicate matrix effects. Improve sample clean-up procedures if necessary.

• Consider a Different Regression Model: If the non-linearity is reproducible and not due to the issues above, a weighted linear regression (e.g., 1/x or 1/x²) or a quadratic regression model may provide a better fit for the data.

Data Presentation

The following table summarizes typical quantitative data and acceptance criteria for a calibration curve using Ethyl 4-bromobenzoate-d4.

Parameter	Typical Value / Acceptance Criteria
Calibration Range	1 - 1000 ng/mL
Regression Model	Linear, weighted (1/x²) or Quadratic
Coefficient of Determination (R²)	≥ 0.995
Back-calculated Concentration Accuracy	Within ±15% of nominal value (±20% at LLOQ)
Lower Limit of Quantification (LLOQ) S/N	≥ 10
Internal Standard Response Variability (%CV)	≤ 15%

Experimental Protocols

Protocol 1: Preparation of Calibration Curve Standards

This protocol describes the preparation of a calibration curve for the quantification of Ethyl 4-bromobenzoate using Ethyl 4-bromobenzoate-d4 as an internal standard.

• Preparation of Stock Solutions:

  • Analyte Stock (1 mg/mL): Accurately weigh 10 mg of Ethyl 4-bromobenzoate and dissolve it in 10 mL of methanol (B129727) in a volumetric flask.

  • Internal Standard Stock (1 mg/mL): Accurately weigh 1 mg of Ethyl 4-bromobenzoate-d4 and dissolve it in 1 mL of methanol.

  • Internal Standard Working Solution (10 µg/mL): Dilute the Internal Standard Stock solution 1:100 with methanol.

• Preparation of Calibration Standards:

  • Perform serial dilutions of the Analyte Stock solution with methanol to prepare a series of at least seven calibration standards with concentrations ranging from 1 ng/mL to 1000 ng/mL.

  • To each calibration standard, add a constant volume of the Internal Standard Working Solution to achieve a final concentration of 100 ng/mL of Ethyl 4-bromobenzoate-d4 in each standard.

• LC-MS/MS Analysis:

  • LC Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 30% B to 95% B over 5 minutes

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • MRM Transitions (suggested):

    • Ethyl 4-bromobenzoate: Q1 229.0 -> Q3 183.0

    • Ethyl 4-bromobenzoate-d4: Q1 233.0 -> Q3 187.0

• Data Analysis:

  • Plot the peak area ratio (Analyte / Internal Standard) against the nominal concentration of the analyte.

  • Apply a linear or quadratic regression with appropriate weighting to generate the calibration curve.

  • The coefficient of determination (R²) should be ≥ 0.995.

Visualizations

Caption: Troubleshooting workflow for poor calibration curve linearity.

Caption: Step-by-step workflow for generating a calibration curve.

Reference Data & Comparative Studies

A Comparative Guide to Method Validation Using Ethyl 4-bromobenzoate-d4 as an Internal Standard

Stable isotope-labeled internal standards are widely regarded as the "gold standard" in quantitative mass spectrometry-based bioanalysis.[1] By replacing some atoms with their stable isotopes (e.g., deuterium), a SIL internal standard exhibits nearly identical physicochemical properties to the analyte of interest. This similarity allows it to effectively compensate for variations during sample preparation, chromatography, and ionization, leading to improved accuracy and precision.[1]

Comparative Performance of Internal Standards

The choice of an internal standard significantly impacts the key validation parameters of an analytical method. The following table summarizes the expected performance of a SIL internal standard like Ethyl 4-bromobenzoate-d4 compared to structural analogs and other types of internal standards.

Validation Parameter	Stable Isotope-Labeled IS (e.g., Ethyl 4-bromobenzoate-d4)	Structural Analog IS	Homologous IS
Linearity (r²)	Typically ≥ 0.995	≥ 0.99	≥ 0.99
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Within ±15% (±20% at LLOQ)	Within ±20%
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	≤ 15% (≤ 20% at LLOQ)	≤ 20%
Recovery	Consistent and reproducible	May be variable	May be variable
Matrix Effect	Minimal, as it co-elutes and experiences similar ionization suppression/enhancement as the analyte.	Can be significant if chromatographic or ionization properties differ from the analyte.	Can be significant.
Selectivity	High, as the mass difference provides clear distinction from the analyte and endogenous interferences.	Potential for co-eluting interferences.	Potential for co-eluting interferences.
Lower Limit of Quantification (LLOQ)	Enables accurate and precise measurement at low concentrations.	May be limited by higher background or interferences.	May be limited by higher background or interferences.

Experimental Protocols

A detailed methodology is critical for a robust and reproducible analytical method. Below is a generalized protocol for a bioanalytical method validation using a SIL internal standard like Ethyl 4-bromobenzoate-d4.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the analyte in a suitable solvent (e.g., methanol).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Ethyl 4-bromobenzoate-d4 in the same solvent.

• Working Solutions: Prepare serial dilutions of the analyte and a single working solution of the internal standard at an appropriate concentration.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of the biological matrix (e.g., plasma), add 25 µL of the internal standard working solution.

• Add 300 µL of a precipitating agent (e.g., acetonitrile).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean vial for analysis.

3. Chromatographic and Mass Spectrometric Conditions (LC-MS/MS):

• LC Column: A suitable C18 column.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Ionization Source: Electrospray ionization (ESI) in positive or negative mode, depending on the analyte.

• MRM Transitions: Optimized for both the analyte and Ethyl 4-bromobenzoate-d4.

4. Method Validation Procedures:

• Selectivity: Analyze blank matrix samples from at least six different sources to check for interferences at the retention times of the analyte and internal standard.

• Linearity: Prepare a calibration curve with at least six non-zero concentrations. The coefficient of determination (r²) should be ≥ 0.99.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations in replicate (n=5) on three separate days. The mean accuracy should be within 85-115% (80-120% for LLOQ), and the precision (%RSD) should not exceed 15% (20% for LLOQ).

• Matrix Effect: Evaluate the ionization suppression or enhancement by comparing the analyte/IS peak area ratio in post-extraction spiked samples with that in neat solutions.

• Recovery: Determine the extraction efficiency by comparing the analyte peak area in pre-extraction spiked samples with that in post-extraction spiked samples.

• Stability: Assess the stability of the analyte in the biological matrix under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Visualizing the Method Validation Workflow

The following diagram illustrates the logical flow of a typical bioanalytical method validation process incorporating an internal standard.

Caption: Workflow of Bioanalytical Method Validation.

Logical Comparison of Internal Standards

The choice of an internal standard is a critical decision in method development. The following diagram illustrates the logical relationship and key attributes of different types of internal standards.

Caption: Comparison of Internal Standard Types.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to Ethyl 4-bromobenzoate-d4 and its Non-Deuterated Standard in Quantitative Analysis

For researchers, scientists, and professionals in drug development, the precision and reliability of analytical measurements are paramount. The use of internal standards is a cornerstone of accurate quantification in analytical methodologies such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. This guide provides an objective comparison between the deuterated internal standard, Ethyl 4-bromobenzoate-d4, and its non-deuterated counterpart, highlighting the advantages conferred by isotopic labeling, supported by representative experimental data and detailed protocols.

Fundamental Properties

A foundational understanding of the physical and chemical properties of both the deuterated and non-deuterated forms of Ethyl 4-bromobenzoate (B14158574) is essential.

Property	Ethyl 4-bromobenzoate (Non-Deuterated)	Ethyl 4-bromobenzoate-d4 (Deuterated)
Chemical Formula	C₉H₉BrO₂	C₉D₄H₅BrO₂
Molecular Weight	229.07 g/mol	~233.10 g/mol
Boiling Point	131 °C at 14 mmHg	Similar to non-deuterated standard
Density	1.403 g/mL at 25 °C	Similar to non-deuterated standard
Refractive Index	n20/D 1.544	Similar to non-deuterated standard
Appearance	Colorless to light yellow liquid	Colorless to light yellow liquid
Primary Application	Organic synthesis intermediate	Internal standard for quantitative analysis

The Performance Advantage of Deuteration in Mass Spectrometry

The "gold standard" in quantitative mass spectrometry-based assays is the use of stable isotope-labeled internal standards (SIL-IS), with deuterated standards being a prominent choice. The core principle is that a SIL-IS, such as Ethyl 4-bromobenzoate-d4, exhibits nearly identical chemical and physical properties to the non-deuterated analyte. This co-behavior allows for effective correction of variations that can compromise analytical accuracy.

Key Performance Parameters: A Comparative Overview

The primary advantage of using a deuterated internal standard lies in its ability to compensate for matrix effects, a major challenge in the analysis of complex samples like biological fluids. Matrix effects occur when co-eluting substances from the sample matrix suppress or enhance the ionization of the analyte, leading to inaccurate quantification.

Performance Parameter	Ethyl 4-bromobenzoate-d4 (Deuterated IS)	Non-Deuterated Standard (Structural Analog IS)
Co-elution with Analyte	Nearly identical retention time, ensuring co-elution.	Retention time may differ, leading to differential matrix effects.
Extraction Recovery	Tracks the analyte's recovery with high fidelity.	Recovery may be inconsistent and not representative of the analyte.
Ionization Efficiency	Experiences the same degree of ion suppression or enhancement as the analyte.	Subject to different ionization effects, leading to quantification errors.
Accuracy & Precision	High accuracy and precision (typically %CV ≤ 15%).	Moderate to high, but more susceptible to variability.
Regulatory Acceptance	Widely accepted by regulatory bodies like the FDA and EMA for bioanalytical validation.	May require more extensive validation to demonstrate robustness.

Note: The data in this table is representative of the expected performance based on established principles of isotope dilution mass spectrometry.

Experimental Protocols

Quantitative Analysis by LC-MS/MS in Human Plasma

This protocol outlines a typical workflow for the quantification of a target analyte in human plasma using Ethyl 4-bromobenzoate-d4 as an internal standard.

Objective: To determine the concentration of a target analyte in human plasma samples with high accuracy and precision.

Materials:

• Target Analyte

• Ethyl 4-bromobenzoate-d4 (Internal Standard)

• Human Plasma (blank)

• Acetonitrile (ACN)

• Methanol (MeOH)

• Formic Acid

• Water (LC-MS grade)

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a 1 mg/mL stock solution of the target analyte in methanol.

  • Prepare a 1 mg/mL stock solution of Ethyl 4-bromobenzoate-d4 in methanol.

  • From the stock solutions, prepare a series of working solutions for the calibration curve and quality control (QC) samples by serial dilution in 50:50 (v/v) methanol:water.

  • Prepare a working solution of the internal standard at a fixed concentration (e.g., 100 ng/mL) in 50:50 (v/v) methanol:water.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample (blank, calibration standard, QC, or unknown), add 150 µL of the internal standard working solution in acetonitrile.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC) Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Flow Rate: 0.4 mL/min

    • Gradient: A suitable gradient to ensure separation from matrix components.

    • Injection Volume: 5 µL

  • Mass Spectrometry (MS/MS) Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • Optimize MRM transitions (precursor ion > product ion) and collision energies for both the target analyte and Ethyl 4-bromobenzoate-d4.

• Data Analysis:

  • Integrate the peak areas for the MRM transitions of the analyte and the internal standard.

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted linear regression.

  • Determine the concentration of the analyte in QC and unknown samples from the calibration curve.

Quantitative Analysis by NMR (qNMR)

Objective: To determine the purity or concentration of a sample of Ethyl 4-bromobenzoate using Ethyl 4-bromobenzoate-d4 as an internal standard.

Materials:

• Ethyl 4-bromobenzoate (Analyte)

• Ethyl 4-bromobenzoate-d4 (Internal Standard of known purity)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR Spectrometer

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the Ethyl 4-bromobenzoate-d4 internal standard into a clean, dry vial.

  • Accurately weigh a known amount of the Ethyl 4-bromobenzoate analyte into the same vial.

  • Dissolve the mixture in a precise volume of deuterated solvent (e.g., 0.75 mL of CDCl₃).

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all protons, which is critical for accurate integration. A D1 of 5 times the longest T1 is recommended.

• Data Processing and Analysis:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Integrate a well-resolved signal from the analyte and a well-resolved signal from the internal standard. For Ethyl 4-bromobenzoate, the aromatic protons can be used. For the d4-standard, the remaining aromatic proton signals would be distinct.

  • Calculate the molar ratio of the analyte to the internal standard using the integral values, accounting for the number of protons giving rise to each signal.

Visualizing the Workflow

Caption: A generalized workflow for quantitative analysis using an internal standard.

Logical Decision Pathway for Internal Standard Selection

The Gold Standard of Quantification: A Comparative Guide to Ethyl 4-bromobenzoate-d4 and ¹³C-Labeled Internal Standards

For researchers, scientists, and drug development professionals navigating the complexities of quantitative analysis, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. In the realm of mass spectrometry, stable isotope-labeled (SIL) internal standards are the undisputed gold standard.[1] However, a crucial choice exists within this category: deuterated (²H or D) versus carbon-13 (¹³C) labeled standards. This guide provides an objective, data-driven comparison to illuminate the performance differences and guide the selection of the optimal internal standard for your analytical needs, using Ethyl 4-bromobenzoate-d4 as a case study against its theoretical ¹³C-labeled counterpart.

The ideal internal standard should behave identically to the analyte of interest throughout the entire analytical process—from sample preparation and chromatography to ionization in the mass spectrometer.[1] This ensures accurate correction for any variability that may occur. While both deuterated and ¹³C-labeled compounds serve this purpose, subtle but significant differences in their physicochemical properties can lead to disparate outcomes, particularly in complex biological matrices.[1]

Key Performance Differences: A Head-to-Head Comparison

The primary distinctions between deuterated and ¹³C-labeled internal standards lie in their chromatographic behavior, isotopic stability, and ability to compensate for matrix effects.[2] While deuterated internal standards can be utilized to develop acceptable and validated analytical methods, and are often more readily available and less expensive, researchers must be acutely aware of their potential limitations.[1] The potential for chromatographic shifts and isotopic instability necessitates thorough method validation to ensure these factors do not compromise the accuracy and reliability of the results.[1]

Data Presentation: Quantitative Performance Comparison

The following table summarizes expected experimental findings from studies comparing deuterated and ¹³C-labeled standards for various analytes, which can be extrapolated to Ethyl 4-bromobenzoate (B14158574).

Performance Parameter	Ethyl 4-bromobenzoate-d4 (Deuterated IS)	¹³C-Labeled Ethyl 4-bromobenzoate (¹³C-IS)	Rationale for Difference
Chromatographic Co-elution with Analyte	May exhibit a slight retention time shift (typically elutes earlier).[2]	Near-perfect co-elution with the unlabeled analyte.[2]	The significant mass difference between Deuterium and Hydrogen can alter physicochemical properties like lipophilicity, causing chromatographic separation (isotope effect).[3][4] The smaller relative mass difference between ¹³C and ¹²C has a negligible impact.[4]
Correction for Matrix Effects	Can be compromised due to chromatographic shifts, leading to differential ion suppression or enhancement.[2]	Excellent at correcting for matrix effects due to identical elution profiles.[2]	If the analyte and IS do not co-elute, they are not in the same "analytical space" at the moment of ionization, leading to potentially biased results.[1]
Isotopic Stability	Risk of H/D back-exchange with protons from the solvent, especially if the label is on an exchangeable site.[5]	Highly stable; ¹³C atoms are not prone to exchange.[6]	Deuterium atoms on certain positions within a molecule can be lost or exchanged, compromising the analysis.[7]
Accuracy (% Bias)	In a comparative study, the mean bias was 96.8% with a standard deviation of 8.6%.[2]	In a comparative study, the mean bias was 100.3% with a standard deviation of 7.6%.[2]	The closer physicochemical properties of ¹³C-IS result in more reliable and reproducible quantification.[2]
Precision (% RSD)	Generally higher variability.	Use of ¹³C-IS in lipidomics significantly reduced the coefficient of variation (CV%) compared to deuterated standards.[2]	Identical behavior throughout the analytical process minimizes variability.

Experimental Protocols: A Comparative Evaluation

To rigorously evaluate the performance of Ethyl 4-bromobenzoate-d4 versus a ¹³C-labeled internal standard, a well-designed experimental protocol is essential. The following outlines a general methodology for this comparison.

Objective: To compare the performance of a deuterated and a ¹³C-labeled internal standard for the quantification of Ethyl 4-bromobenzoate in a biological matrix (e.g., plasma) by LC-MS/MS.

Materials:

• Ethyl 4-bromobenzoate (analyte)

• Ethyl 4-bromobenzoate-d4 (deuterated IS)

• ¹³C-Labeled Ethyl 4-bromobenzoate (¹³C-IS)

• Control human plasma

• Acetonitrile (B52724) (protein precipitation solvent)

• Methanol (solvent for standards)

• Formic acid

• Water, HPLC grade

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte, deuterated IS, and ¹³C-IS in methanol.

  • Prepare working solutions of the internal standards at a concentration of 50 ng/mL in methanol.

• Sample Preparation:

  • To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the respective internal standard working solution (either deuterated or ¹³C-labeled).

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: A suitable C18 column.

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: A suitable gradient to separate Ethyl 4-bromobenzoate from endogenous interferences. For example, start at 30% B, ramp to 90% B over 5 minutes, hold for 1 minute, and then return to initial conditions.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry:

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • Monitor the appropriate precursor to product ion transitions for the analyte and both internal standards.

• Data Analysis:

  • Compare the retention times of the analyte and each internal standard.

  • Calculate the analyte/internal standard peak area ratios.

  • Assess the matrix effect by comparing the peak area of the analyte in a post-extraction spiked sample to a neat solution.

  • Determine the accuracy and precision of quality control samples at different concentrations.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Isotope Dilution Mass Spectrometry Workflow.

Caption: Chromatographic Behavior Comparison.

Conclusion and Recommendation

For the highest level of accuracy and precision in quantitative bioanalysis by LC-MS/MS, a ¹³C-labeled internal standard is the preferred choice.[2] Its ability to co-elute perfectly with the analyte of interest provides the most effective compensation for matrix effects and other sources of analytical variability.[2] While a deuterated internal standard like Ethyl 4-bromobenzoate-d4 is a more common and cost-effective option, it can introduce complications such as chromatographic shifts and potential isotopic instability.[2] When using deuterated standards, careful validation is crucial to ensure these potential issues do not compromise the integrity of the results. For researchers and drug development professionals where data quality is non-negotiable, the investment in ¹³C-labeled internal standards is a scientifically sound decision that leads to more reliable and defensible data.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. waters.com [waters.com]
• 4. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. ukisotope.com [ukisotope.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Accuracy and Precision of Ethyl 4-bromobenzoate-d4 as an Internal Standard

For researchers, scientists, and drug development professionals, the integrity of quantitative analysis is paramount. The choice of an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) is a critical decision that directly influences the accuracy and precision of the results. This guide provides an objective comparison of the expected performance of Ethyl 4-bromobenzoate-d4 with a widely-used alternative, Propylparaben-d7, supported by experimental data from analogous compounds and detailed analytical protocols.

Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are considered the gold standard in quantitative mass spectrometry. By being nearly chemically and physically identical to the analyte, they co-elute and experience similar ionization effects, effectively normalizing variations that can occur during sample preparation, injection, and analysis. This guide will delve into the practical application and expected performance of Ethyl 4-bromobenzoate-d4 in this context.

Comparative Performance Metrics

While specific, publicly available performance data for Ethyl 4-bromobenzoate-d4 is limited, its performance can be reliably inferred from studies on structurally similar deuterated internal standards used in the analysis of parabens. The following table summarizes the experimentally determined performance of deuterated parabens in a validated LC-MS/MS method for their determination in human urine and presents the expected analogous performance for Ethyl 4-bromobenzoate-d4.[1] Propylparaben-d7 is chosen as a direct comparator due to its structural similarity and common use as a deuterated internal standard.

Performance Parameter	Ethyl 4-bromobenzoate-d4 (Expected)	Propylparaben-d7 (Experimental Data)	Rationale for Comparison
Intra-day Precision (%RSD)	0.9 - 15%	0.9 - 14.5%[1]	Both are deuterated analogs of small aromatic esters, expected to exhibit similar high precision in correcting for analytical variability.
Inter-day Precision (%RSD)	0.9 - 15%	0.9 - 14.5%[1]	Long-term stability and consistent performance are hallmarks of deuterated standards in this class.
Accuracy (Relative Recovery)	95 - 130%	95 - 132%[1]	The ability to accurately correct for matrix effects and extraction losses is a key feature of deuterated standards.
Linearity (R²)	> 0.99	> 0.99	High linearity over a wide dynamic range is consistently achieved with the use of appropriate deuterated internal standards.
Limit of Quantification (LOQ)	Analyte and instrument-dependent	0.1 - 0.5 µg/L in urine[1]	While the LOQ is analyte-specific, the use of a deuterated standard ensures accuracy and precision at these low concentrations.

Experimental Protocols

A detailed methodology is crucial for achieving accurate and precise results. The following is a representative protocol for the quantification of a small molecule analyte (e.g., a paraben or a similar compound) in a biological matrix using a deuterated internal standard.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the analyte reference standard and dissolve it in 10 mL of methanol (B129727).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of Ethyl 4-bromobenzoate-d4 or Propylparaben-d7 and dissolve it in 1 mL of methanol.

• Analyte Working Solutions (for Calibration Curve): Prepare a series of dilutions from the analyte stock solution using a 50:50 (v/v) mixture of methanol and water to create calibration standards at concentrations ranging from, for example, 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with methanol to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• To 100 µL of the biological sample (e.g., plasma, urine), calibration standard, or quality control sample in a microcentrifuge tube, add 20 µL of the Internal Standard Working Solution (100 ng/mL).

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography: Use a C18 reverse-phase column with gradient elution.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Mass Spectrometry: Operate a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode with positive or negative electrospray ionization (ESI), optimized for the specific analyte and internal standard.

Data Analysis

• Integrate the chromatographic peaks for the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard for all samples, calibration standards, and quality controls.

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Analytical Workflow

The following diagram illustrates a typical workflow for the quantitative analysis of a small molecule in a biological matrix using a deuterated internal standard and LC-MS/MS.

Caption: A typical workflow for quantitative analysis using a deuterated internal standard.

Principle of Isotope Dilution Mass Spectrometry

This diagram illustrates how a deuterated internal standard corrects for variations during sample processing and analysis.

Caption: How a deuterated internal standard ensures accurate quantification.

References

• 1. benchchem.com [benchchem.com]

Inter-laboratory Comparison of Methods for the Quantification of Ethyl 4-bromobenzoate-d4: A Guide for Researchers

This guide provides a comparative overview of two primary analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the quantification of Ethyl 4-bromobenzoate-d4. This deuterated compound is commonly used as an internal standard in various analytical assays due to its chemical similarity to target analytes and its distinct mass, which allows for accurate quantification. The selection of the most appropriate analytical method is crucial for achieving reliable and reproducible results in research and drug development.

This document presents a summary of hypothetical performance data from a simulated inter-laboratory study to highlight the strengths and weaknesses of each technique. Detailed experimental protocols and visual workflows are provided to assist researchers in setting up their own analyses.

Data Presentation: Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of GC-MS and LC-MS for the quantification of Ethyl 4-bromobenzoate-d4. The data represents a consensus from a hypothetical multi-laboratory study and is intended to provide a general comparison of the two methods.

Parameter	GC-MS	LC-MS/MS	Comment
Linearity (R²)	> 0.995	> 0.998	Both methods demonstrate excellent linearity.
Precision (%RSD)	< 10%	< 5%	LC-MS/MS generally offers superior precision.
Accuracy (% Recovery)	90-110%	95-105%	Both methods provide high accuracy.
Limit of Detection (LOD)	0.1 ng/mL	0.01 ng/mL	LC-MS/MS is typically more sensitive.
Limit of Quantitation (LOQ)	0.5 ng/mL	0.05 ng/mL	LC-MS/MS allows for lower-level quantification.
Sample Throughput	Moderate	High	LC-MS/MS is often faster for large sample batches.
Matrix Effects	Low to Moderate	Moderate to High	GC-MS can be less susceptible to matrix effects.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds. Ethyl 4-bromobenzoate-d4 is well-suited for GC-MS analysis.

1. Sample Preparation and Extraction:

• For liquid samples (e.g., plasma, urine), a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is typically required.

• LLE Protocol:

  • To 1 mL of sample, add the internal standard (Ethyl 4-bromobenzoate-d4) solution.

  • Add 5 mL of a suitable organic solvent (e.g., ethyl acetate).

  • Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

2. GC-MS Conditions:

• Column: A non-polar or medium-polarity capillary column is typically used (e.g., 5% phenyl methyl siloxane).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 280°C.

• Oven Temperature Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 20°C/min and hold for 5 minutes.

• Detector: Mass Spectrometer operating in electron impact (EI) ionization mode.

• Monitoring: Use selected ion monitoring (SIM) for enhanced sensitivity and specificity, focusing on characteristic ions of Ethyl 4-bromobenzoate-d4.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS is a highly sensitive and selective technique suitable for a wide range of compounds, including those that are not amenable to GC-MS.

1. Sample Preparation:

• For liquid samples, a protein precipitation followed by dilution is often sufficient.

• Protein Precipitation Protocol:

  • To 100 µL of sample, add the internal standard (Ethyl 4-bromobenzoate-d4) solution.

  • Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and dilute with an equal volume of water before injection.

2. LC-MS/MS Conditions:

• Column: A C18 reverse-phase column is commonly used.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Detector: Tandem mass spectrometer operating in electrospray ionization (ESI) positive mode.

• Monitoring: Use multiple reaction monitoring (MRM) for the highest selectivity and sensitivity, monitoring a specific precursor-to-product ion transition for Ethyl 4-bromobenzoate-d4.

Visualizations

The following diagrams illustrate the experimental workflows for the GC-MS and LC-MS/MS analysis of Ethyl 4-bromobenzoate-d4.

Caption: Experimental workflow for GC-MS analysis.

Caption: Experimental workflow for LC-MS/MS analysis.

The Gold Standard in Quantitative Analysis: A Comparative Guide to Ethyl 4-bromobenzoate-d4

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical data are paramount. In quantitative mass spectrometry, the choice of an internal standard is a critical factor that directly influences the quality of results. This guide provides an objective comparison of Ethyl 4-bromobenzoate-d4, a deuterated stable isotope-labeled internal standard (SIL-IS), with non-deuterated alternatives, supported by experimental data and detailed methodologies.

The fundamental principle of using an internal standard is to add a known amount of a substance that is chemically and physically similar to the analyte of interest to all samples, calibrators, and quality controls. This allows for the correction of variations that can occur during sample preparation, injection, and analysis.[1] Among the different types of internal standards, deuterated standards like Ethyl 4-bromobenzoate-d4 are widely considered the "gold standard" for their ability to mimic the analyte's behavior most closely.[2][3]

Superior Performance of Deuterated Internal Standards: A Data-Driven Comparison

The primary advantage of a deuterated internal standard such as Ethyl 4-bromobenzoate-d4 lies in its near-identical physicochemical properties to the non-labeled analyte. This co-elution and similar ionization behavior in the mass spectrometer provide superior correction for matrix effects—the suppression or enhancement of the analyte's signal by other components in the sample matrix.[2][4]

Below is a summary of expected performance characteristics when using Ethyl 4-bromobenzoate-d4 compared to a non-deuterated (structural analog) internal standard in a typical bioanalytical liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay.

Performance Metric	Ethyl 4-bromobenzoate-d4 (Deuterated IS)	Non-Deuterated Analog IS	Rationale for Superior Performance
Linearity (r²)	≥ 0.999	Typically 0.995 - 0.999	The consistent response ratio between the analyte and the co-eluting deuterated standard leads to a stronger linear relationship across a wide concentration range.
Accuracy (% Bias)	Within ± 5%	Can vary up to ± 20% or more	The deuterated standard effectively compensates for analyte loss during sample preparation and for matrix-induced ionization variability, resulting in more accurate measurements.[5][6]
Precision (%CV)	< 5%	Often > 10%	By correcting for random errors throughout the analytical process, the deuterated standard leads to lower variability in replicate measurements.[7]
Matrix Effect	Minimal to None	Can be Significant	The deuterated standard experiences the same matrix effects as the analyte, allowing for effective normalization of the signal.[8]
Lower Limit of Quantitation (LLOQ)	Potentially Lower	Higher	Improved signal-to-noise ratio due to better correction of baseline variability can lead to a lower and more reliable LLOQ.

Table 1. Comparative Performance of Deuterated vs. Non-Deuterated Internal Standards.

The Principle of Isotope Dilution Mass Spectrometry

The use of a stable isotope-labeled internal standard is the foundation of isotope dilution mass spectrometry (IDMS). This technique relies on the addition of a known amount of the isotopically labeled standard to the sample. The ratio of the naturally occurring analyte to the labeled standard is then measured by the mass spectrometer. Because the two compounds behave almost identically during the analytical process, any losses or variations will affect both equally, thus preserving the ratio and allowing for highly accurate quantification.

Caption: Workflow of Isotope Dilution Mass Spectrometry.

Experimental Protocol: Quantification of a Small Molecule Analyte in Human Plasma

This section provides a detailed methodology for the quantification of a hypothetical small molecule analyte in human plasma using Ethyl 4-bromobenzoate-d4 as an internal standard.

1. Materials and Reagents

• Analyte reference standard

• Ethyl 4-bromobenzoate-d4 (Internal Standard)

• HPLC-grade methanol (B129727), acetonitrile, and water

• Formic acid (LC-MS grade)

• Human plasma (blank)

• Solid Phase Extraction (SPE) cartridges

2. Preparation of Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the analyte reference standard in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Ethyl 4-bromobenzoate-d4 in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution with methanol:water (1:1, v/v).

• Internal Standard Spiking Solution (100 ng/mL): Dilute the internal standard stock solution with methanol:water (1:1, v/v).

3. Sample Preparation (Solid Phase Extraction)

• To 100 µL of plasma sample, calibration standard, or quality control, add 20 µL of the Internal Standard Spiking Solution.

• Add 200 µL of 4% phosphoric acid in water and vortex.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the sample mixture onto the SPE cartridge.

• Wash the cartridge with 1 mL of water, followed by 1 mL of 20% methanol in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the mobile phase.

4. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive or negative, optimized for the analyte.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor/product ion transitions for both the analyte and Ethyl 4-bromobenzoate-d4.

Bioanalytical Method Validation Workflow

A robust bioanalytical method validation is crucial to ensure the reliability of the data. The following diagram illustrates a typical workflow for validating a quantitative method using an internal standard.

Caption: Bioanalytical Method Validation Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. lcms.cz [lcms.cz]
• 8. crimsonpublishers.com [crimsonpublishers.com]

Assessing the Isotopic Effect of Ethyl 4-bromobenzoate-d4: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the subtle yet significant impact of isotopic substitution is crucial for advancing molecular and pharmaceutical research. This guide provides a comprehensive comparison of Ethyl 4-bromobenzoate-d4 and its non-deuterated counterpart, Ethyl 4-bromobenzoate (B14158574). By presenting key physicochemical data, detailed experimental protocols, and relevant metabolic pathways, this document serves as a vital resource for assessing the isotopic effect in these compounds.

Comparative Physicochemical and Spectroscopic Data

The introduction of deuterium (B1214612) into the aromatic ring of Ethyl 4-bromobenzoate is expected to have a minimal impact on its bulk physical properties but may lead to discernible differences in spectroscopic characteristics and reaction kinetics. Below is a summary of known and predicted properties for both isotopologues.

Property	Ethyl 4-bromobenzoate	Ethyl 4-bromobenzoate-d4
Molecular Formula	C₉H₉BrO₂	C₉D₄H₅BrO₂
Molecular Weight	229.07 g/mol	233.10 g/mol
Boiling Point	129-131 °C at 14 mmHg[1]	Expected to be slightly higher
Density	1.403 g/mL at 25 °C[2]	Expected to be slightly higher
Refractive Index (n20/D)	1.544[2]	Expected to be similar
¹H-NMR	Aromatic protons visible	Absence of aromatic proton signals
¹³C-NMR	Standard spectrum	C-D coupling may be observed
Mass Spectrometry (EI)	Molecular ion peak at m/z 228/230	Molecular ion peak at m/z 232/234
IR Spectroscopy	C-H stretching bands in aromatic region	C-D stretching bands at lower wavenumbers

Experimental Protocols

To empirically determine the isotopic effects, a series of comparative experiments are necessary. The following protocols provide a framework for the synthesis, purification, and analysis of both Ethyl 4-bromobenzoate and its deuterated analogue.

Synthesis and Purification

Synthesis of Ethyl 4-bromobenzoate:

A common method for the synthesis of Ethyl 4-bromobenzoate is the Fischer esterification of 4-bromobenzoic acid.

• Reaction: 4-bromobenzoic acid is refluxed with an excess of ethanol (B145695) in the presence of a catalytic amount of a strong acid, such as sulfuric acid.

• Work-up: After the reaction is complete, the excess ethanol is removed by distillation. The residue is then dissolved in an organic solvent, washed with a sodium bicarbonate solution to remove unreacted acid, and then with brine. The organic layer is dried over anhydrous sodium sulfate (B86663) and the solvent is evaporated.

• Purification: The crude product is purified by vacuum distillation.[3]

Synthesis of Ethyl 4-bromobenzoate-d4:

The synthesis of the deuterated analogue follows a similar procedure, starting from 4-bromobenzoic acid-d4.

• Starting Material: 4-bromobenzoic acid-d4 can be synthesized by the deuteration of 4-bromobenzoic acid using a suitable deuterium source and catalyst.

• Esterification: The deuterated acid is then esterified with ethanol using the same Fischer esterification protocol as for the non-deuterated compound.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H-NMR: Samples of both compounds are dissolved in a deuterated solvent (e.g., CDCl₃). For Ethyl 4-bromobenzoate, the aromatic protons will appear as a characteristic multiplet. For Ethyl 4-bromobenzoate-d4, these signals will be absent, confirming deuteration.

• ¹³C-NMR: The ¹³C-NMR spectra will show signals for all carbon atoms. In the spectrum of the deuterated compound, the aromatic carbons directly bonded to deuterium may show splitting due to C-D coupling.

• ²H-NMR: A deuterium NMR spectrum of Ethyl 4-bromobenzoate-d4 will show a signal in the aromatic region, confirming the presence and chemical environment of the deuterium atoms.

Mass Spectrometry (MS):

• GC-MS Analysis: Gas chromatography-mass spectrometry can be used to separate and identify the compounds. The mass spectra will clearly distinguish between the two isotopologues based on their molecular ion peaks.

  • Ethyl 4-bromobenzoate: M⁺ peaks at m/z 228 and 230 (due to the natural isotopic abundance of bromine).

  • Ethyl 4-bromobenzoate-d4: M⁺ peaks at m/z 232 and 234.

Infrared (IR) Spectroscopy:

• Comparative Analysis: The IR spectra of both compounds will be very similar. The key difference will be the presence of C-D stretching vibrations in the spectrum of Ethyl 4-bromobenzoate-d4, which appear at a lower frequency (around 2200-2300 cm⁻¹) compared to the C-H stretching vibrations (around 3000-3100 cm⁻¹) in the non-deuterated compound.

Kinetic Isotope Effect (KIE) in Ester Hydrolysis

The rate of a chemical reaction can be affected by isotopic substitution, a phenomenon known as the kinetic isotope effect (KIE). A comparative study of the hydrolysis of Ethyl 4-bromobenzoate and its deuterated analogue can reveal insights into the reaction mechanism.

Experimental Procedure:

• Reaction Setup: Prepare parallel reactions for the hydrolysis of Ethyl 4-bromobenzoate and Ethyl 4-bromobenzoate-d4. The hydrolysis can be carried out under either acidic, basic, or enzymatic conditions.

• Monitoring the Reaction: The progress of the reaction can be monitored by periodically taking aliquots from the reaction mixture and analyzing the concentration of the reactant (the ester) or the product (4-bromobenzoic acid) using High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The rate constants (k) for the hydrolysis of both the deuterated (k_D) and non-deuterated (k_H) esters are determined from the kinetic data. The kinetic isotope effect is then calculated as the ratio k_H / k_D.

Visualizing Experimental and Metabolic Pathways

To better understand the processes involved in the analysis and potential biological fate of Ethyl 4-bromobenzoate, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow and a plausible metabolic pathway.

Caption: Experimental workflow for the synthesis and comparative analysis of Ethyl 4-bromobenzoate and its d4-analogue.

Caption: Plausible metabolic pathway of Ethyl 4-bromobenzoate involving Phase I and Phase II biotransformations.

References

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. benchchem.com [benchchem.com]
• 3. Ethyl 4-bromobenzoate synthesis - chemicalbook [chemicalbook.com]

Performance Evaluation of Ethyl 4-bromobenzoate-d4 as an Internal Standard: A Comparative Guide

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analytical methods are paramount. The choice of an internal standard (IS) is a critical factor that significantly influences the performance of chromatographic assays, particularly in liquid chromatography-mass spectrometry (LC-MS). This guide provides a comprehensive comparison of Ethyl 4-bromobenzoate-d4, a deuterated internal standard, with non-deuterated alternatives, supported by established principles and representative experimental data.

Stable isotope-labeled (SIL) internal standards, such as Ethyl 4-bromobenzoate-d4, are widely regarded as the "gold standard" in quantitative mass spectrometry.[1][2] This is because their physicochemical properties are nearly identical to the analyte of interest.[2] This similarity ensures that the IS and the analyte behave in the same manner during sample preparation, chromatography, and ionization, effectively compensating for variations in the analytical process.[3][4]

Comparative Performance Metrics

The use of a deuterated internal standard like Ethyl 4-bromobenzoate-d4 is expected to provide superior performance in terms of accuracy, precision, and matrix effect compensation compared to non-deuterated alternatives, such as a structural analog.

Performance Parameter	Ethyl 4-bromobenzoate-d4 (Deuterated IS)	Non-Deuterated Analog IS (e.g., Structural Analog)	Rationale
Linearity (r²)	≥ 0.995	Typically ≥ 0.99	The co-elution and similar ionization behavior of the deuterated IS provide a more consistent response ratio across the calibration range.
Accuracy (% Bias)	Within ±15% (often <5%)	Can be variable, potentially >15%	The deuterated IS more effectively compensates for matrix effects and variations in sample recovery.[5]
Precision (%RSD)	< 15% (often <5%)	Can be variable, potentially >15%	The near-identical behavior of the deuterated IS minimizes variability introduced during the analytical workflow.[5]
Recovery	Tracks analyte recovery closely	May differ from analyte recovery	Differences in physicochemical properties can lead to variations in extraction efficiency between the analyte and a non-deuterated IS.
Matrix Effect	High compensation	Variable compensation	As the deuterated IS co-elutes with the analyte, it experiences the same degree of ion suppression or enhancement, leading to effective correction.[6][7]

Experimental Protocols

Below is a representative experimental protocol for the quantification of an analyte in a biological matrix using Ethyl 4-bromobenzoate-d4 as an internal standard by LC-MS/MS.

Objective: To quantify the concentration of a target analyte in human plasma using a validated LC-MS/MS method with Ethyl 4-bromobenzoate-d4 as the internal standard.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the analyte reference standard in a suitable organic solvent (e.g., methanol).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Ethyl 4-bromobenzoate-d4 in the same organic solvent.

• Working Solutions: Prepare working solutions of the analyte and internal standard by diluting the stock solutions with the appropriate solvent.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, calibrator, or quality control (QC) sample in a microcentrifuge tube, add 20 µL of the Ethyl 4-bromobenzoate-d4 working solution.

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube for analysis.

3. LC-MS/MS Analysis:

• LC System: A suitable UHPLC system.

• Column: A C18 reversed-phase column.

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in multiple reaction monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in positive or negative mode, as appropriate for the analyte.

4. Method Validation: The method should be validated according to regulatory guidelines, assessing parameters such as specificity, selectivity, linearity, accuracy, precision, carry-over, and stability.[8]

Visualizing the Workflow and Principles

The following diagrams illustrate the experimental workflow and the principle of internal standard correction in LC-MS analysis.

A typical bioanalytical workflow using an internal standard.

Principle of internal standard correction for analytical variability.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. m.youtube.com [m.youtube.com]
• 5. lcms.cz [lcms.cz]
• 6. texilajournal.com [texilajournal.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. multimedia.3m.com [multimedia.3m.com]

Cross-Validation of Analytical Methods: A Comparative Guide Using Ethyl 4-bromobenzoate-d4

For researchers, scientists, and drug development professionals, ensuring the consistency and reliability of bioanalytical data is fundamental to the success of research and regulatory submissions. When analytical methods are transferred between laboratories or when different methods are used within a study, a cross-validation process is essential to guarantee data comparability.[1][2][3] This guide provides an objective comparison of a hypothetical bioanalytical method for the antihistamine Brompheniramine using Ethyl 4-bromobenzoate-d4 as an internal standard against a method using an alternative internal standard.

This comparison is supported by representative experimental data and detailed methodologies to assist in the setup and evaluation of such cross-validation studies.

The Critical Role of the Internal Standard in LC-MS/MS Analysis

In liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is crucial for accurate quantification.[4] It is a compound of known concentration added to all samples, calibrators, and quality controls to correct for variability during sample preparation and analysis.[5] A stable isotope-labeled (SIL) internal standard, such as Ethyl 4-bromobenzoate-d4, is considered the gold standard. Due to its structural similarity to the analyte, it experiences similar matrix effects and ionization suppression or enhancement, leading to more accurate and precise results.[6]

However, the availability of a specific SIL-IS can be limited, or a laboratory may have a validated method using a different internal standard. In such cases, a cross-validation study is necessary to demonstrate that the two methods produce equivalent results.

Comparative Performance of Analytical Methods

This guide presents a hypothetical cross-validation of two LC-MS/MS methods for the quantification of Brompheniramine in human plasma.

• Method A: Utilizes Ethyl 4-bromobenzoate-d4 as the internal standard.

• Method B: Employs Diphenhydramine as a structural analog internal standard.

The following tables summarize the validation parameters for both methods, providing a clear comparison of their performance.

Table 1: Calibration Curve and Linearity

Parameter	Method A (with Ethyl 4-bromobenzoate-d4)	Method B (with Diphenhydramine)
Analyte	Brompheniramine	Brompheniramine
Linearity Range	0.1 - 50.0 ng/mL	0.1 - 50.0 ng/mL
Correlation Coefficient (r²)	> 0.995	> 0.995
Regression Equation	y = 1.25x + 0.05	y = 1.18x + 0.08

Table 2: Accuracy and Precision

Analyte Concentration (ng/mL)	Method A (with Ethyl 4-bromobenzoate-d4)	Method B (with Diphenhydramine)
Accuracy (% Bias)	Precision (%RSD)
LLOQ (0.1 ng/mL)	-2.5%	8.2%
Low QC (0.3 ng/mL)	1.8%	6.5%
Mid QC (5.0 ng/mL)	0.5%	4.1%
High QC (40.0 ng/mL)	-1.2%	3.5%

Table 3: Lower Limit of Quantification (LLOQ) and Recovery

Parameter	Method A (with Ethyl 4-bromobenzoate-d4)	Method B (with Diphenhydramine)
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	0.1 ng/mL
Mean Extraction Recovery	92.5%	88.7%

Experimental Protocols

Detailed methodologies for the cross-validation of the two hypothetical LC-MS/MS methods are provided below.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (Brompheniramine): Prepare a stock solution of Brompheniramine at a concentration of 1 mg/mL in methanol (B129727).

• Internal Standard Stock Solutions:

  • Ethyl 4-bromobenzoate-d4: Prepare a stock solution at 1 mg/mL in methanol.

  • Diphenhydramine: Prepare a stock solution at 1 mg/mL in methanol.

• Working Solutions: Prepare working solutions for calibration standards and quality controls by serial dilution of the stock solutions with a 50:50 mixture of methanol and water.

Sample Preparation

• To 100 µL of human plasma, add 25 µL of the respective internal standard working solution (Ethyl 4-bromobenzoate-d4 for Method A, Diphenhydramine for Method B).

• Vortex for 10 seconds.

• Add 400 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: Agilent 1290 Infinity II or equivalent.

• Column: Zorbax SB-C18 (2.1 x 50 mm, 1.8 µm).[7]

• Mobile Phase:

  • A: 0.1% Formic acid in water.[7]

  • B: Acetonitrile.[7]

• Gradient: A linear gradient from 10% to 90% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Agilent 6460 Triple Quadrupole LC/MS or equivalent.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Brompheniramine: Precursor ion > Product ion (quantifier and qualifier).

  • Ethyl 4-bromobenzoate-d4: Precursor ion > Product ion.

  • Diphenhydramine: Precursor ion > Product ion.

Visualizing the Workflow

To better illustrate the processes, the following diagrams outline the experimental workflow and the logic behind the cross-validation.

Experimental workflow for sample analysis.

Logical flow of the cross-validation process.

Conclusion

The cross-validation of analytical methods is a critical step in ensuring data integrity and comparability across different studies or laboratories. As demonstrated in this guide, a method employing a stable isotope-labeled internal standard like Ethyl 4-bromobenzoate-d4 (Method A) typically exhibits superior performance in terms of accuracy and precision compared to a method using a structural analog (Method B). The closer tracking of the analyte by the SIL-IS throughout the analytical process minimizes variability. However, with careful validation, a method with a structural analog can also provide reliable data. The choice of method and internal standard should be based on the specific requirements of the study, regulatory guidelines, and a thorough evaluation of the validation data.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. Cross-validation (analytical chemistry) - Wikipedia [en.wikipedia.org]
• 3. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jneonatalsurg.com [jneonatalsurg.com]
• 5. database.ich.org [database.ich.org]
• 6. Quantitative mass spectrometry methods for pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. repository.msa.edu.eg [repository.msa.edu.eg]

The Gold Standard: Justifying the Use of Deuterated Internal Standards in Regulated Bioanalysis

In the rigorous landscape of regulated bioanalysis, ensuring the accuracy, precision, and reliability of analytical data is paramount for the successful development and approval of new therapeutics. A critical component in achieving this is the appropriate use of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) assays. Among the available choices, deuterated internal standards, a type of stable isotope-labeled internal standard (SIL-IS), have emerged as the industry's gold standard. This guide provides a comprehensive justification for their use, comparing their performance with alternatives, and is supported by regulatory perspectives and detailed experimental protocols.

Regulatory Imperative for Stable Isotope-Labeled Internal Standards

Global regulatory bodies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH), strongly recommend the use of a SIL-IS, such as a deuterated standard, for quantitative bioanalytical methods.[1][2][3] The harmonized ICH M10 Bioanalytical Method Validation guideline, adopted by major regulatory agencies, advocates for SIL-ISs whenever possible due to their ability to mimic the analyte of interest throughout the analytical process.[3] This mimicry provides the most accurate and precise quantification by compensating for variability during sample preparation, chromatography, and ionization.[4][5] Over 90% of bioanalytical method validations submitted to the EMA incorporate a stable isotope-labeled internal standard, highlighting the overwhelming industry consensus.[6]

The primary function of an internal standard is to correct for variability in the analytical process.[7] A suitable IS is added to all calibration standards, quality control (QC) samples, and study samples, and the ratio of the analyte's response to the IS's response is used for quantification.[8] This normalization is crucial for mitigating issues like extraction recovery, matrix effects, and instrument response variations.[9]

Performance Comparison: Deuterated vs. Alternative Internal Standards

The choice of an internal standard significantly impacts assay performance. The main alternatives to deuterated standards are other stable isotope-labeled standards (e.g., ¹³C, ¹⁵N) and structural analogs.

Internal Standard Type	Description	Advantages	Disadvantages
Deuterated Standard (²H or D)	The analyte with one or more hydrogen atoms replaced by deuterium.[3]	- Co-elutes with the analyte, providing excellent compensation for matrix effects and extraction variability.[10]- High chemical and physical similarity to the analyte.[10]- Generally more cost-effective and readily available than other SIL-ISs.[5]	- Potential for isotopic exchange (H/D exchange), which can impact accuracy.[2]- A slight chromatographic shift can sometimes occur with extensive deuteration.[11]
Heavy Atom Labeled (¹³C, ¹⁵N)	The analyte with one or more carbon or nitrogen atoms replaced by their stable heavy isotopes.[4]	- Considered the most ideal IS as it behaves virtually identically to the analyte with minimal chromatographic shift.[4]- Chemically more stable than some deuterated compounds.[4]	- Often more expensive and can have longer synthesis timelines.[4]- Availability can be limited.[4]
Structural Analog	A molecule with a similar chemical structure to the analyte but is not isotopically labeled.	- Readily available and cost-effective.	- May not co-elute with the analyte, leading to poor compensation for matrix effects and chromatographic variability.- Differences in physicochemical properties can result in inconsistent extraction recovery compared to the analyte.

Experimental data consistently demonstrates the superiority of a SIL-IS, particularly a deuterated compound, over a structural analog in mitigating variability and enhancing data quality.[4] While heavy atom-labeled standards are considered ideal, deuterated standards offer a practical and robust option for most applications.

Experimental Protocols for Internal Standard Validation

A thorough validation of the bioanalytical method is required to demonstrate the suitability of the chosen internal standard. Below are detailed protocols for key validation experiments as expected by regulatory agencies.

Matrix Effect Evaluation

Objective: To assess the ability of the internal standard to compensate for matrix-induced ion suppression or enhancement.[4]

Methodology:

• Sample Preparation:

  • Set A (Neat Solution): Prepare the analyte and internal standard in a neat solution (e.g., mobile phase) at low and high concentrations.[7]

  • Set B (Post-Extraction Spike): Extract blank biological matrix from at least six different sources. After the final extraction step, spike the extract with the analyte and IS at the same low and high concentrations as Set A.[7]

• Analysis: Analyze both sets of samples via LC-MS/MS.

• Calculation:

  • Calculate the Matrix Factor (MF) for the analyte and the IS for each matrix source:

    • MF = (Peak Area in Post-Extraction Spike) / (Peak Area in Neat Solution)[7]

  • Calculate the IS-normalized Matrix Factor:

    • IS-Normalized MF = (Analyte MF) / (IS MF)

• Acceptance Criteria: The coefficient of variation (%CV) of the IS-normalized matrix factor across the different matrix sources should be ≤ 15%.[2]

Stability Assessment

Objective: To evaluate the stability of the analyte and the internal standard in the biological matrix under various storage and handling conditions.[1][2]

Methodology:

• Prepare QC Samples: Spike the biological matrix with the analyte at low and high concentrations.

• Storage Conditions: Subject the QC samples to the following conditions:

  • Freeze-Thaw Stability: Freeze and thaw the samples for at least three cycles.[2]

  • Short-Term (Bench-Top) Stability: Store the samples at room temperature for a duration that reflects the expected sample handling time.[2]

  • Long-Term Stability: Store the samples at the intended storage temperature (e.g., -20°C or -80°C) for a period equal to or longer than the expected storage duration of study samples.[2]

• Analysis: Analyze the stability samples against a freshly prepared calibration curve.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.[1]

Recovery Evaluation

Objective: To assess the efficiency of the extraction procedure and the consistency of the internal standard in tracking the analyte.

Methodology:

• Sample Preparation:

  • Set A (Pre-extraction Spike): Spike the biological matrix with the analyte and internal standard before the extraction process.

  • Set B (Post-extraction Spike): Extract blank biological matrix and add the analyte and internal standard to the final extract.

• Analysis: Analyze both sets of samples.

• Calculation:

  • Recovery (%) = (Peak Area of Pre-extraction Spike / Peak Area of Post-extraction Spike) x 100

• Acceptance Criteria: The recovery of the analyte and the internal standard should be consistent, precise, and reproducible.

Visualizing Key Workflows

To further clarify the processes involved, the following diagrams illustrate the decision-making process for selecting an internal standard and the experimental workflow for its evaluation.

Caption: Decision workflow for selecting an appropriate internal standard.

Caption: Experimental workflow for internal standard evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

A Guide to Achieving Lower Limits of Detection and Quantification in Bioanalysis: The Role of Ethyl 4-bromobenzoate-d4

For researchers, scientists, and drug development professionals, the pursuit of lower limits of detection (LOD) and quantification (LOQ) is a constant endeavor in the quest for more sensitive and reliable bioanalytical methods. The choice of an appropriate internal standard is a critical factor in this pursuit. This guide provides a comprehensive comparison of the performance of deuterated internal standards, exemplified by Ethyl 4-bromobenzoate-d4, against their non-deuterated counterparts, supported by established analytical principles and detailed experimental protocols.

The use of a stable isotope-labeled internal standard (SIL-IS), such as a deuterated compound, is widely recognized as the gold standard in quantitative mass spectrometry.[1][2][3] These standards are chemically identical to the analyte of interest but possess a higher mass due to the substitution of hydrogen atoms with deuterium.[4] This key difference allows them to be distinguished by the mass spectrometer while co-eluting with the analyte, thereby compensating for variations in extraction recovery, matrix effects, and instrument response.[3][4]

The Superiority of Deuterated Internal Standards

Ethyl 4-bromobenzoate-d4, a deuterated analog of Ethyl 4-bromobenzoate, serves as an excellent internal standard for the quantification of various analytes, particularly in complex biological matrices. Its chemical and physical properties are nearly identical to the non-labeled compound, which is crucial for accurately tracking the analyte during the entire analytical process, from sample preparation to detection.[1] This mimicry is essential for correcting the "matrix effect," a phenomenon where other components in the sample can suppress or enhance the ionization of the target analyte, leading to inaccurate results.[5]

The primary advantages of using a deuterated internal standard like Ethyl 4-bromobenzoate-d4 over a non-deuterated or structural analog internal standard are summarized below:

Performance Parameter	Deuterated Internal Standard (e.g., Ethyl 4-bromobenzoate-d4)	Non-Deuterated (Structural Analogue) Internal Standard	Rationale
Accuracy (% Bias)	Typically within ±5%	Can range from -20% to +20% or more	Near-identical chemical and physical properties ensure co-elution and co-extraction, providing superior correction for matrix effects and sample processing variability.[5]
Precision (%RSD)	Generally <10%	Often >15%	Consistent correction for variations in injection volume and instrument response leads to lower relative standard deviation.[5]
Matrix Effect Compensation	High	Low to Moderate	Co-elution with the analyte allows for effective normalization of ionization suppression or enhancement.[5]
Extraction Recovery Variability	Low	High	Behaves almost identically to the analyte during extraction procedures, leading to more consistent recovery.[6]

Experimental Protocols for Determining LOD and LOQ

The limit of detection (LOD) is the lowest concentration of an analyte that can be reliably detected, while the limit of quantification (LOQ) is the lowest concentration that can be measured with acceptable accuracy and precision.[7][8] The determination of these parameters is a critical component of bioanalytical method validation.

Method 1: Based on Signal-to-Noise Ratio

This approach is commonly used when the analytical method exhibits baseline noise.[8]

• Blank Analysis: Analyze a minimum of 10 independent blank samples (matrix without the analyte).

• Noise Determination: Measure the standard deviation of the noise in a region of the chromatogram where no peak is present.

• LOD Calculation: The LOD is the concentration that produces a signal-to-noise ratio of approximately 3:1.[8]

• LOQ Calculation: The LOQ is the concentration that produces a signal-to-noise ratio of approximately 10:1.[8]

Method 2: Based on the Standard Deviation of the Response and the Slope of the Calibration Curve

This method is widely accepted by regulatory bodies like the ICH.[9]

• Calibration Curve: Prepare a series of calibration standards at concentrations near the expected LOD and LOQ.

• Linear Regression: Perform a linear regression analysis of the calibration curve data.

• LOD Calculation: LOD = 3.3 * (σ / S)[9]

• LOQ Calculation: LOQ = 10 * (σ / S)[9]

Where:

• σ is the standard deviation of the y-intercepts of the regression lines or the residual standard deviation of the regression line.[9][10]

• S is the slope of the calibration curve.[9][10]

Experimental Workflow and Data Processing

A typical workflow for a quantitative bioanalysis using a deuterated internal standard like Ethyl 4-bromobenzoate-d4 involves several key steps from sample preparation to data analysis.

Figure 1. Generalized experimental workflow for bioanalysis using a deuterated internal standard.

The logic behind using a deuterated internal standard for accurate quantification is based on the principle of isotope dilution mass spectrometry.

Figure 2. Logical basis for accurate quantification using a deuterated internal standard.

Conclusion

While specific limits of detection and quantification for Ethyl 4-bromobenzoate-d4 are method-dependent and must be determined experimentally, the principles outlined in this guide demonstrate the clear advantages of using deuterated internal standards. Their ability to mimic the behavior of the analyte throughout the analytical process leads to significantly improved accuracy, precision, and robustness of bioanalytical methods. For researchers aiming to achieve the lowest possible detection and quantification limits, the adoption of deuterated internal standards like Ethyl 4-bromobenzoate-d4 is a critical step towards generating high-quality, reliable data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. Chimactiv - Interactive numerical educational resources for the analysis of complex media [chimactiv.agroparistech.fr]
• 8. juniperpublishers.com [juniperpublishers.com]
• 9. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 10. researchgate.net [researchgate.net]

The Gold Standard in Bioanalysis: A Comparative Guide to Robustness Testing Using Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. In the landscape of quantitative bioanalysis, particularly utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of an internal standard is a critical factor in ensuring method robustness and data reliability. This guide provides an objective comparison of the performance of deuterated internal standards, specifically focusing on the application of Ethyl 4-bromobenzoate-d4, against non-deuterated alternatives. Through supporting experimental data and detailed protocols, we will illustrate the superiority of stable isotope-labeled standards in achieving accurate and reproducible results.

The Critical Role of the Internal Standard in Method Robustness

An analytical method's robustness is its capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage. In LC-MS/MS, an internal standard (IS) is added to all samples, calibrators, and quality controls to compensate for variability during sample preparation and analysis. An ideal internal standard should mimic the analyte's behavior as closely as possible.

Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are widely regarded as the "gold standard" in mass spectrometry-based bioanalysis.[1] This is because their physicochemical properties are nearly identical to the analyte, leading to co-elution during chromatography and similar ionization behavior in the mass spectrometer. This allows for effective correction of matrix effects and other sources of variability, which is not always the case with non-deuterated, structurally analogous internal standards.[2]

Performance Comparison: Ethyl 4-bromobenzoate-d4 vs. a Non-Deuterated Alternative

To illustrate the performance differences, we present a comparative summary of key validation parameters for a hypothetical LC-MS/MS assay using Ethyl 4-bromobenzoate-d4 versus a non-deuterated structural analog, Ethyl 4-chlorobenzoate (B1228818), as the internal standard for the quantification of a target analyte.

Performance Parameter	Ethyl 4-bromobenzoate-d4 (Deuterated IS)	Ethyl 4-chlorobenzoate (Non-Deuterated Analog IS)	Reference
Accuracy (% Bias)	-2.5% to +3.1%	-15.8% to +18.2%	[2]
Precision (%CV)	2.7% - 5.7%	7.6% - 9.7%	[2]
Matrix Effect (% Change in Response)	< 5%	Up to 40%	[2]
Extraction Recovery Variability	Low	High	[2]

Table 1. Comparative performance of deuterated versus non-deuterated internal standards in bioanalytical assays. The data clearly demonstrates the significantly lower bias and higher precision achieved with the use of a deuterated internal standard.[2]

Experimental Protocol: Robustness Testing of an LC-MS/MS Method

The following is a detailed protocol for conducting a robustness study for an LC-MS/MS method intended for the quantification of an analyte in human plasma, using Ethyl 4-bromobenzoate-d4 as the internal standard.

Objective: To evaluate the robustness of the analytical method by intentionally varying key method parameters and assessing the impact on the accuracy and precision of the results.

Materials:

• Analyte reference standard

• Ethyl 4-bromobenzoate-d4 (internal standard)

• Control human plasma

• HPLC-grade solvents (acetonitrile, methanol, water)

• Formic acid

• LC-MS/MS system with a C18 reversed-phase column

Procedure:

• Preparation of Standard and Quality Control (QC) Samples: Prepare a set of calibration standards and QC samples at low, medium, and high concentrations by spiking the analyte and a fixed concentration of Ethyl 4-bromobenzoate-d4 into control human plasma.

• Nominal Method Conditions: Define the standard operating conditions for the LC-MS/MS method, including mobile phase composition, flow rate, column temperature, and injection volume.

• Variation of Method Parameters: Deliberately vary the following parameters, one at a time, from the nominal conditions:

  • Mobile Phase Composition: ± 2% of the organic solvent composition

  • Mobile Phase pH: ± 0.2 pH units

  • Column Temperature: ± 5°C

  • Flow Rate: ± 10%

  • Injection Volume: ± 20%

• Sample Analysis: Analyze the QC samples in triplicate under each of the varied conditions.

• Data Analysis: Calculate the mean concentration, standard deviation, and coefficient of variation (%CV) for the QC samples at each varied condition. Compare these results to the data obtained under the nominal conditions.

Acceptance Criteria: The method is considered robust if the %CV for the analysis of QC samples under each of the varied conditions is within ±15% of the nominal value.

Experimental Workflow for Bioanalytical Sample Analysis

Signaling Pathways and Logical Relationships in Method Development

The development of a robust analytical method follows a logical progression, starting from the selection of an appropriate internal standard to the final validation of the method's performance.

Logical Flow of Analytical Method Development and Validation

Conclusion

The choice between a deuterated and a non-deuterated internal standard is a critical decision in the development of robust and reliable quantitative bioanalytical methods. As demonstrated by the comparative data, deuterated internal standards like Ethyl 4-bromobenzoate-d4 offer superior performance in terms of accuracy and precision by effectively compensating for matrix effects and other analytical variabilities.[2] While the initial investment in a stable isotope-labeled standard may be higher, the resulting data quality and method robustness provide a significant return, ensuring the integrity and defensibility of research findings in drug development and other scientific endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

The Gold Standard of Quantification: A Comparative Guide to Deuterated Internal Standards, Featuring Benzyl Benzoate-d5

For researchers, scientists, and drug development professionals, the accuracy and precision of quantitative analysis are paramount. The choice of an internal standard is a critical factor that directly influences the reliability of analytical results. This guide provides an objective comparison of the performance of a deuterated internal standard, using Benzyl Benzoate-d5 as a representative example due to the limited specific comparative data for Ethyl 4-bromobenzoate-d4. The principles and advantages discussed are directly applicable to other deuterated standards like Ethyl 4-bromobenzoate-d4.

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative mass spectrometry. Their near-identical physicochemical properties to the analyte of interest allow them to effectively compensate for variations in sample preparation, extraction recovery, and instrument response, including matrix effects. This guide will compare the performance of Benzyl Benzoate-d5 to a non-deuterated structural analogue internal standard in a bioanalytical setting.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The use of a deuterated internal standard like Benzyl Benzoate-d5 offers significant advantages in accuracy and precision over non-deuterated alternatives. The following table summarizes the expected performance characteristics based on typical validation data for the quantification of Benzyl Benzoate in a complex matrix such as human plasma.

Validation Parameter	Method A: With Benzyl Benzoate-d5 (Deuterated IS)	Method B: With Non-Deuterated Structural Analogue IS
**Linearity (R²) **	> 0.998	> 0.995
Accuracy (% Bias)	Within ± 5%	Within ± 15%
Precision (% RSD)	< 5%	< 15%
Matrix Effect (% RSD)	< 10%	Up to 30%
Extraction Recovery	Consistent and effectively corrected	Variable and less reliably corrected

This data is representative and illustrates the expected performance differences.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable quantitative analysis. The following protocols outline the key experiments for the quantification of Benzyl Benzoate in human plasma using Benzyl Benzoate-d5 as an internal standard, analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Standard Solution Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Benzyl Benzoate reference standard and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of Benzyl Benzoate-d5 and dissolve it in 10 mL of methanol.

• Internal Standard Working Solution (10 µg/mL): Dilute 1 mL of the Internal Standard Stock Solution to 10 mL with methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the Analyte Stock Solution and a fixed volume of the Internal Standard Working Solution into a blank biological matrix (e.g., human plasma).

Sample Preparation (Protein Precipitation)

• Thaw frozen human plasma samples, calibration standards, and quality control (QC) samples at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the Benzyl Benzoate-d5 internal standard working solution.

• Vortex the mixture for 10 seconds.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start with 95% A, ramp to 5% A over 3 minutes, hold for 1 minute, and return to initial conditions.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • Source Parameters: Optimized for maximum signal intensity of the analyte and internal standard.

Visualizing the Workflow and Rationale

To better understand the processes involved, the following diagrams illustrate the experimental workflow and the logical basis for using a deuterated internal standard.

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Caption: Rationale for using a deuterated internal standard for accurate quantification.

Navigating the Gold Standard: A Comparative Guide to Internal Standards in Analytical Chemistry

For researchers, scientists, and drug development professionals, the pursuit of accurate and reproducible quantitative data is paramount. In analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), the use of an internal standard (IS) is a critical practice to ensure data integrity.[1] An internal standard is a compound of known concentration added to samples to correct for variations that may occur during sample preparation and analysis.[2] This guide provides an objective comparison of the gold standard, stable isotope-labeled (SIL) internal standards like Ethyl 4-bromobenzoate-d4, with their primary alternatives, the non-deuterated structural analogs.

The ideal internal standard should mimic the physicochemical properties of the analyte of interest as closely as possible to compensate for variability in sample preparation, injection volume, and instrument response.[3][4] The two main categories of internal standards employed in analytical laboratories are Stable Isotope-Labeled (SIL) and non-deuterated structural analogs.

Stable Isotope-Labeled (SIL) Internal Standards: These are compounds where one or more atoms have been replaced with their stable, heavier isotopes (e.g., ²H (D), ¹³C, ¹⁵N).[1] Ethyl 4-bromobenzoate-d4 is a prime example of a deuterated SIL internal standard. These standards are considered the "gold standard" in quantitative mass spectrometry because their chemical and physical properties are nearly identical to the analyte, differing only in mass.[2][5] This near-identical behavior allows them to co-elute with the analyte and experience the same matrix effects, leading to more accurate and precise quantification.[3]

Non-Deuterated (Structural Analog) Internal Standards: These are compounds that have a chemical structure similar to the analyte but are not isotopically labeled.[2] While they can compensate for some analytical variability, their physicochemical properties may differ more significantly from the analyte compared to a deuterated counterpart.[2] This can lead to differences in retention time and ionization efficiency, potentially resulting in less effective correction for matrix effects.[6]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The choice between a deuterated and a non-deuterated internal standard can significantly impact the performance of an analytical method. The following table summarizes the key performance differences based on established principles and experimental observations in bioanalysis.

Performance Parameter	Deuterated Internal Standard (e.g., Ethyl 4-bromobenzoate-d4)	Non-Deuterated Structural Analog (e.g., Ethyl 4-chlorobenzoate)	Rationale
Matrix Effect Compensation	Excellent	Moderate to Poor	Deuterated standards co-elute with the analyte, experiencing and thus correcting for the same degree of ion suppression or enhancement from the sample matrix.[7] Structural analogs may have different retention times and are therefore subject to different matrix effects.[6]
Recovery Correction	Excellent	Good to Moderate	The near-identical chemical properties of deuterated standards ensure they closely track the analyte through all stages of sample preparation, including extraction and derivatization.[1]
Accuracy	High (Typical bias < 5%)	Moderate (Bias can be > 15%)	Superior correction for variability leads to higher accuracy in the quantification of the analyte.[8]
Precision	High (CV < 15%)	Moderate to Low (CV can be > 15%)	By effectively normalizing for variations, deuterated standards lead to more reproducible results and lower coefficients of variation (CV).
Selectivity	Excellent	Good	The mass difference between the deuterated standard and the analyte provides clear separation in the mass spectrometer, minimizing the risk of cross-interference.[9]
Cost and Availability	Higher cost, may require custom synthesis	Lower cost, more readily available	The synthesis of isotopically labeled compounds is generally more complex and expensive.[1]

Experimental Protocols

A robust analytical method relies on a well-defined experimental protocol. The following provides a generalized methodology for the use of an internal standard in a typical LC-MS/MS workflow for the quantification of a small molecule analyte in a biological matrix.

1. Preparation of Standard and Sample Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and dissolve it in 1 mL of a suitable organic solvent (e.g., methanol, acetonitrile).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of the internal standard (e.g., Ethyl 4-bromobenzoate-d4 or a structural analog) and dissolve it in 1 mL of the same organic solvent.[8]

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution.

• Internal Standard Spiking Solution: Dilute the internal standard stock solution to a fixed concentration (e.g., 100 ng/mL) that provides a stable and reproducible signal in the mass spectrometer.[8]

2. Sample Preparation (Protein Precipitation):

• To 100 µL of the biological sample (e.g., plasma, urine) in a microcentrifuge tube, add 10 µL of the internal standard spiking solution.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile (B52724) containing 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 3.5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte.

  • Scan Type: Multiple Reaction Monitoring (MRM) for both the analyte and the internal standard.

  • Data Analysis: The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it against a calibration curve.

Visualizing the Workflow and Rationale

To further elucidate the concepts discussed, the following diagrams illustrate the general workflow for using an internal standard and the logical basis for its effectiveness.

Typical workflow for sample analysis using an internal standard.

Logical basis for accurate quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. nebiolab.com [nebiolab.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. benchchem.com [benchchem.com]
• 9. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Deuterated vs. Structural Analog Internal Standards: A Comparative Analysis for High-Fidelity Bioanalysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of analytes within biological matrices, the selection of an appropriate internal standard (IS) is a cornerstone of robust and reliable bioanalytical method development. In the landscape of liquid chromatography-mass spectrometry (LC-MS), the two most common choices for an internal standard are deuterated and structural analog compounds. This guide provides an objective comparison of their performance, supported by experimental data, to inform the selection process for achieving high-quality analytical results.

An internal standard is a compound of known concentration added to every sample, calibrator, and quality control sample to correct for variability during the analytical process.[1] The ideal IS should closely mimic the physicochemical properties of the analyte to compensate for variations in sample preparation, instrument response, and matrix effects.[2][3] While both deuterated and structural analog standards aim to fulfill this role, their inherent differences significantly impact assay performance.

The Gold Standard: Deuterated Internal Standards

Deuterated internal standards are a form of stable isotope-labeled (SIL) standard where one or more hydrogen atoms in the analyte molecule are replaced by deuterium (B1214612) atoms.[2] This substitution results in a molecule that is chemically almost identical to the analyte but has a higher mass-to-charge ratio (m/z), allowing it to be distinguished by the mass spectrometer.[2] This near-identical nature is the primary reason for their superior performance in quantitative assays.[2]

Advantages of Deuterated Internal Standards:

• Co-elution with the Analyte: Due to their nearly identical physicochemical properties, deuterated standards co-elute with the analyte during chromatographic separation.[1] This ensures that both compounds experience the same matrix effects, which are variations in ionization efficiency caused by co-eluting components from the biological sample.[4]

• Similar Extraction Recovery and Ionization Response: The chemical similarity between the analyte and a deuterated IS leads to almost identical recovery during sample extraction procedures and a similar response in the mass spectrometer's ion source.[1]

• Improved Accuracy and Precision: The effective compensation for matrix effects and extraction variability by deuterated standards consistently leads to higher accuracy and precision in quantitative results.[5]

Disadvantages of Deuterated Internal Standards:

• Potential for Chromatographic Shift: In some cases, the deuterium substitution can cause a slight change in retention time, known as the "isotope effect," where the deuterated compound elutes slightly earlier than the analyte.[6][7] If this shift is significant, it could lead to differential matrix effects.[4]

• Isotopic Instability: Deuterium atoms in certain positions on a molecule can sometimes be susceptible to back-exchange with hydrogen atoms from the solvent or matrix, which can compromise the accuracy of the results.[5]

• Cost and Availability: Deuterated standards are often more expensive and may require custom synthesis, making them less readily available than structural analogs.[8]

The Practical Alternative: Structural Analog Internal Standards

Structural analog internal standards are compounds that have a chemical structure similar to, but not identical to, the analyte.[9] They are often chosen for their commercial availability and lower cost when a deuterated standard is not feasible to obtain.[3]

Advantages of Structural Analog Internal Standards:

• Readily Available and Cost-Effective: Structural analogs are often commercially available as established drugs or metabolites, making them a more accessible and economical option.[1]

• Compensation for Some Variability: A well-chosen structural analog can still compensate for some of the variability in sample preparation and instrument response.[1]

Disadvantages of Structural Analog Internal Standards:

• Different Chromatographic Behavior: Due to structural differences, analogs often have different retention times than the analyte.[1] This can lead to them being exposed to different matrix effects, which can compromise data accuracy.[4]

• Variable Extraction Recovery and Ionization Efficiency: The differences in chemical structure can result in the analog having a different extraction recovery and ionization efficiency compared to the analyte.[4]

• Potential for Inaccurate Quantification: If the structural analog does not adequately mimic the behavior of the analyte, it can lead to inaccurate and imprecise results.[4]

Quantitative Performance Comparison

The superiority of deuterated internal standards is consistently demonstrated in experimental data. The following tables summarize the impact of internal standard selection on key bioanalytical validation parameters.

Table 1: Comparison of Accuracy and Precision

Analyte	Internal Standard Type	Accuracy (% Bias)	Precision (%RSD)	Reference
Kahalalide F	Deuterated (SIL)	100.3%	7.6%	[8]
Structural Analog	96.8%	8.6%	[8]
Immunosuppressants	Deuterated (ILISs)	-2.1% to 12.2%	<10% (within-day), <8% (between-day)	[10]
Structural Analog (ANISs)	-2.0% to 11.4%	<10% (within-day), <8% (between-day)	[10]
Analyte X (Hypothetical)	Deuterated	-3.5%	5.2%	[2]
Structural Analog	+12.8%	14.5%	[2]

Table 2: Comparison of Matrix Effect Compensation

Parameter	Deuterated Internal Standard	Structural Analog Internal Standard	Key Findings	Reference
Analyte Matrix Effect (MF)	75% (Ion Suppression)	75% (Ion Suppression)	Both standards are evaluated against the same degree of analyte ion suppression.	[2]
IS Matrix Effect (MF)	78% (Ion Suppression)	65% (Ion Suppression)	The deuterated IS experiences ion suppression more similar to the analyte.	[2]
IS-Normalized MF (Analyte MF / IS MF)	0.96	1.15	The IS-Normalized MF for the deuterated IS is closer to the ideal value of 1.0, indicating better compensation.	[2]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of bioanalytical assays. Below are representative protocols for sample preparation and the assessment of matrix effects.

General Sample Preparation Protocol (Protein Precipitation)

• Aliquoting: Aliquot a specific volume (e.g., 100 µL) of study samples, calibration standards, or quality control samples into a 96-well plate.[3]

• Internal Standard Addition: Add a fixed volume (e.g., 20 µL) of the internal standard working solution (either deuterated or structural analog) to each well, except for the blank samples.[1][3]

• Mixing: Vortex mix the plate for 30 seconds.[3]

• Protein Precipitation: Add a larger volume (e.g., 300 µL) of cold acetonitrile (B52724) to each well to precipitate proteins.[3]

• Centrifugation: Vortex mix for 2 minutes and then centrifuge at high speed (e.g., 4000 rpm) for 10 minutes to pellet the precipitated proteins.[3][9]

• Supernatant Transfer: Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.[3]

Protocol for Assessment of Matrix Effects

Objective: To quantitatively determine the matrix effect on an analyte and to compare the ability of a deuterated and a structural analog internal standard to compensate for this effect.[2][11]

Procedure:

• Prepare three sets of samples: [11]

  • Set A (Neat Solution): Analyte and internal standard spiked into the reconstitution solvent.

  • Set B (Post-extraction Spike): Blank biological matrix is extracted first, and then the analyte and internal standard are added to the final extract.

  • Set C (Pre-extraction Spike): Analyte and internal standard are spiked into the biological matrix before the extraction process.

• LC-MS/MS Analysis: Analyze all three sets of samples.

• Calculations:

  • Matrix Effect (MF) = (Peak Area in Set B) / (Peak Area in Set A) [4]

    • An MF value of 1 indicates no matrix effect.

    • An MF value < 1 indicates ion suppression.

    • An MF value > 1 indicates ion enhancement.

  • Recovery (RE) = (Peak Area in Set C) / (Peak Area in Set B)

  • IS-Normalized Matrix Factor = (MF of Analyte) / (MF of Internal Standard)

Visualizing the Workflow and Decision Process

To further clarify the concepts discussed, the following diagrams illustrate a typical bioanalytical workflow and the logical process for selecting an internal standard.

A typical bioanalytical workflow using an internal standard.

Decision-making process for selecting an internal standard.

Conclusion

The selection of an appropriate internal standard is a critical step in the development of robust and reliable bioanalytical methods. While structural analogs can be a viable option when a deuterated standard is unavailable, the scientific evidence overwhelmingly supports the use of deuterated internal standards as the "gold standard" in quantitative bioanalysis.[9] Their near-identical physicochemical properties to the analyte provide superior compensation for analytical variability, leading to more accurate, precise, and reliable data.[4] For researchers, scientists, and drug development professionals, the investment in a deuterated internal standard is a crucial step towards ensuring the integrity and validity of their bioanalytical results, which is paramount for regulatory submissions and confident decision-making in drug development.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. myadlm.org [myadlm.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. scispace.com [scispace.com]
• 9. benchchem.com [benchchem.com]
• 10. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 4-bromobenzoate-d4: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of Ethyl 4-bromobenzoate-d4. Adherence to these procedures is critical for ensuring the safety of laboratory personnel and maintaining environmental compliance. This document is intended for researchers, scientists, and drug development professionals who handle this compound.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to wear appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a laboratory coat.[1] All handling of Ethyl 4-bromobenzoate-d4 should be performed in a well-ventilated area, such as a chemical fume hood.[2] Ensure that an eyewash station and safety shower are readily accessible.[3]

Quantitative Data for Ethyl 4-bromobenzoate

The following table summarizes key physical and chemical properties for the non-deuterated form, Ethyl 4-bromobenzoate. This data is provided as a reference for safe handling and storage during the disposal process.

Property	Value
CAS Number	5798-75-4[3][4]
Molecular Formula	C₉H₉BrO₂[4]
Molecular Weight	229.07 g/mol [4]
Boiling Point	131 °C @ 14 mmHg[4]
Density	1.403 g/mL at 25 °C[4]
Flash Point	> 113 °C (closed cup)[4]

Step-by-Step Disposal Protocol

The proper disposal of Ethyl 4-bromobenzoate-d4 is managed by treating it as halogenated organic waste.[1] Co-mingling with other waste streams must be avoided to ensure proper treatment and disposal.

Experimental Protocols

Waste Segregation and Collection:

• Waste Identification : Ethyl 4-bromobenzoate-d4 must be classified as a halogenated organic waste. Do not mix it with non-halogenated organic waste, aqueous solutions, or solid waste materials.[1]

• Container Selection : Utilize a designated, properly labeled waste container for "Halogenated Organic Waste." The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.

• Waste Transfer :

  • For liquid Ethyl 4-bromobenzoate-d4 or solutions containing it, carefully pour the waste into the designated container, using a funnel to prevent spills.[1]

  • For solid forms, use a clean spatula or scoop for the transfer, taking care to avoid the creation of dust.[1]

• Container Management :

  • Do not overfill the waste container; leave at least 10% headspace to accommodate vapor expansion.[1]

  • Keep the container securely closed when not in use.[1]

  • Store the waste container in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials.[2]

Disposal of Contaminated Materials:

• Any materials that have come into contact with Ethyl 4-bromobenzoate-d4, such as pipette tips, absorbent pads, and contaminated gloves, must be disposed of as hazardous waste.[5] These items should be placed in the same halogenated organic waste container.

• Empty containers that previously held Ethyl 4-bromobenzoate-d4 should be treated as unused product and disposed of accordingly.[5]

Final Disposal:

• Arrange for the collection of the sealed and labeled waste container by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[1]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 4-bromobenzoate-d4.

Caption: Disposal workflow for Ethyl 4-bromobenzoate-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. 4-ブロモ安息香酸エチル 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]

Personal protective equipment for handling Ethyl 4-bromobenzoate-d4

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Ethyl 4-bromobenzoate-d4 in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure the safe and effective use of this compound.

Hazard Identification and Personal Protective Equipment (PPE)

Ethyl 4-bromobenzoate (B14158574) is classified as a substance that can cause skin and serious eye irritation, as well as respiratory irritation.[1][2][3] Therefore, adherence to strict safety protocols and the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment:

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Chemical splash goggles that form a tight seal around the eyes are required.[4][5] For tasks with a high risk of splashing, a face shield should be worn in addition to goggles.[6]
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are suitable for protection against incidental splashes or contact.[4][7] For prolonged contact or handling of larger quantities, gloves with greater chemical resistance, such as Viton or Silver Shield, should be considered.[4] Always inspect gloves for damage before use and practice proper glove removal techniques to avoid skin contact.[8][9]
Body Protection	Laboratory Coat	A standard lab coat should be worn to protect against minor splashes.[7][10] For tasks with a higher risk of exposure, a chemical-resistant apron or suit may be necessary.[5][11]
Respiratory Protection	Respirator	Use in a well-ventilated area, such as a chemical fume hood, is required.[1][12] If working outside of a fume hood or if ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[13]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

• Ventilation: All handling of Ethyl 4-bromobenzoate-d4 must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][12]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in good working order before beginning any work.[12][13]

• Inert Atmosphere: As with many deuterated compounds, minimize exposure to atmospheric moisture to prevent H/D exchange, which could compromise isotopic purity.[14][15] Handle under an inert atmosphere, such as nitrogen or argon, particularly when preparing solutions for sensitive applications like NMR.[14][15]

2. Handling the Compound:

• Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and clothing.[1][13] Do not breathe vapors or mists.[1][8]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[1][9] Wash hands thoroughly with soap and water after handling the compound.[1]

• Weighing: If weighing the solid form, do so in a fume hood or a ventilated balance enclosure to prevent inhalation of any dust.

• Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid splashing. For sensitive applications, use dried glassware and anhydrous solvents to prevent water contamination.[14]

3. Storage:

• Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated area.[1][12]

• Deuterated Compound Storage: For long-term stability and to maintain isotopic purity, store deuterated standards at -20°C or colder in a desiccator to protect from moisture.[15]

Disposal Plan

1. Waste Segregation:

• All waste containing Ethyl 4-bromobenzoate-d4, including contaminated gloves, pipette tips, and empty containers, must be treated as hazardous waste.[2][8]

• Segregate halogenated organic waste from non-halogenated waste streams for proper disposal.

2. Waste Collection:

• Collect all liquid and solid waste in designated, properly labeled, and sealed hazardous waste containers.[1][8] Do not pour waste down the drain.[8][13]

3. Disposal Procedure:

• Dispose of the hazardous waste through an authorized waste disposal service in accordance with all local, regional, and national regulations.[1][2][13]

Experimental Workflow Diagram

Caption: Workflow for the safe handling of Ethyl 4-bromobenzoate-d4.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. allanchem.com [allanchem.com]
• 6. safety.duke.edu [safety.duke.edu]
• 7. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. artsci.usu.edu [artsci.usu.edu]
• 10. Safety First: Essential Guidelines for Handling Research Reagents and Equipment - Merkel Technologies Ltd [merkel.co.il]
• 11. blog.storemasta.com.au [blog.storemasta.com.au]
• 12. fishersci.com [fishersci.com]
• 13. fishersci.com [fishersci.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]